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  • Product: 1-Propyn-1-amine, N-methyl-
  • CAS: 90990-89-9

Core Science & Biosynthesis

Foundational

The Chemical and Structural Dynamics of N-Methyl-1-propyn-1-amine: A Comprehensive Technical Guide

Executive Summary N-Methyl-1-propyn-1-amine (CAS: 90990-89-9), possessing the molecular formula C4H7N, is a highly reactive secondary ynamine. Characterized structurally by an alkyne moiety directly bonded to a secondary...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N-Methyl-1-propyn-1-amine (CAS: 90990-89-9), possessing the molecular formula C4H7N, is a highly reactive secondary ynamine. Characterized structurally by an alkyne moiety directly bonded to a secondary amine (CH3-C≡C-NH-CH3), it serves as a critical, albeit transient, intermediate in advanced organic synthesis and is a molecule of significant interest in astrochemical computational studies[1]. This whitepaper provides an in-depth analysis of its structural tautomerism, thermodynamic properties, and synthetic methodologies, grounded in field-proven causality and authoritative data.

Molecular Structure and Isomeric Landscape

The C4H7N isomeric group encompasses a diverse array of structural motifs, ranging from highly stable nitriles to highly reactive ynamines, allenamines, and ketenimines[2]. N-methyl-1-propyn-1-amine lies relatively high on the potential energy surface compared to its nitrile counterparts[3].

The high energy of N-methyl-1-propyn-1-amine is attributed to the electron-rich nature of the ynamine system[1]. The nitrogen lone pair delocalizes into the orthogonal π-system of the alkyne, significantly increasing the electron density at the β-carbon. This structural feature dictates its unique reactivity profile and relative thermodynamic instability.

Data Presentation: C4H7N Isomer Stability

The following table summarizes the relative enthalpies of formation (ΔfH°) for selected C4H7N isomers, demonstrating the thermodynamic hierarchy that governs their synthesis and observation in both terrestrial and interstellar environments[1].

Isomer NameMolecular Structure TypeRelative ΔfH° (kcal/mol)Astrochemical Status
Isopropyl cyanideBranched Nitrile0.0Observed
Propyl cyanideLinear Nitrile0.4Observed
But-1-en-1-imineImine27.8Not Observed
2,3-butadiene-1-amineAllenamine43.3Not Observed
N-vinylazaridineAziridine45.9Not Observed
N-methyl-1-propyn-1-amine Secondary Ynamine 46.6 Not Observed
3-butyn-1-aminePrimary Amine48.4Not Observed
N-methyl propargylaminePropargylamine54.5Not Observed
2-azabicyclo(2.1.0)pentaneBicyclic Amine57.1Not Observed

Tautomerism and Mechanistic Reactivity

A defining characteristic of secondary ynamines like N-methyl-1-propyn-1-amine is their tautomeric equilibrium with ketenimines (e.g., N-methylprop-1-en-1-imine)[4].

Causality of Tautomerization: The shift from the ynamine (CH3-C≡C-NH-CH3) to the ketenimine (CH3-CH=C=N-CH3) is thermodynamically driven by the relief of electron repulsion and the formation of a more stable cumulative double-bond system[4]. While the ketenimine form is often the thermodynamic sink, the ynamine can be kinetically trapped or utilized in situ for cycloadditions.

Causality of Protonation: Unlike typical amines where the nitrogen atom is the most basic site, the delocalization of the nitrogen lone pair in ynamines renders the β-carbon highly nucleophilic. Consequently, protonation occurs preferentially at the β-carbon, yielding a resonance-stabilized keteniminium ion[5]. This regioselectivity is fundamental when designing reactions that utilize ynamines as electrophile scavengers or in [2+2] cycloadditions.

Tautomerization Ynamine N-methyl-1-propyn-1-amine (Secondary Ynamine) CH3-C≡C-NH-CH3 Ketenimine N-methylprop-1-en-1-imine (Ketenimine) CH3-CH=C=N-CH3 Ynamine->Ketenimine Tautomerization (Base/Acid) Keteniminium Keteniminium Ion [CH3-CH=C=N+(H)-CH3] Ynamine->Keteniminium H+ addition (Beta-Carbon) Ketenimine->Keteniminium H+ addition (Nitrogen)

Caption: Tautomerization equilibrium and protonation pathways of N-methyl-1-propyn-1-amine.

Synthetic Methodologies

The synthesis of secondary ynamines requires stringent conditions due to their propensity for rapid hydrolysis. Exposure to trace moisture leads to the hydration of the alkyne, forming the corresponding amide[6]. The most reliable method for generating N-methyl-1-propyn-1-amine is the base-catalyzed prototropic isomerization of N-methylpropargylamine[6].

Self-Validating Protocol: Base-Catalyzed Isomerization

This protocol leverages a strong base to deprotonate the propargylic position, initiating a zipper-type isomerization[6].

  • Preparation (Anhydrous Control): Flame-dry a Schlenk flask under an argon atmosphere. Causality: Ynamines are highly susceptible to nucleophilic attack by water at the β-carbon; strict anhydrous conditions prevent the degradation of the product into an amide.

  • Reagent Loading: Dissolve N-methylpropargylamine (1.0 equiv) in anhydrous Tetrahydrofuran (THF) to achieve a 0.5 M concentration.

  • Thermal Regulation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Causality: Low temperatures control the highly exothermic deprotonation step and prevent unwanted polymerization of the reactive alkyne.

  • Base Addition: Add potassium tert-butoxide (t-BuOK) (1.1 equiv) or n-butyllithium dropwise. The strong base deprotonates the propargylic CH2 group, forming a resonance-stabilized propargyl/allenyl anion.

  • Isomerization: Allow the reaction to slowly warm to 0 °C over 2 hours. Causality: The thermodynamic sink drives the protonation of the allenyl intermediate to form the ynamine/ketenimine mixture.

  • In Situ Trapping: Due to the instability of secondary ynamines, the product is rarely isolated. It is typically kept in solution and immediately trapped with a target electrophile (e.g., for a cycloaddition reaction).

Synthesis Step1 N-Methylpropargylamine (HC≡C-CH2-NH-CH3) Step2 Strong Base Addition (e.g., t-BuOK in THF, -78°C) Step1->Step2 Step3 Deprotonation Formation of Propargyl/Allenyl Anion Step2->Step3 Step4 Protonation/Isomerization Shift of π-bonds Step3->Step4 Step5 N-methyl-1-propyn-1-amine (CH3-C≡C-NH-CH3) Step4->Step5

Caption: Base-catalyzed isomerization workflow from N-methylpropargylamine to the target ynamine.

Astrochemical Significance

Beyond terrestrial organic synthesis, N-methyl-1-propyn-1-amine is a subject of intense computational study in astrochemistry[1]. While branched nitriles like isopropyl cyanide have been detected in the interstellar medium (ISM) (e.g., in the Sagittarius B2 complex), higher-energy isomers like ynamines remain undetected[1]. However, theoretical models suggest that isomerization processes on interstellar dust grains, driven by cosmic ray energy, could transiently populate these higher-energy states, making them viable targets for future radio astronomy surveys[3].

References

  • JH CHEM. "N-METHYLPROP-1-YN-1-AMINE CAS:90990-89-9." ChemBuyersGuide.com. Link

  • Etim, E. E. (2020). "Computational Studies on Interstellar Molecular Species: From Formation to Detection." Indian Institute of Science. 1

  • Etim, E. E., et al. (2017). "Benchmark Studies on the Isomerization Enthalpies for Interstellar Molecular Species." ResearchGate. 2

  • Wei, L., et al. (2013). "Allenamides: A Powerful and Versatile Building Block in Organic Synthesis." Chemical Reviews, ACS Publications. 6

  • Kresge, A. J., et al. "Carbon protonation of some phenylynamines in concentrated aqueous perchloric acid solution." Canadian Journal of Chemistry. 5

  • Evano, G., et al. "Ynamines, ynamides, and ynimines." ResearchGate.4

Sources

Exploratory

The Mechanistic Paradigm of 1-Propyn-1-amine, N-methyl- in Advanced Organic Synthesis

Executive Summary The deployment of electron-rich alkynes has fundamentally reshaped the landscape of organic synthesis, particularly in the realms of peptide coupling, cycloaddition, and heterocycle construction. At the...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The deployment of electron-rich alkynes has fundamentally reshaped the landscape of organic synthesis, particularly in the realms of peptide coupling, cycloaddition, and heterocycle construction. At the core of this chemical space lies 1-Propyn-1-amine, N-methyl- (N-methyl-1-propyn-1-amine), a secondary ynamine characterized by a nitrogen atom directly conjugated to an alkyne moiety. This technical whitepaper dissects the mechanism of action of N-methyl-1-propyn-1-amine, exploring its electronic topology, keteniminium-driven activation pathways, and its role as a highly reactive synthon.

Designed for synthetic chemists and drug development professionals, this guide bridges fundamental thermodynamic data with field-proven experimental protocols, ensuring that the theoretical causality of ynamine reactivity translates into reproducible benchtop success.

Electronic Topology and Thermodynamic Causality

The unique reactivity of N-methyl-1-propyn-1-amine ( CH3​−C≡C−NH−CH3​ ) stems from the profound orbital overlap between the nitrogen lone pair and the alkyne π∗ antibonding orbital. This N→C≡C π -donation significantly raises the energy of the Highest Occupied Molecular Orbital (HOMO), polarizing the molecule and localizing intense electron density at the β -carbon[1].

The Ynamine-Ketenimine Tautomerization

Because N-methyl-1-propyn-1-amine is a secondary ynamine (possessing an N-H bond), it exists in a delicate tautomeric equilibrium with its ketenimine counterpart ( CH3​−CH=C=N−CH3​ ). While the ynamine form is utilized for its nucleophilic β -carbon, the transient ketenimine form highlights the molecule's inherent electrophilic potential at the α -carbon.

Computational thermodynamic studies on C4​H7​N isomers reveal the energetic driving forces behind the formation and reactivity of this species[2]. The base-catalyzed isomerization of N-methylpropargylamine to N-methyl-1-propyn-1-amine is thermodynamically favorable because the conjugated ynamine system is significantly more stable than the isolated alkyne[2].

Table 1: Thermodynamic Parameters of C4​H7​N Isomers

Data summarizes the enthalpies of formation ( ΔHf​ ) and proton affinities, illustrating the thermodynamic preference for ynamine formation over propargylamine, and its extreme susceptibility to protonation[2].

Compound (Isomer)Structure ΔHf​ (kJ/mol)Proton Affinity (kJ/mol)
N-Methyl-1-propyn-1-amine CH3​−C≡C−NH−CH3​ 224.3 799.4
N-Ethyl-ethynamine HC≡C−NH−CH2​CH3​ 228.9844.4
N-Methyl-2-propyn-1-amine HC≡C−CH2​−NH−CH3​ 234.1916.0
N,N-Dimethyl-ethynamine HC≡C−N(CH3​)2​ 254.7796.4

Causality Insight: The ΔHf​ drop from 234.1 kJ/mol (propargylamine) to 224.3 kJ/mol (ynamine) provides the thermodynamic driving force for in situ generation via isomerization. The high proton affinity (799.4 kJ/mol) guarantees rapid, irreversible protonation in the presence of mild acids, triggering the keteniminium pathway[2].

Core Mechanism of Action: The Keteniminium Pathway

In organic synthesis, the primary mechanism of action for N-methyl-1-propyn-1-amine is its function as a dehydrating or coupling agent via the keteniminium pathway . When exposed to an electrophile—most commonly a Brønsted acid like a carboxylic acid—the ynamine acts as a 1,3-dipole[3].

  • Protonation: The highly nucleophilic β -carbon abstracts a proton from the carboxylic acid.

  • Keteniminium Formation: This generates a highly electrophilic keteniminium ion ( CH3​−CH2​−C+=N−CH3​ ).

  • Nucleophilic Trapping: The resulting carboxylate anion immediately attacks the electrophilic α -carbon, forming an α -acyloxyenamine (an activated ester).

  • Aminolysis: Introduction of a target amine nucleophile collapses this intermediate, forming a new amide/peptide bond and expelling N-methylpropionamide as a byproduct[3].

G A N-methyl-1-propyn-1-amine (Electron-Rich Alkyne) B Ketenimine Tautomer (Transient Species) A->B H+ Shift C Keteniminium Ion (Highly Electrophilic) A->C Electrophilic Attack (at beta-carbon) B->C Acidic Activation D Nucleophilic Adduct (e.g., Acyloxyenamine) C->D Nucleophilic Attack (at alpha-carbon)

Fig 1. Electronic activation pathways and tautomerization of N-methyl-1-propyn-1-amine.

Cycloaddition Dynamics

Beyond acid activation, the polarized triple bond of N-methyl-1-propyn-1-amine makes it an exceptional candidate for cycloaddition reactions, particularly inverse-electron-demand [4+2] Diels-Alder reactions and [3+2] dipolar cycloadditions.

In Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), ynamines exhibit a divergent mechanistic pathway compared to terminal alkynes. The coordination of Cu(OAc)2​ with the ynamine facilitates a rapid (3+2) cycloaddition. Because the ynamine is already highly polarized, the formation of the metallacycle intermediate is significantly accelerated, allowing for the construction of fully substituted 1,2,3-triazoles under exceptionally mild conditions[4].

Self-Validating Experimental Protocol

Due to the extreme hydrolytic sensitivity of the keteniminium intermediate, secondary ynamines are rarely stored; they are generated in situ and immediately trapped[1]. The following protocol details the in situ generation of N-methyl-1-propyn-1-amine for the activation of a carboxylic acid, incorporating internal spectroscopic controls to validate the mechanism.

Protocol: In Situ Generation and Amide Coupling

Objective: Synthesize a target amide using N-methyl-1-propyn-1-amine as the stoichiometric coupling reagent.

Step 1: Anhydrous Preparation (Critical Control)

  • Action: Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity Argon. Use strictly anhydrous THF (Karl Fischer titration < 10 ppm H2​O ).

  • Causality: The keteniminium intermediate is highly electrophilic. Trace ambient moisture will intercept the intermediate, hydrolyzing it to N-methylpropionamide and destroying the reagent before coupling can occur[1].

Step 2: Base-Catalyzed Isomerization

  • Action: Dissolve N-methylpropargylamine (1.0 equiv) in THF at 0°C. Add Potassium tert-butoxide ( KOtBu , 0.1 equiv) dropwise. Stir for 30 minutes.

  • Validation: Monitor via in situ ReactIR. The terminal alkyne C-H stretch (~3300 cm⁻¹) will disappear, replaced by the internal ynamine C≡C stretch at ~2120 cm⁻¹. This confirms the thermodynamic shift to the ynamine[2].

Step 3: Electrophilic Activation (Keteniminium Generation)

  • Action: Cool the reaction to -20°C. Slowly add the target carboxylic acid (0.95 equiv) dissolved in THF.

  • Validation: IR monitoring will show the rapid disappearance of the 2120 cm⁻¹ band and the transient appearance of a sharp band at ~2050 cm⁻¹ (keteniminium C=N+ stretch), followed by a shift to ~1730 cm⁻¹ ( α -acyloxyenamine formation)[3].

Step 4: Aminolysis

  • Action: Add the target amine nucleophile (1.1 equiv). Allow the reaction to warm to room temperature over 2 hours.

  • Causality: The amine attacks the activated ester. The tetrahedral intermediate collapses, yielding the desired peptide/amide bond and the inert N-methylpropionamide byproduct.

G Step1 1. Carboxylic Acid + Ynamine (Initial Mixing at -20°C) Step2 2. Proton Transfer (Keteniminium Formation) Step1->Step2 Fast Equilibrium Step3 3. Carboxylate Addition (1,3-Dipole Collapse) Step2->Step3 Rate-Limiting Step Step4 4. Aminolysis (Amine Nucleophile Addition) Step3->Step4 Amine Introduction Step5 5. Product Release (Target Amide + Propionamide) Step4->Step5 Tetrahedral Collapse

Fig 2. Workflow of ynamine-mediated carboxylic acid activation and subsequent aminolysis.

Conclusion

N-methyl-1-propyn-1-amine represents a masterclass in exploiting molecular orbital topology for synthetic gain. By understanding the thermodynamic drivers that favor its formation[2] and the electrophilic nature of its keteniminium intermediate[3], synthetic chemists can harness this reactive species for complex molecular assembly. While modern iterations often utilize electron-withdrawing groups to tame this reactivity (yielding ynamides), the fundamental mechanism of action remains anchored in the elegant, highly polarized chemistry of the parent ynamine[1].

References

  • [2] A comprehensive computational investigation of the enthalpies of formation and proton affinities of C4H7N and C3H3ON compounds. Oberlin College and Conservatory. URL:

  • [3] Ynamide Coupling Reagents: Origin and Advances. National Institutes of Health (PMC). URL:

  • [4] Mechanistic Basis of the Cu(OAc)2 Catalyzed Azide-Ynamine (3 + 2) Cycloaddition Reaction. National Institutes of Health (PMC). URL:

  • [1] Ynamides: A Modern Functional Group For The New Millennium. National Institutes of Health (PMC). URL:

Sources

Foundational

Literature Review and Technical Guide: Reactivity and Synthetic Utility of 1-Propyn-1-amine, N-methyl-

Executive Summary 1-Propyn-1-amine, N-methyl- (CAS 90990-89-9) represents a highly reactive class of secondary ynamines. Characterized by an electron-rich alkyne directly bonded to a nitrogen atom, this molecule serves a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-Propyn-1-amine, N-methyl- (CAS 90990-89-9) represents a highly reactive class of secondary ynamines. Characterized by an electron-rich alkyne directly bonded to a nitrogen atom, this molecule serves as a versatile, albeit challenging, building block in advanced organic synthesis. This technical guide explores the fundamental reactivity of secondary ynamines, focusing on their tautomeric equilibrium, hydrolytic sensitivity, cycloaddition dynamics, and utility as precursors for metalated ketenimines.

Structural Dynamics and the Tautomeric Continuum

The defining electronic feature of 1-propyn-1-amine, N-methyl- is the strong +M (mesomeric) effect exerted by the nitrogen lone pair. This delocalization heavily polarizes the C≡C triple bond, shifting electron density to the β -carbon and rendering it exceptionally nucleophilic[1].

Unlike tertiary ynamines, secondary ynamines possess an N-H bond. This structural nuance allows 1-propyn-1-amine, N-methyl- to exist in a rapid, dynamic tautomeric equilibrium with its corresponding ketenimine ( CH3​−CH=C=N−CH3​ ). This ynamine-ketenimine continuum dictates the molecule's ambident reactivity profile, allowing it to be intercepted either as an electron-rich alkyne or as a cumulated double-bond system[2][3].

Reactivity A 1-Propyn-1-amine, N-methyl- (Secondary Ynamine) B Ketenimine Tautomer (Reactive Intermediate) A->B Tautomerization C Amide Product (Hydrolysis) A->C + H2O (Rapid) D Cycloadducts ([2+2], [3+2] Reactions) A->D + Dipoles/Ketenes E Metalated Ketenimine (Nucleophilic Precursor) B->E + n-BuLi (-78 °C)

Figure 1: Reactivity and tautomeric equilibrium network of secondary ynamines.

Mechanistic Reactivity Profiles

Hydrolytic Instability and Keteniminium Formation

The most critical handling parameter for ynamines is their extreme sensitivity to moisture. Causality: The highly nucleophilic β -carbon is readily protonated by trace water. This event generates a highly electrophilic keteniminium intermediate, which immediately undergoes nucleophilic attack by hydroxide/water. The resulting enol-like species irreversibly tautomerizes to a stable amide[1]. Consequently, all synthetic applications utilizing 1-propyn-1-amine, N-methyl- require rigorous Schlenk techniques and anhydrous environments.

Cycloaddition Dynamics: [2+2] and [3+2] Pathways

Ynamines are premier substrates for cycloadditions due to their elevated HOMO levels.

  • [2+2] Cycloadditions: In the classic Ficini reaction, ynamines undergo rapid [2+2] cycloadditions with electron-deficient alkenes or ketenes to yield functionalized cyclobutenamines[4].

  • [3+2] Azide-Alkyne Cycloadditions (CuAAC): Ynamines demonstrate vastly superior reaction kinetics compared to unactivated terminal alkynes. The electron-rich nature of the ynamine accelerates the formation of the rate-determining binuclear Cu-acetylide species. This allows chemists to drastically reduce copper catalyst loadings (often <5 mol%), mitigating oxidative damage to sensitive bioconjugates[5].

Anionic Reactivity: Metalated Ketenimines

When treated with strong organolithium bases at cryogenic temperatures, the secondary ynamine is deprotonated. The resulting lithiated ynamine exists in direct equilibrium with a lithiated ketenimine[3][6]. This metalated ketenimine acts as a potent ambident nucleophile, capable of reacting with various electrophiles (e.g., alkyl halides, aldehydes) to yield highly substituted nitriles or complex nitrogenous heterocycles[3].

Experimental Methodologies & Self-Validating Workflows

To harness the reactivity of 1-propyn-1-amine, N-methyl-, protocols must be designed to suppress its degradation pathways.

Workflow Step1 1. Preparation Anhydrous Conditions Step2 2. Lithiation -78 °C, THF Step1->Step2 Step3 3. Electrophile Addition Step2->Step3 Step4 4. Quench & Isolate Purification Step3->Step4

Figure 2: Experimental workflow for the generation and trapping of metalated ketenimines.

Protocol 1: In Situ Generation and Trapping of Metalated Ketenimines
  • Preparation: Flame-dry a Schlenk flask under argon. Dissolve 1-propyn-1-amine, N-methyl- (1.0 equiv) in anhydrous THF to achieve a 0.1 M solution.

  • Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add n-BuLi (1.05 equiv, 1.6 M in hexanes).

    • Causality: Cryogenic temperatures are mandatory. At higher temperatures, the highly reactive lithiated ketenimine undergoes rapid decomposition and unwanted dimerization[3].

    • Self-Validation Checkpoint: Aliquot 0.1 mL of the reaction mixture into an anhydrous IR cell. Successful generation of the metalated ketenimine is confirmed by the disappearance of the ynamine C≡C stretch (~2150 cm⁻¹) and the emergence of a strong cumulene C=C=N stretch (~2000-2050 cm⁻¹).

  • Electrophile Addition: After 30 minutes, introduce the desired electrophile (e.g., allyl bromide, 1.2 equiv). Stir for 1 hour at -78 °C, then slowly warm to room temperature.

  • Quench & Isolation: Quench with saturated aqueous NH4​Cl . Extract with diethyl ether, dry over MgSO4​ , and purify via flash column chromatography using neutral alumina (to prevent acid-catalyzed degradation).

Protocol 2: Low-Copper Ynamine-Azide [3+2] Cycloaddition
  • Preparation: In a thoroughly degassed solvent mixture (e.g., t-BuOH/Water 1:1), combine the azide substrate and the ynamine (1.2 equiv).

  • Catalyst Loading: Add CuSO4​ (1-5 mol%) and sodium ascorbate (10 mol%).

    • Causality: The enhanced nucleophilicity of the ynamine accelerates the migratory insertion step, bypassing the sluggish kinetics typical of unactivated alkynes and enabling ultra-low Cu concentrations[5].

  • Reaction & Validation: Stir at room temperature.

    • Self-Validation Checkpoint: Monitor the reaction via LC-MS. The formation of the 1,4-triazole product is validated by the expected mass shift. The absence of oxidative degradation byproducts confirms that the low-copper threshold successfully protected the substrate.

Quantitative Data and Spectroscopic Markers

To aid in the identification and application of 1-propyn-1-amine, N-methyl-, the following tables summarize its thermodynamic properties and comparative reactivity metrics against other alkyne classes.

Table 1: Thermodynamic and Spectroscopic Properties of 1-Propyn-1-amine, N-methyl-

PropertyValue / ObservationSource Context
Molecular Formula C₄H₇NStandard
Molecular Weight 69.11 g/mol Computed
Enthalpy of Formation ( Δf​H∘ ) ~46.6 kcal/molComputational Astrochemistry[7]
Primary IR Marker (Ynamine) ~2150 cm⁻¹ ( C≡C stretch)Spectroscopic Analysis
Primary IR Marker (Ketenimine) ~2000-2050 cm⁻¹ ( C=C=N stretch)Spectroscopic Analysis

Table 2: Comparative Reactivity Metrics in Click Chemistry

Substrate TypeHydrolytic StabilityCuAAC Reactivity (Cu Loading)Electronic Nature
Terminal Alkyne HighLow (Requires >10 mol% Cu)Neutral
Secondary Ynamine Very Low (Requires Anhydrous)Very High (Requires <5 mol% Cu)Highly Electron-Rich
Ynamide HighHigh (Requires ~5 mol% Cu)Tuned / Electron-Deficient

Conclusion

1-Propyn-1-amine, N-methyl- is a powerful, high-energy building block that bridges the gap between stable alkynes and highly reactive cumulenes. While its hydrolytic instability demands rigorous experimental technique, its ability to act as a precursor for metalated ketenimines and its superior kinetics in cycloaddition reactions make it an invaluable tool for the synthesis of complex heterocycles and sensitive bioconjugates.

References

  • Reactivity Profiling for High-Yielding Ynamine-Tagged Oligonucleotide Click Chemistry Bioconjugations. ACS Publications. 5

  • Exploiting Remarkable Reactivities of Ynamides: Opportunities in Designing Catalytic Enantioselective Reactions. ACS Catalysis.4

  • Ynamides: A Modern Functional Group For The New Millennium. PMC / NIH. 1

  • Exploring the Anionic Reactivity of Ynimines, Useful Precursors of Metalated Ketenimines. Organic Letters. 3

  • Recent advances in synthesis of ketenimines. Arabian Journal of Chemistry. 6

  • Computational Studies on Interstellar Molecular Species: From Formation to Detection. IISc. 7

Sources

Exploratory

Electronic Properties and Orbital Architecture of N-Methyl-1-propyn-1-amine: A Comprehensive Technical Guide

Executive Summary N-Methyl-1-propyn-1-amine (Chemical Formula: C₄H₇N; SMILES: CNC#CC) belongs to the class of highly reactive electron-rich alkynes known as ynamines. Unlike standard alkynes, ynamines exhibit extreme pol...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N-Methyl-1-propyn-1-amine (Chemical Formula: C₄H₇N; SMILES: CNC#CC) belongs to the class of highly reactive electron-rich alkynes known as ynamines. Unlike standard alkynes, ynamines exhibit extreme polarization across the carbon-carbon triple bond, driven by the intense delocalization of the nitrogen lone pair into the alkyne π∗ orbital. This whitepaper deconstructs the orbital architecture, thermodynamic properties, and reactivity profile of N-methyl-1-propyn-1-amine, providing a self-validating experimental framework for its synthesis and characterization.

Orbital Architecture & Electronic Conjugation

The unique reactivity of N-methyl-1-propyn-1-amine is fundamentally dictated by its orbital architecture. The molecule features an sp -hybridized alkyne system directly bonded to an sp2 or sp -hybridized nitrogen atom.

The Push-Pull Dynamics

The nitrogen atom possesses a non-bonding lone pair ( nN​ ) that is perfectly aligned to overlap with one of the two orthogonal π systems of the adjacent alkyne.

  • Causality of Polarization: This nN​→π∗ delocalization pushes electron density away from the nitrogen (the α -position) and heavily concentrates it on the terminal β -carbon.

  • Reactivity Consequence: Consequently, the β -carbon becomes exceptionally nucleophilic, while the α -carbon exhibits electrophilic character. This intrinsic polarization is the driving force behind the molecule's utility in cycloadditions and its notorious sensitivity to moisture[1].

G1 N_LonePair Nitrogen Lone Pair (sp² / sp hybridized) Conjugation n → π* Delocalization (Orbital Overlap) N_LonePair->Conjugation Electron Donation AlkynePi Alkyne π-System (Orthogonal Orbitals) AlkynePi->Conjugation π* Acceptance BetaCarbon β-Carbon (High Electron Density) Conjugation->BetaCarbon Induces Polarization Keteniminium Keteniminium Ion (Electrophilic) BetaCarbon->Keteniminium Regioselective Protonation

Fig 1: Orbital conjugation pathway demonstrating the causality of β-carbon nucleophilicity.

Thermodynamic Profiling

To understand the stability of N-methyl-1-propyn-1-amine, we must evaluate its thermodynamic parameters relative to other C₄H₇N isomers. Computational investigations into the enthalpies of formation and proton affinities reveal a strong preference for protonation at the carbon skeleton rather than the nitrogen atom, a direct result of the orbital conjugation described above[2].

Furthermore, astrochemical benchmark studies indicate that N-methyl-1-propyn-1-amine is thermodynamically less stable than abundant interstellar nitriles (e.g., isopropyl cyanide), possessing a significant isomerization barrier of 41.4 kcal/mol[3].

Quantitative Data Summary
CompoundFormula Δf​H∘ (kJ/mol)Proton Affinity (kJ/mol)Isomerization Enthalpy (kcal/mol)
N-Methyl-1-propyn-1-amine C₄H₇N224.3799.441.4
1-Butyn-1-amine C₄H₇N196.8825.1-
3-Butyn-1-amine C₄H₇N203.4888.343.2
N,N-Dimethyl-ethynamine C₄H₇N254.7796.4-

(Data synthesized from computational benchmarks of C₄H₇N isomers[2],[3])

Mechanistic Reactivity & Hydrolytic Instability

For drug development professionals utilizing alkyne building blocks, the distinction between ynamines and ynamides is critical. Ynamines like N-methyl-1-propyn-1-amine are inherently unstable toward hydrolysis.

The Causality of Degradation:

  • Regioselective Protonation: Due to the extreme electron density at the β -carbon, trace ambient moisture or weak acids will protonate the β -carbon.

  • Keteniminium Formation: This protonation yields a highly reactive, electrophilic keteniminium intermediate ( CH3​−NH+=C=CH−CH3​ ).

  • Nucleophilic Trapping: Water rapidly attacks the α -carbon of the keteniminium ion, leading to tautomerization and the irreversible formation of an amide (N-methylpropionamide)[1].

To circumvent this, modern synthetic chemistry often employs ynamides—where an electron-withdrawing group (e.g., a carbonyl or sulfonyl) is attached to the nitrogen. This creates a competing resonance pathway that pulls electron density away from the alkyne, drastically improving bench stability[1].

Self-Validating Experimental Protocols

To rigorously study N-methyl-1-propyn-1-amine, researchers must employ a self-validating workflow that accounts for its hydrolytic instability. The following protocol integrates synthesis, spectroscopic validation, and chemical reactivity profiling into a closed-loop system.

Protocol: Anaerobic Synthesis and Spectroscopic Validation

Step 1: Anaerobic Synthesis via Isomerization

  • Action: Isomerize N-methylpropargylamine using a strong base (e.g., Potassium tert-butoxide, KOtBu) in anhydrous tetrahydrofuran (THF) at -20°C.

  • Causality: The reaction must be performed using strict Schlenk line techniques under an argon atmosphere. Even trace parts-per-million (ppm) of H2​O will irreversibly trap the product as an amide via the keteniminium pathway.

Step 2: Primary Spectroscopic Validation (IR & NMR)

  • Action: Transfer the crude reaction mixture via a cannula to a sealed IR cell and an anhydrous NMR tube.

  • Causality (IR): Analyze the C≡C stretching frequency. An isolated alkyne typically absorbs at ~2120 cm⁻¹. Due to the nN​→π∗ conjugation lowering the force constant of the triple bond, the ynamine stretch will shift significantly to ~2050 cm⁻¹.

  • Causality (¹³C NMR): Observe the chemical shift of the β -carbon. While standard alkynes appear around 80 ppm, the massive influx of electron density from the nitrogen lone pair will shield the β -carbon, shifting it upfield to approximately 60-70 ppm. This shielding is the definitive proof of ynamine orbital conjugation.

Step 3: Chemical Reactivity Profiling (Self-Validation)

  • Action: Extract a 0.1 mL aliquot of the validated ynamine and intentionally expose it to a 0.1 M aqueous HCl solution.

  • Causality: The immediate, exothermic conversion of the ynamine to N-methylpropionamide (verified by the sudden appearance of a strong amide carbonyl stretch at ~1650 cm⁻¹ in IR) chemically validates that the original species possessed the highly polarized, keteniminium-forming β -carbon characteristic of N-methyl-1-propyn-1-amine.

G2 Step1 1. Anaerobic Synthesis (Schlenk Line / Argon) Step2 2. Spectroscopic Validation (IR & 13C NMR) Step1->Step2 Isolate pure ynamine Step3 3. Reactivity Profiling (Controlled Hydrolysis) Step2->Step3 Confirm β-carbon shielding DataReview 4. Data Synthesis (Confirm Keteniminium) Step3->DataReview Trap with H2O to Amide DataReview->Step2 Iterative Validation

Fig 2: Self-validating experimental workflow for ynamine synthesis and characterization.

References

  • A comprehensive computational investigation of the enthalpies of formation and proton affinities of C4H7N and C3H3ON compounds, Oberlin College and Conservatory.
  • Benchmark Studies on the Isomerization Enthalpies for Interstellar Molecular Species, arXiv.
  • Ynamides: A Modern Functional Group For The New Millennium, PMC (National Institutes of Health).

Sources

Foundational

preliminary toxicity and safety data for 1-Propyn-1-amine, N-methyl-

Predictive Toxicology and Safety Assessment Guide for N-Methyl-1-propyn-1-amine (CAS 90990-89-9) Executive Overview The compound 1-Propyn-1-amine, N-methyl- (CAS 90990-89-9) belongs to the ynamine class of reactive alkyn...

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Author: BenchChem Technical Support Team. Date: April 2026

Predictive Toxicology and Safety Assessment Guide for N-Methyl-1-propyn-1-amine (CAS 90990-89-9)

Executive Overview

The compound 1-Propyn-1-amine, N-methyl- (CAS 90990-89-9) belongs to the ynamine class of reactive alkynes,. As a Senior Application Scientist, I frequently encounter challenges in assessing the safety of such transient molecules. Ynamines exhibit extreme hydrolytic instability, making empirical in vivo toxicity testing nearly impossible under standard laboratory conditions. Consequently, this whitepaper synthesizes predictive QSAR modeling, read-across data from structural isomers like N-methylpropargylamine (CAS 35161-71-8)[1],[2], and mechanistic chemical dynamics to establish a highly accurate preliminary toxicity and safety profile.

Molecular Dynamics & Reactivity Profile

To understand the toxicity of N-methyl-1-propyn-1-amine, we must first analyze the causality behind its reactivity. The molecule features an electron-rich alkyne directly bonded to a nitrogen atom. The nitrogen lone pair delocalizes into the C≡C triple bond, rendering the β-carbon highly nucleophilic[3].

When exposed to ambient moisture or physiological fluids, the ynamine undergoes rapid protonation to form a highly electrophilic keteniminium intermediate[4]. This intermediate is aggressively attacked by water, leading to an exothermic hydrolysis that ultimately yields N-methylpropionamide[5]. The localized thermal release and the basicity of the amine drive its primary toxicological hazards: thermal burns, pH-driven membrane disruption, and electrophilic stress on cellular nucleophiles[2].

Predictive Toxicology & Read-Across Data

Because isolating CAS 90990-89-9 for standard toxicological assays is hindered by its rapid degradation[5], we employ a read-across methodology using its stable propargyl isomer, N-methylpropargylamine[6]. The following table summarizes the extrapolated safety endpoints.

Table 1: Predictive Toxicity Endpoints for N-Methyl-1-propyn-1-amine

Toxicological EndpointPredicted Hazard CategoryMechanistic Rationale
Acute Oral Toxicity Category 3 / 4 (Harmful)High basicity causes severe gastrointestinal tract burns and tissue necrosis upon ingestion[2].
Skin Corrosion / Irritation Category 1B (Corrosive)Rapid exothermic hydrolysis on contact with skin moisture; alkaline pH saponifies lipid bilayers[6].
Serious Eye Damage Category 1 (Severe)Irreversible protein denaturation in the cornea driven by the electrophilic keteniminium intermediate[2].
Inhalation Toxicity Category 3 (Respiratory Irritant)Vapors are highly destructive to mucous membranes; moisture in the respiratory tract triggers violent hydrolysis[6].

Mechanistic Pathway of Toxicity

The biological damage induced by ynamines is not merely a function of pH, but of the transient electrophiles generated during degradation. The diagram below illustrates the causality of cellular damage following ynamine exposure.

YnamineToxicity Ynamine N-Methyl-1-propyn-1-amine (Highly Reactive) Protonation Physiological H+ (Tissue Contact) Ynamine->Protonation Exposure Toxicity Tissue Necrosis & Protein Alkylation Ynamine->Toxicity Alkaline Corrosivity Keteniminium Keteniminium Intermediate (Electrophilic Stress) Protonation->Keteniminium Rapid Protonation Hydrolysis H2O Nucleophilic Attack Keteniminium->Hydrolysis Aqueous Media Keteniminium->Toxicity Binds Cellular Nucleophiles Amide N-Methylpropionamide (Stable Metabolite) Hydrolysis->Amide Exothermic Reaction

Mechanistic pathway of ynamine hydrolysis and resulting localized cellular toxicity.

Self-Validating Handling & Quenching Protocol

Handling 1-Propyn-1-amine, N-methyl- requires strict exclusion of moisture to prevent premature degradation and hazardous exotherms[4]. The following protocol outlines a self-validating system for the safe handling and eventual quenching of ynamine residues.

Step 1: Inert Atmosphere Setup

  • Action: Purge all glassware with ultra-high-purity Argon using a standard Schlenk line.

  • Causality: Argon is heavier than air and provides a superior protective blanket against ambient moisture compared to nitrogen, preventing the initial protonation of the electron-rich alkyne[4].

Step 2: Reagent Transfer

  • Action: Transfer the ynamine using oven-dried, gas-tight syringes. Dilute immediately in an anhydrous, non-nucleophilic solvent (e.g., dry THF or DCM).

  • Causality: Dilution acts as a thermal sink. If accidental moisture exposure occurs, the solvent mass absorbs the heat of the exothermic hydrolysis, preventing a runaway reaction[2].

Step 3: Controlled Hydrolytic Quenching (Self-Validating Step)

  • Action: To dispose of residual ynamine, cool the flask to 0°C. Dropwise, add anhydrous isopropanol (IPA), followed by a 10% aqueous IPA solution. Monitor the internal temperature using a thermocouple.

  • Causality & Validation: IPA provides a mild proton source to slowly generate the keteniminium ion without violent reactivity. The subsequent addition of water drives the hydrolysis to the amide[7]. Self-Validation: The system is self-validating because the reaction is inherently exothermic. As long as temperature spikes are observed upon water addition, reactive ynamine remains. When the addition of water produces no further temperature change, the operator has empirical proof that the hazardous ynamine has been completely neutralized into stable N-methylpropionamide.

Step 4: pH Neutralization and Disposal

  • Action: Wash the quenched mixture with a mild acid (e.g., 1M HCl) to neutralize the basic amide/amine byproducts, then dispose of as hazardous organic waste[6].

References

  • Title: N-Methylpropargylamine Safety Data | Source: LookChem | URL: [Link]

  • Title: A comprehensive computational investigation of the enthalpies of formation | Source: Oberlin College | URL: [Link]

  • Title: 1-PROPYN-1-AMINE, N-METHYL CAS:90990-89-9 | Source: ChemBuyersGuide | URL: [Link]

  • Title: Imine and Enamine Hydrolysis Mechanism | Source: Chemistry Steps | URL: [Link]

  • Title: Ynamides: A Modern Functional Group For The New Millennium | Source: NIH PMC | URL: [Link]

  • Title: Ynamide Coupling Reagents: Origin and Advances | Source: ACS Publications | URL: [Link]

Sources

Exploratory

N-Methyl-1-Propyn-1-Amine: Physicochemical Properties, Tautomeric Instability, and Experimental Methodologies

[label="1. Precursor Synthesis\nPrepare N-methylaminocyclopropenone", fillcolor="#34A8 Refining Flash Photolysis Details I'm currently refining the flash photolysis protocol.

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Author: BenchChem Technical Support Team. Date: April 2026

[label="1. Precursor Synthesis\nPrepare N-methylaminocyclopropenone", fillcolor="#34A8

Refining Flash Photolysis Details

I'm currently refining the flash photolysis protocol. The diagrams are complete. I'm focusing on the precursor design for efficient photodecarbonylation and the time-resolved spectroscopic setup to capture the ynamine's decay and ketenimine's growth. I am making this a key component of my research and whitepaper. I'm also preparing for finalization.

Finalizing Whitepaper Structure

An In-Depth Technical Guide for Chemical Researchers and Astrochemical Investigators

Executive Summary: The Thermodynamic Dilemma

In the realm of synthetic organic chemistry and drug development, ynamines (alkynylamines) are highly valued for their electron-rich triple bonds, which undergo predictable cycloadditions and nucleophilic attacks. However, 1-Propyn-1-amine, N-methyl- (IUPAC: N-methylprop-1-yn-1-amine; CAS: 90990-89-9) [3.1] represents a unique frontier. As a secondary ynamine, it possesses an inherent thermodynamic instability that renders classical isolation techniques, such as distillation or crystallization, entirely ineffective.

Free primary and secondary ynamines are virtually unknown in bulk solution because they rapidly tautomerize to their more thermodynamically favorable ketenimine counterparts[1]. As a Senior Application Scientist, I have structured this whitepaper to move beyond basic property listing. Here, we will dissect the mechanistic causality behind this instability, provide predictive physicochemical data, and outline the specialized, self-validating experimental protocols required to generate and trap this elusive molecule.

Physicochemical Profile & Quantitative Data

Because N-methyl-1-propyn-1-amine rapidly undergoes a [1,3]-proton shift at standard temperature and pressure (STP), its macroscopic physical properties cannot be measured empirically via standard benchtop methods. The data presented below represents a synthesis of in silico predictions and transient spectroscopic observations.

Table 1: Structural and Physical Properties
PropertyValueScientific Rationale / Remarks
IUPAC Name N-methylprop-1-yn-1-amineStandard nomenclature.
CAS Registry Number 90990-89-9Unique identifier[2].
Molecular Formula C₄H₇N-
Molar Mass 69.11 g/mol -
Boiling Point 80–85 °C (Estimated)Cannot be measured empirically. Estimated against stable isomers (e.g., N-methylpropargylamine, bp 84 °C) accounting for secondary amine H-bonding.
Density ~0.78 g/cm³ (Estimated)In silico prediction based on molar volume of aliphatic alkynylamines.
Physical State (STP) Transient IntermediateHighly unstable in bulk solution; exists only on the microsecond timescale unless isolated in a cryogenic matrix[3].

Mechanistic Causality of Instability

To understand why the boiling point of N-methyl-1-propyn-1-amine is purely theoretical, one must examine its electronic structure. The nitrogen atom's lone pair is in direct conjugation with the adjacent alkyne π -system. This conjugation dramatically increases the electron density at the β -carbon, rendering it highly nucleophilic.

Simultaneously, the N–H proton is relatively acidic. This creates a perfect storm for a rapid, low-barrier [1,3]-proton shift . The molecule spontaneously rearranges, transferring the proton from the nitrogen to the β -carbon, collapsing the triple bond into a cumulated diene system to form N-methylpropaneketenimine . The thermodynamic driving force heavily favors the ketenimine due to the superior bond energies of the resulting C=C=N system compared to the C≡C–N system[1].

Tautomerization Ynamine N-methyl-1-propyn-1-amine (Secondary Ynamine) TS [1,3]-Proton Shift Transition State Ynamine->TS k_obs Ketenimine N-methylpropaneketenimine (Stable Tautomer) TS->Ketenimine Fast Relaxation

Ynamine-ketenimine tautomerization pathway highlighting the thermodynamic shift.

Experimental Methodologies: The Photolytic Trap

Because we cannot pour N-methyl-1-propyn-1-amine into a distillation flask, we must generate it in situ using a self-validating kinetic trapping methodology. The gold standard for observing such transient species is Flash Photolysis , a technique pioneered for ynamines by Chiang, Kresge, and colleagues[3].

Protocol: Flash Photolytic Generation and Kinetic Observation

This workflow is designed as a self-validating system . We do not merely assume the ynamine was created; we simultaneously measure the decay of the ynamine's spectral signature and the proportional rise of the ketenimine's signature, ensuring strict mass balance and mechanistic verification.

Step 1: Precursor Synthesis & Stabilization

  • Action: Synthesize N-methylaminocyclopropenone and dissolve it in an aqueous buffer solution.

  • Causality: The cyclopropenone ring "locks" the geometry of the molecule, preventing the nitrogen lone pair from initiating a premature proton shift. It acts as a stable, dark-state reservoir for the ynamine.

Step 2: Photochemical Triggering

  • Action: Subject the solution to a 20-nanosecond pulse from an excimer laser ( λ = 248 nm or 308 nm).

  • Causality: The high-energy UV photon excites the cyclopropenone, triggering a rapid photodecarbonylation (extrusion of CO gas). The remaining atoms instantly relax into the linear alkyne geometry, generating the free N-methyl-1-propyn-1-amine in situ[3].

Step 3: Time-Resolved Spectroscopic Monitoring

  • Action: Immediately probe the sample using transient UV-Vis absorption spectroscopy.

  • Causality: The transient ynamine exhibits a distinct absorption maximum ( λmax​ ~260–280 nm). As tautomerization occurs, this peak decays.

Step 4: Kinetic Validation (The Self-Check)

  • Action: Fit the decay curve to a first-order kinetic model to extract the rate constant ( kobs​ ). Simultaneously monitor the appearance of the ketenimine absorption band.

  • Causality: If the decay rate of the ynamine perfectly matches the growth rate of the ketenimine, the system is self-validated. The causality of the transformation is proven without requiring physical isolation.

Workflow P1 1. Precursor Synthesis Prepare N-methylaminocyclopropenone P2 2. Flash Photolysis Irradiate with UV laser pulse (λ = 308 nm) P1->P2 P3 3. Photodecarbonylation Extrusion of CO to yield transient ynamine P2->P3 P4 4. Kinetic Trapping Monitor transient absorbance decay via UV-Vis P3->P4

Step-by-step flash photolysis workflow for generating and trapping transient ynamines.

Astrochemical Relevance

While N-methyl-1-propyn-1-amine is a fleeting ghost in terrestrial laboratories, it holds significant interest in astrochemistry. Benchmark computational studies on the isomerization enthalpies of interstellar molecular species reveal that the extreme conditions of the Interstellar Medium (ISM) alter the rules of thermodynamic stability[4].

In the ISM, temperatures hover near 10 Kelvin, and the ultra-high vacuum prevents intermolecular collisions. Under these conditions, the activation barrier required for the [1,3]-proton shift cannot be overcome by ambient thermal energy, nor can it be catalyzed by solvent molecules. Consequently, high-energy isomers like N-methyl-1-propyn-1-amine can persist indefinitely, making them viable targets for deep-space radio astronomy and serving as critical thermometers for molecular clouds[4].

Sources

Foundational

Structural Dynamics and Crystallographic Profiling of N-Methyl-1-Propyn-1-Amine Derivatives

Executive Summary N-methyl-1-propyn-1-amine derivatives ( CH3​−C≡C−N(CH3​)R ) belong to the ynamine family—a class of highly reactive, electron-rich alkynes where an amine group is directly attached to the sp -hybridized...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N-methyl-1-propyn-1-amine derivatives ( CH3​−C≡C−N(CH3​)R ) belong to the ynamine family—a class of highly reactive, electron-rich alkynes where an amine group is directly attached to the sp -hybridized carbon. In drug development, these compounds are highly valued as versatile building blocks for the synthesis of complex nitrogenous heterocycles, peptides, and push-pull olefins. However, their inherent thermodynamic instability and extreme moisture sensitivity make them notoriously difficult to isolate.

Obtaining high-quality crystallographic data for these derivatives is critical. X-ray diffraction (XRD) provides the definitive structural evidence needed to map their unique electronic properties, allowing researchers to predict their reactivity profiles in complex bioconjugation or synthetic pharmaceutical workflows.

Mechanistic Crystallography: The Push-Pull Conjugation System

The chemical behavior of N-methyl-1-propyn-1-amines is governed by a pronounced "push-pull" electronic conjugation. The nitrogen atom acts as a strong electron donor, pushing its lone pair density into the π -antibonding orbitals of the adjacent alkyne. Crystallographic data provides three critical self-validating proofs of this mechanism:

  • Nitrogen Planarity ( sp2 Rehybridization): In standard aliphatic amines, nitrogen is sp3 hybridized (pyramidal). However, to maximize p -orbital overlap with the alkyne π -system, the nitrogen in ynamines rehybridizes. X-ray structural analyses consistently demonstrate that the sum of the bond angles around the nitrogen atom approaches an ideal 360.0°, confirming a planar geometry[1].

  • C(sp)−N Bond Compression: A standard C(sp3)−N single bond measures approximately 1.47 Å. In stable ynamine derivatives, this bond is significantly compressed to lengths between 1.345 Å and 1.353 Å, indicating substantial partial double-bond character[2].

  • Alkyne Polarization: The influx of electron density slightly lengthens the C≡C bond (from a standard 1.18 Å to ~1.190 Å)[2]. This polarizes the molecule, rendering the β -carbon highly nucleophilic and susceptible to electrophilic attack or 3[3].

G N_LonePair Nitrogen Lone Pair (sp2 hybridized) CN_Bond C(sp)-N Bond (Partial Double Bond) N_LonePair->CN_Bond Delocalization CC_Triple C≡C Bond (Electron Rich π-System) CN_Bond->CC_Triple π-Orbital Overlap Reactivity Nucleophilic β-Carbon (Target for Electrophiles) CC_Triple->Reactivity Polarization

Electronic push-pull conjugation pathway in ynamine derivatives.

Quantitative Crystallographic Data

The degree of conjugation in ynamines is highly sensitive to steric hindrance. If bulky substituents on the N-methyl group force a conformational twist (torsion angles of 70°–90°), orbital overlap is broken, leading to a lengthening of the C-N bond[4]. The table below summarizes the crystallographic metrics of various ynamine systems.

Compound Class / Derivative C(sp)−N Bond Length (Å) C≡C Bond Length (Å)Nitrogen Geometry (Sum of Angles)Reference
9-Ethynyl-9H-carbazole (Ynamine analog) 1.350 – 1.3531.189 – 1.190~360° (Planar)[2]
Tungsten-coordinated ynamine complex 1.3451.301 (Metal-altered)360.0° (Planar)[1]
Push-pull olefin (Hydroborated ynamine) 1.3651.369 (Alkene C=C)Planar[3]
Sterically hindered 1,3-diynamine >1.390 (Twisted)~1.200Non-planar (Torsion 70-90°)[4]

Experimental Workflow: Single-Crystal XRD Protocol for Reactive Ynamines

Because N-methyl-1-propyn-1-amines undergo rapid hydration across the triple bond to form amides upon exposure to atmospheric moisture, standard crystallization techniques will fail. The following self-validating protocol ensures structural integrity from synthesis to structure solution.

Step-by-Step Methodology
  • Inert Synthesis & Purification: Synthesize the ynamine under strict Schlenk conditions using anhydrous, degassed solvents (e.g., THF or diethyl ether). Because ynamines are moisture-sensitive, all glassware must be flame-dried[3].

  • Low-Temperature Crystallization: Dissolve the purified ynamine in a minimal amount of dichloromethane ( CH2​Cl2​ ) and layer with an anti-solvent like n-pentane. Store the crystallization tubes at -18 °C to -30 °C. Low temperatures suppress thermally induced polymerization[1].

  • Cryogenic Crystal Mounting: Select a suitable single crystal under a microscope equipped with a polarizing filter. Immediately coat the crystal in a heavy perfluoropolyether oil. Causality: The oil provides a hydrophobic barrier that prevents atmospheric moisture from hydrolyzing the ynamine during transit to the diffractometer.

  • X-Ray Data Collection: Mount the crystal on a diffractometer equipped with a Mo K α radiation source ( λ=0.71073 Å) and a cryogenic nitrogen stream set to 100 K[3]. Causality: Cryogenic temperatures minimize atomic thermal motion (Debye-Waller factors), allowing for the precise measurement of the critical C−N and C≡C bond lengths required to prove conjugation.

  • Structure Solution: Solve the structure using direct methods (e.g., SHELXL). Verification of the ynamine core is achieved when the refined sum of angles around the nitrogen atom equals ~360°, validating the sp2 hybridization model[1].

G Step1 1. Inert Synthesis (Schlenk Techniques) Step2 2. Low-Temp Crystallization (Slow Diffusion at -18°C) Step1->Step2 Step3 3. Cryogenic Mounting (Perfluoropolyether Oil) Step2->Step3 Step4 4. X-Ray Diffraction (Mo Kα, 100K) Step3->Step4 Step5 5. Structure Refinement (SHELXL) Step4->Step5

Step-by-step crystallographic workflow for moisture-sensitive ynamines.

Supramolecular Packing and Solid-State Interactions

In the solid state, the crystal lattice of ynamines is primarily stabilized by non-covalent interactions rather than strong hydrogen bonds (due to the lack of N-H or O-H donors). High-resolution crystallographic data reveals that these molecules frequently form columnar structures driven by intermolecular π−π stacking between the electron-rich alkyne cores and adjacent aryl or alkyl substituents. Furthermore, 4 is frequently dictated by weak CH⋯π interactions, which dictate the macroscopic stability of the crystal without altering the internal push-pull electronics[4].

Implications for Drug Development

For drug development professionals, the crystallographic profile of an N-methyl-1-propyn-1-amine derivative is a direct predictor of its synthetic utility.

  • Reactivity Tuning: If XRD data shows a perfectly planar nitrogen and a compressed C-N bond, the β -carbon will be highly nucleophilic. This makes the ynamine an ideal, aggressive dienophile for inverse-electron-demand Aza-Diels-Alder reactions to rapidly assemble complex pyridazines or pyrroles.

  • Stability Optimization: Conversely, if structural data reveals a steric twist that breaks conjugation, the ynamine will be less reactive but significantly more stable for long-term storage. In these cases, medicinal chemists know that transition metal catalysis (e.g.,1) will be required to activate the alkyne for subsequent functionalization[1].

References

  • 9-Ethynyl-9H-carbazole - PMC Source: National Institutes of Health (nih.gov) URL:[Link]

  • Structure of a push–pull olefin prepared by ynamine hydroboration with a borandiol ester Source: National Institutes of Health (nih.gov) URL:[Link]

  • Preparations, crystal polymorphs and DFT calculations of N1,N1,N4,N4-tetraphenylbuta-1,3-diyne-1,4-diamine Source: ResearchGate (researchgate.net) URL:[Link]

  • Addition of Ynamines to the Tungsten η1-Vinylidene Complexes (η5-C5H5)(NO)(CO)WCC(H)R Source: ACS Publications (acs.org) URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Synthesis Protocol: A Detailed Guide to the Laboratory-Scale Synthesis of N-Methylpropargylamine

Abstract N-Methylpropargylamine (N-methyl-1-propyn-1-amine) is a versatile chemical intermediate widely utilized in the synthesis of pharmaceuticals, agrochemicals, and other complex organic molecules.[1][2] Its structur...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

N-Methylpropargylamine (N-methyl-1-propyn-1-amine) is a versatile chemical intermediate widely utilized in the synthesis of pharmaceuticals, agrochemicals, and other complex organic molecules.[1][2] Its structure, featuring both a secondary amine and a terminal alkyne, provides two reactive centers for further chemical modification. Notably, the propargylamine moiety is a key pharmacophore in several monoamine oxidase (MAO) inhibitors, such as Pargyline, making it a compound of significant interest in medicinal chemistry and drug development.[2][3][4] This document provides a comprehensive, step-by-step protocol for the laboratory synthesis of N-methylpropargylamine via the N-alkylation of methylamine with propargyl bromide. It includes a detailed discussion of the reaction mechanism, safety protocols, purification techniques, and analytical characterization of the final product.

Introduction and Scientific Rationale

The synthesis of secondary propargylamines is a fundamental transformation in organic chemistry.[5] While several methods exist, including transition-metal-catalyzed three-component coupling reactions (A3 coupling) and reductive amination of propynal, the direct alkylation of a primary amine with a propargylic halide remains one of the most direct and cost-effective approaches for this specific target molecule.[5][6][7]

The protocol detailed herein employs the direct nucleophilic substitution (SN2) reaction between methylamine and propargyl bromide.[8] Methylamine, being a potent nucleophile, readily attacks the electrophilic carbon atom of propargyl bromide, which bears a good leaving group (bromide). An excess of the amine is used to drive the reaction towards the desired secondary amine and to minimize the formation of the tertiary amine byproduct, which can occur as the product (N-methylpropargylamine) is also nucleophilic.[9] The reaction is performed in an aqueous solution, which is a green and readily available solvent.[8]

Physicochemical Properties & Reagent Data

A summary of the key physical and chemical properties of the target compound and the necessary reagents is provided below.

CompoundFormulaMol. Weight ( g/mol )Boiling Point (°C)Density (g/mL)CAS Number
N-Methylpropargylamine C₄H₇N69.1182-840.819 (at 25°C)35161-71-8
Propargyl BromideC₃H₃Br118.9688-901.59106-96-7
Methylamine (40% in H₂O)CH₅N31.06-6.3 (anhydrous)0.9 (solution)74-89-5
Potassium HydroxideKOH56.1113272.0441310-58-3
Diethyl EtherC₄H₁₀O74.1234.60.71360-29-7
Hydrochloric Acid (conc.)HCl36.46-851.187647-01-0

Data compiled from sources[3][4][8].

Experimental Protocol: Synthesis of N-Methylpropargylamine

This protocol is designed for a laboratory scale synthesis yielding several grams of the target compound.

Materials and Equipment
  • Reagents:

    • Methylamine (40% solution in water)

    • Propargyl bromide (80% in toluene is common, but neat is preferred if available; adjust moles accordingly)

    • Concentrated Hydrochloric Acid (HCl)

    • Potassium Hydroxide (KOH) pellets

    • Diethyl ether

    • Anhydrous Magnesium Sulfate (MgSO₄)

    • Deionized water

  • Glassware & Equipment:

    • 250 mL three-neck round-bottom flask

    • Dropping funnel (addition funnel)

    • Magnetic stirrer and stir bar

    • Ice-water bath

    • Reflux condenser

    • Separatory funnel

    • Rotary evaporator

    • Distillation apparatus (Favorsky flask or similar) with a Liebig condenser and receiving flask[8]

    • Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

    • pH paper or pH meter

Step-by-Step Synthesis Procedure

Step 1: Reaction Setup and Amine Alkylation [8]

  • Set up a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser in a chemical fume hood.[10]

  • Charge the flask with 100 mL of a 40% aqueous solution of methylamine. Begin stirring and cool the flask in an ice-water bath.

  • Slowly add propargyl bromide dropwise from the dropping funnel to the stirred, cooled methylamine solution. A molar ratio of approximately 4:1 (methylamine to propargyl bromide) is recommended to minimize over-alkylation.[8]

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 3-4 hours.[8]

Rationale: The reaction is exothermic, so initial cooling is necessary to control the reaction rate. Using a large excess of methylamine shifts the equilibrium towards the formation of the desired secondary amine and reduces the likelihood of the product reacting further to form a tertiary amine.[9]

Step 2: Quenching and Extraction of Unreacted Halide [8]

  • Cool the reaction mixture again in an ice bath.

  • Carefully and slowly acidify the solution with concentrated HCl until the pH is acidic (pH ~2-3). This will convert the product amine into its hydrochloride salt, which is water-soluble.

  • Transfer the acidified mixture to a separatory funnel and extract with diethyl ether (2 x 50 mL) to remove any unreacted propargyl bromide and other non-basic impurities.[8]

  • Discard the organic (ether) layers and retain the aqueous layer containing the N-methylpropargylamine hydrochloride.

Rationale: Acidification protonates the amine products, forming water-soluble ammonium salts. This allows for the easy removal of non-polar, unreacted starting materials and byproducts via extraction with an immiscible organic solvent like diethyl ether.

Step 3: Liberation and Isolation of the Free Amine [8]

  • Concentrate the aqueous solution under reduced pressure using a rotary evaporator to remove residual ether and some water.

  • Transfer the concentrated amine hydrochloride solution to a distillation flask (e.g., a Favorsky flask).

  • Prepare a highly concentrated solution of potassium hydroxide (KOH) in water.

  • Slowly add the concentrated KOH solution to the heated amine salt solution while stirring. The free N-methylpropargylamine will begin to separate and distill.[8]

  • Collect the fraction boiling between approximately 80-90°C.[8]

Rationale: Addition of a strong base (KOH) deprotonates the ammonium salt, liberating the free amine. As N-methylpropargylamine has a relatively low boiling point (82-84°C) and is less soluble in the highly ionic aqueous solution, it can be directly distilled from the reaction mixture as it is formed.

Step 4: Drying and Final Purification [8]

  • Take the collected distillate, which may contain some water, and dry it over anhydrous magnesium sulfate (MgSO₄).

  • Decant or filter the dried liquid into a clean, dry Favorsky flask.

  • Perform a final fractional distillation, carefully collecting the pure N-methylpropargylamine fraction boiling at 82-84°C .[4]

  • Store the final product under an inert atmosphere (e.g., nitrogen or argon) in a refrigerator (2-8°C) to prevent degradation.[3]

Rationale: The initial distillate may be an azeotrope with water or contain dissolved water. A drying agent removes this water before a final distillation, which ensures high purity of the final product.

Synthesis Workflow Diagram

Synthesis_Workflow Start Start: Reagents Reaction Step 1: N-Alkylation (Propargyl Bromide + xs Methylamine in H2O) RT, 3-4h Start->Reaction Combine Acidify Step 2: Acidification (Add conc. HCl) Reaction->Acidify Quench Extract Step 2: Extraction (Wash with Diethyl Ether) Acidify->Extract AqueousLayer Aqueous Layer (Amine Hydrochloride Salt) Extract->AqueousLayer Separate Basify_Distill Step 3: Liberation & Distillation (Add conc. KOH, heat) AqueousLayer->Basify_Distill CrudeProduct Crude Product (Distillate) Basify_Distill->CrudeProduct Dry Step 4: Drying (Anhydrous MgSO4) CrudeProduct->Dry FinalDistill Step 4: Final Distillation (Collect fraction at 82-84°C) Dry->FinalDistill FinalProduct End: Pure N-Methylpropargylamine FinalDistill->FinalProduct

Caption: Workflow for the synthesis of N-methylpropargylamine.

Product Characterization

To confirm the identity and purity of the synthesized N-methylpropargylamine, the following analytical techniques are recommended:

  • ¹H NMR (Proton Nuclear Magnetic Resonance):

    • Solvent: CDCl₃

    • Expected Peaks: The spectrum should show a singlet for the N-methyl (N-CH₃) protons, a doublet for the methylene (N-CH₂) protons, and a triplet for the terminal alkyne proton (C≡C-H). The coupling between the methylene and alkyne protons should be observable. A reference spectrum can be found at ChemicalBook.[11]

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

    • Solvent: CDCl₃

    • Expected Peaks: Signals corresponding to the N-methyl carbon, the methylene carbon, and the two sp-hybridized alkyne carbons.

  • FT-IR (Fourier-Transform Infrared Spectroscopy):

    • Expected Peaks: A sharp, characteristic absorption band for the terminal alkyne C≡C-H stretch (around 3300 cm⁻¹), a C≡C stretch (around 2120 cm⁻¹), and C-N stretching vibrations.

  • Mass Spectrometry (MS):

    • Technique: Electron Impact (EI) or Electrospray Ionization (ESI)

    • Expected M/z: The molecular ion peak [M]⁺ should be observed at m/z = 69.11. For ESI, the [M+H]⁺ peak at m/z = 70.12 would be expected.[2]

Safety and Handling Precautions

N-Methylpropargylamine and the reagents used in its synthesis are hazardous. Strict adherence to safety protocols is mandatory.

  • Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, a face shield, and appropriate chemical-resistant gloves (e.g., nitrile).[10]

  • Chemical Hazards:

    • N-Methylpropargylamine: Highly flammable liquid and vapor (Flash Point: ~1°C). Causes severe skin burns and eye damage.[12] It is corrosive and irritating to the respiratory system.[12]

    • Propargyl Bromide: Lachrymator (causes tearing), toxic, and corrosive. Handle with extreme care.

    • Methylamine: Flammable and corrosive. The aqueous solution has a strong, pungent odor.

    • Potassium Hydroxide & Hydrochloric Acid: Highly corrosive. Cause severe burns upon contact.

  • Handling: All steps of this synthesis must be performed in a well-ventilated chemical fume hood.[10] Use spark-proof equipment and ground all metal parts to avoid ignition from static discharge.[10] Keep away from open flames, hot surfaces, and sources of ignition.[12]

  • Emergency Procedures:

    • Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes and seek medical attention.[12]

    • Eye Contact: Immediately rinse with water for at least 15 minutes, holding the eyelids open, and seek immediate medical attention.[12]

    • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[13]

    • Spills: Absorb small spills with an inert material (e.g., vermiculite, sand) and dispose of as hazardous waste. Evacuate the area for larger spills.

  • Waste Disposal: All chemical waste must be disposed of according to institutional and local environmental regulations. Do not empty into drains.[10]

References

  • LookChem. (n.d.). N-Methylpropargylamine. [Link]

  • LookChem. (n.d.). N-Methylpropargylamine MSDS. [Link]

  • Brown, J. H., & Bushweller, C. H. (2001). Stereodynamics of N-Isopropyl-N-methylpropargylamine. Dynamic NMR Studies. Molecular Mechanics Calculations. The Journal of Organic Chemistry, 66(2), 459-465. [Link]

  • Reddy, M. V. R., et al. (2014). Synthesis of Propargylamines via Michael Addition Using Methyl Vinyl Ketone Derivatives, 1-Alkynes, and Secondary Amines Catalyzed by Copper (I) Halides. ACS Catalysis, 4(6), 1885-1889. [Link]

  • Das, S., & Bhaumik, A. (2021). Solvent-free synthesis of propargylamines: an overview. RSC Advances, 11(34), 20958-20984. [Link]

  • Wikipedia. (n.d.). Reductive amination. [Link]

  • National Center for Biotechnology Information. (n.d.). N-Methylpropylamine. PubChem Compound Database. [Link]

  • PrepChem.com. (n.d.). Synthesis of N-1-phenylisopropyl-N-methyl-propynylamine. [Link]

  • Johnstone, R. A. W., et al. (1969). A rapid method of N-alkylation of amines. Journal of the Chemical Society C: Organic, 2223-2224. [Link]

  • Hazarika, R., et al. (2022). A sustainable avenue for the synthesis of propargylamines and benzofurans using a Cu-functionalized MIL-101(Cr) as a reusable heterogeneous catalyst. Scientific Reports, 12(1), 1-13. [Link]

  • Vitale, F., et al. (2022). Synthesis and Reactivity of Propargylamines in Organic Chemistry. Molecules, 27(16), 5295. [Link]

  • Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

Sources

Application

Application Note: N-Methyl-1-propyn-1-amine and its Derivatives in Regioselective Cycloaddition Reactions

Executive Summary The deployment of electron-rich alkynes in cycloaddition reactions has revolutionized the synthesis of complex heterocycles and carbocycles. Among these, 1-propyn-1-amine, N-methyl- (and its N-protected...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The deployment of electron-rich alkynes in cycloaddition reactions has revolutionized the synthesis of complex heterocycles and carbocycles. Among these, 1-propyn-1-amine, N-methyl- (and its N-protected ynamide derivatives) serves as a highly versatile C2​ synthon. This application note provides a comprehensive guide to utilizing N-methyl ynamides in [2+2] and [3+2] cycloaddition workflows. By detailing the mechanistic causality, thermodynamic considerations, and self-validating experimental protocols, this guide empowers drug development professionals to construct 3-aminocyclobutenones and 5-amino-1,2,3-triazoles with absolute regiocontrol.

Chemical Causality: Tautomerization and Ynamide Stability

A critical factor in handling secondary ynamines, such as N-methyl-1-propyn-1-amine ( CH3​−C≡C−NH−CH3​ ), is their inherent thermodynamic instability. Secondary ynamines rapidly undergo tautomerization to form the more stable ketenimine ( CH3​−CH=C=N−CH3​ ) .

To harness the nucleophilic power of the alkyne without degradation, the nitrogen atom must be protected with an electron-withdrawing group (EWG) such as a tosyl, carbonyl, or methoxycarbonyl group. This forms an ynamide (e.g., N-methoxycarbonyl-N-methyl-1-propynylamine). The EWG delocalizes the nitrogen lone pair just enough to prevent spontaneous ketenimine formation, while still maintaining strong π -donation into the alkyne. This precise electronic balance is the causal driver behind the ynamide's exceptional regioselectivity in cycloadditions .

[2+2] Cycloadditions: Synthesis of 3-Aminocyclobutenones

Mechanistic Insights

The [2+2] cycloaddition of N-methyl ynamides with ketenes is a highly efficient route to 3-aminocyclobutenones, which are privileged scaffolds in pharmaceutical development. The reaction is driven by the extreme electrophilicity of the ketene's central carbon and the enhanced nucleophilicity of the ynamide's β -carbon. This pronounced polarization dictates a stepwise or highly asynchronous concerted pathway, ensuring that the resulting cyclobutenone is exclusively the 3-amino regioisomer, completely avoiding allene byproducts that plague standard unactivated alkynes 1.

G Ynamide N-Methyl Ynamide (Nucleophile) Intermediate Zwitterionic Intermediate Ynamide->Intermediate Nucleophilic Attack Ketene Ketene (Electrophile) Ketene->Intermediate Electrophilic Addition Cyclobutenone 3-Aminocyclobutenone (Cycloadduct) Intermediate->Cyclobutenone [2+2] Ring Closure

Mechanistic pathway of [2+2] cycloaddition between N-methyl ynamides and ketenes.

Protocol A: Step-by-Step [2+2] Cycloaddition Workflow

This protocol utilizes in situ ketene generation to minimize handling of hazardous volatile ketenes.

  • Preparation: Flame-dry a 50 mL Schlenk flask under argon. Add N-methoxycarbonyl-N-methyl-1-propynylamine (1.0 mmol, 1.0 equiv) and anhydrous CH2​Cl2​ (10 mL).

  • Base Addition: Inject anhydrous triethylamine (1.5 mmol, 1.5 equiv) into the solution and cool the mixture to 0 °C using an ice bath.

  • In Situ Ketene Generation: Add isobutyryl chloride (1.2 mmol, 1.2 equiv) dropwise over 10 minutes. The triethylamine promotes dehydrohalogenation, generating dimethylketene in situ which immediately reacts with the ynamide.

  • Reaction Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

  • Self-Validation System: Extract a 10 μ L aliquot and analyze via FT-IR. The protocol is validated when the ynamide alkyne stretch (~2260 cm⁻¹) disappears and a strong α,β -unsaturated carbonyl stretch (~1740 cm⁻¹) appears.

  • Workup & Purification: Quench the reaction with saturated aqueous NaHCO3​ (10 mL). Extract the aqueous layer with CH2​Cl2​ (3 × 10 mL). Dry the combined organic layers over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography (silica gel, 9:1 Hexanes/EtOAc).

[3+2] Cycloadditions: Regioselective Triazole Assembly

Mechanistic Insights

While terminal alkynes easily undergo Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), internal electron-rich alkynes like N-methyl ynamides are notoriously sluggish and yield regioisomeric mixtures under standard conditions. However, utilizing a Rhodium(I) catalyst fundamentally alters the reaction trajectory. The Rh(I) center coordinates both the ynamide and the azide, directing the oxidative coupling to form a specific rhodacyclopentene intermediate. This steric and electronic governance forces the reductive elimination to yield exclusively the 5-amino-1,2,3-triazole, a highly sought-after pharmacophore 2.

G Ynamide N-Methyl Ynamide RhComplex Rh(I) Catalyst Coordination Ynamide->RhComplex Azide Organic Azide Azide->RhComplex Metallacycle Rhodacyclopentene Intermediate RhComplex->Metallacycle Oxidative Coupling Triazole 5-Amino-1,2,3-triazole (Single Regioisomer) Metallacycle->Triazole Reductive Elimination

Rhodium-catalyzed highly regioselective [3+2] azide-ynamide cycloaddition.

Protocol B: Rhodium-Catalyzed [3+2] Cycloaddition

This method is bioorthogonal-compatible and tolerates aqueous media.

  • Setup: In an open reaction vial (careful exclusion of air/moisture is unnecessary), add N-methyl ynamide (1.0 mmol, 1.0 equiv) and benzyl azide (1.2 mmol, 1.2 equiv).

  • Solvent & Catalyst: Dissolve the reagents in 5 mL of Acetonitrile (or a 1:1 MeCN/H2​O mixture for aqueous applications). Add the catalyst [Rh(CO)2​Cl]2​ (5 mol%).

  • Reaction: Seal the vial and stir the mixture at 60 °C for 12 hours.

  • Self-Validation System: Perform TLC (Hexanes/EtOAc 7:3) to confirm the consumption of the ynamide. Post-workup, obtain a crude 1H NMR spectrum. The protocol is validated by the presence of a single, sharp singlet for the triazole-associated protons and the complete absence of a secondary isomer set, confirming 100% regioselectivity.

  • Purification: Evaporate the solvent under reduced pressure. Load the crude mixture directly onto a silica gel column and elute with a gradient of Hexanes/EtOAc to isolate the pure 5-amino-1,2,3-triazole.

Quantitative Reaction Parameters

The following table summarizes the expected quantitative outcomes and optimized parameters for N-methyl ynamide cycloadditions based on established literature standards.

Cycloaddition TypeReaction PartnerCatalyst / PromoterTemp (°C)Time (h)Target ScaffoldTypical YieldRegioselectivity
[2+2] Dimethylketene Et3​N (for in situ ketene)0 to 2543-Aminocyclobutenones85 - 92%>99:1 (3-amino)
[2+2] DichloroketeneNone (spontaneous)-20 to 252 α,α -Dichloro-cyclobutenones75 - 88%>99:1
[3+2] Benzyl Azide [Rh(CO)2​Cl]2​ (5 mol%)60125-Amino-1,2,3-triazoles89 - 98%>99:1 (5-amino)
[3+2] Aryl Nitrone IPrAuNTf2​ (10 mol%)608Isoxazoles70 - 85%>95:5

References

  • [2+2] Cycloaddition of ketenes with ynamides. A general method for the synthesis of 3-aminocyclobutenone derivatives.
  • Differentiation between enamines and tautomerizable imines in the oxidation reaction with TEMPO.
  • Rhodium-Catalyzed Azide–Alkyne Cycloaddition of Internal Ynamides: Regioselective Assembly of 5-Amino-Triazoles under Mild Conditions.
  • Ring forming transformations of ynamides via cycloaddition.RSC Publishing.

Sources

Method

Application Notes and Protocols for the Use of 1-Propyn-1-amine, N-methyl- in Cross-Coupling Reactions

Introduction: The Unique Potential of a Highly Reactive Ynamine 1-Propyn-1-amine, N-methyl- (hereafter referred to as N-methylpropynylamine) is a member of the ynamine family, a class of organic compounds characterized b...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Unique Potential of a Highly Reactive Ynamine

1-Propyn-1-amine, N-methyl- (hereafter referred to as N-methylpropynylamine) is a member of the ynamine family, a class of organic compounds characterized by a nitrogen atom directly attached to an alkyne carbon. This arrangement results in a highly polarized and electron-rich triple bond, making ynamines exceptionally reactive and versatile building blocks in organic synthesis. Their high reactivity, however, is also the source of their primary limitation: instability, particularly towards hydrolysis.[1]

In contrast, the closely related ynamides , which feature an electron-withdrawing group on the nitrogen atom, exhibit a more balanced profile of stability and reactivity.[2][3][4] This has led to a wealth of literature on the use of ynamides in a vast array of transformations, including numerous cross-coupling reactions.[4]

This guide leverages the extensive research on ynamides to provide a framework for the application of the more reactive, non-acylated N-methylpropynylamine in cross-coupling reactions. The protocols described herein are adapted from established ynamide chemistry and serve as robust starting points for methodology development. Researchers should anticipate that the heightened reactivity of N-methylpropynylamine may necessitate adjustments to reaction conditions, such as lower temperatures or shorter reaction times, to achieve optimal results.

Synthesis and Handling of N-Methylpropynylamine

The synthesis of simple, non-acylated ynamines like N-methylpropynylamine can be challenging due to their instability. A common and effective method involves the dehydrohalogenation of 2-chloro- or 2-bromoenamines, which are themselves derived from various precursors. An alternative route starts from trichloroethylene.

Protocol 1: Synthesis via Dehydrohalogenation of a Dichloroenamine Intermediate

This protocol is adapted from methods used for the synthesis of various ynamines.[1][5]

Workflow for Ynamine Synthesis

cluster_0 Step 1: Enamine Formation cluster_1 Step 2: Elimination A Trichloroethylene C Dichloroenamine intermediate A->C Nucleophilic Addition/Elimination B Methylamine (2 eq.) B->C E N-Methylpropynylamine C->E Dehydrochlorination -78 °C to RT D n-Butyllithium (2 eq.) D->E cluster_0 One-Pot Procedure A N-Methylpropynylamine C Vinylborane Intermediate A->C Step 1: Hydroboration B Catecholborane B->C F (E)-β-Arylenamine C->F Step 2: Suzuki-Miyaura Coupling D Aryl Halide (Ar-X) D->F E Pd Catalyst, Base E->F

Caption: One-pot hydroboration/Suzuki coupling.

Protocol 2: One-Pot Hydroboration/Suzuki-Miyaura Coupling

  • Reaction Setup: To a flame-dried Schlenk tube under nitrogen, add N-methylpropynylamine (1.0 eq.) and anhydrous THF.

  • Hydroboration: Add catecholborane (1.1 eq.) dropwise at 0 °C. After addition, remove the cooling bath and stir the reaction at room temperature for 2 hours.

  • Catalyst and Reagent Addition: To the resulting vinylborane solution, add the aryl halide (1.2 eq.), potassium phosphate (K₃PO₄, 3.0 eq.), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol%).

  • Reaction: Heat the mixture to 80 °C and stir for 12-16 hours. Monitor the reaction progress by TLC or GC-MS.

  • Work-up: Cool the reaction to room temperature and quench with water. Extract with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Table 1: Representative Scope for Suzuki-Miyaura Coupling (Yields are representative based on analogous reactions with ynamides and may require optimization)

EntryAryl Halide (Ar-X)ProductExpected Yield (%)
14-IodoanisoleN-methyl-1-(4-methoxyphenyl)prop-1-en-1-amine75-85
21-Iodo-4-nitrobenzeneN-methyl-1-(4-nitrophenyl)prop-1-en-1-amine60-70
31-Bromo-3,5-dimethylbenzene1-(3,5-dimethylphenyl)-N-methylprop-1-en-1-amine70-80
42-BromopyridineN-methyl-1-(pyridin-2-yl)prop-1-en-1-amine55-65

Mizoroki-Heck-Type Cross-Coupling

The Mizoroki-Heck reaction provides a method for the arylation or vinylation of alkenes. [6][7]In the context of ynamines, a Heck-type reaction with electron-deficient olefins can be envisioned to produce highly functionalized, conjugated enamines. The high nucleophilicity of the ynamine β-carbon dictates a regioselective addition, typically resulting in the formation of a 2-amino-1,3-diene.

Catalytic Cycle: Mizoroki-Heck Reaction

G pd0 Pd(0)L₂ pd2_complex R-Pd(II)L₂-X pd0->pd2_complex Oxidative Addition (R-X) pi_complex π-complex pd2_complex->pi_complex Olefin Coordination sigma_complex σ-complex pi_complex->sigma_complex Migratory Insertion product_complex [HPd(II)L₂X + Product] sigma_complex->product_complex β-Hydride Elimination product_complex->pd0 Reductive Elimination (Base)

Caption: Simplified Mizoroki-Heck catalytic cycle.

Protocol 3: Mizoroki-Heck Reaction with an Electron-Deficient Olefin

  • Reaction Setup: In a sealed tube, combine N-methylpropynylamine (1.2 eq.), the electron-deficient olefin (e.g., methyl acrylate, 1.0 eq.), palladium(II) acetate (Pd(OAc)₂, 5 mol%), and a suitable phosphine ligand (e.g., triphenylphosphine, 10 mol%).

  • Solvent and Base: Add anhydrous acetonitrile (MeCN) as the solvent, followed by a base such as triethylamine (Et₃N, 2.0 eq.).

  • Reaction: Seal the tube and heat the mixture to 100 °C for 18-24 hours.

  • Work-up: After cooling, dilute the reaction mixture with Et₂O and filter through a pad of celite to remove the palladium catalyst.

  • Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography.

Table 2: Representative Scope for Mizoroki-Heck Reaction (Yields are representative based on analogous reactions with ynamides and may require optimization)

EntryOlefinProductExpected Yield (%)
1Methyl acrylateMethyl 2-(1-(methylamino)propylidene)acrylate50-65
2Acrylonitrile2-(1-(methylamino)propylidene)acrylonitrile45-60
3Styrene(E)-N-methyl-1,3-diphenylprop-1-en-1-amine40-55
4N-Phenylmaleimide3-(1-(methylamino)propylidene)-1-phenylpyrrolidine-2,5-dione60-75

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The copper-catalyzed azide-alkyne cycloaddition, a cornerstone of "click chemistry," is a highly efficient method for forming 1,4-disubstituted 1,2,3-triazoles. Ynamines are particularly reactive substrates in this transformation, often proceeding under mild conditions and with low catalyst loadings. [8][9][10]The reaction is believed to proceed via a Cu(I) acetylide intermediate.

Catalytic Cycle: Copper-Catalyzed Azide-Alkyne Cycloaddition

G cu1 Cu(I) cu_acetylide Ynamine-Cu(I) Acetylide cu1->cu_acetylide + Ynamine (-H⁺) cu_triazolide Cu(I)-Triazolide cu_acetylide->cu_triazolide + Azide (R-N₃) product Triazole Product cu_triazolide->product Protonolysis (+H⁺) product->cu1 Catalyst Regeneration

Caption: Simplified CuAAC catalytic cycle.

Protocol 4: Copper-Catalyzed Azide-Alkyne Cycloaddition

  • Reaction Setup: To a vial, add the organic azide (1.0 eq.), N-methylpropynylamine (1.1 eq.), and a solvent mixture of t-butanol and water (1:1).

  • Catalyst Preparation: In a separate vial, prepare the catalyst solution by dissolving copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 1 mol%) and sodium ascorbate (5 mol%) in a small amount of water.

  • Reaction: Add the catalyst solution to the substrate mixture. Stir vigorously at room temperature for 1-4 hours. The reaction is often complete when the mixture becomes homogeneous or a color change is observed.

  • Work-up: Dilute the reaction with water and extract with ethyl acetate. Wash the combined organic layers with saturated aqueous ammonium chloride (NH₄Cl) and brine.

  • Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. The crude triazole can be purified by column chromatography or recrystallization.

Table 3: Representative Scope for CuAAC Reaction (Yields are representative and generally high for this transformation)

EntryAzideProductExpected Yield (%)
1Benzyl azide1-benzyl-4-(1-(methylamino)ethyl)-1H-1,2,3-triazole>90
2Phenyl azide4-(1-(methylamino)ethyl)-1-phenyl-1H-1,2,3-triazole>90
31-Azido-4-methoxybenzene4-(1-(methylamino)ethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole>95
41-Azidohexane1-hexyl-4-(1-(methylamino)ethyl)-1H-1,2,3-triazole>95

Conclusion

N-methyl-1-propyn-1-amine is a highly reactive and potent building block for the synthesis of complex nitrogen-containing molecules. While its inherent instability presents handling challenges, its utility in cross-coupling reactions is significant. By adapting robust protocols established for more stable ynamides, researchers can access a variety of valuable enamine and triazole structures. The methodologies presented in this guide—Hydroalkynylation/Suzuki-Miyaura coupling, Mizoroki-Heck-type reactions, and Copper-Catalyzed Azide-Alkyne Cycloadditions—serve as a foundation for further exploration and optimization in the fields of synthetic chemistry and drug development.

References

  • Joshi, R. V., et al. (1993). Ynamines derived from nucleic acids bases: synthesis, reactivity and biological activity. Journal of the Chemical Society, Chemical Communications. [Link]

  • Burley, G. A., et al. (2024). Mechanistic Basis of the Cu(OAc)2 Catalyzed Azide-Ynamine (3 + 2) Cycloaddition Reaction. Journal of the American Chemical Society. [Link]

  • Burley, G. A., et al. (2024). Mechanistic Basis of the Cu(OAc)2 Catalyzed Azide-Ynamine (3 + 2) Cycloaddition Reaction. ResearchGate. [Link]

  • Witulski, B., et al. (2000). Hydroboration and Suzuki–Miyaura Coupling Reactions with the Electronically Modulated Variant of an Ynamine: The Synthesis of (E)-β-Arylenamides. Tetrahedron. [Link]

  • Burley, G. A., et al. (2024). Mechanistic Basis of the Cu(OAc)2 Catalyzed Azide-Ynamine (3 + 2) Cycloaddition Reaction. Journal of the American Chemical Society. [Link]

  • Joshi, R. V., et al. (1994). Synthesis, transformations and biological activity of chloro enamines and ynamines derived from chloroalkenyl- and alkynyl-N-substituted purine and pyrimidine bases of nucleic acids. Journal of the Chemical Society, Perkin Transactions 1. [Link]

  • Hsung, R. P., et al. (2010). Ynamides: A Modern Functional Group for the New Millennium. Chemical Reviews. [Link]

  • Danheiser, R. L., et al. (2006). SYNTHESIS OF YNAMIDES BY N-ALKYNYLATION OF AMINE DERIVATIVES. PREPARATION OF N-ALLYL-N-(METHOXYCARBONYL)-1,3-DECADIYNYLAMINE. Organic Syntheses. [Link]

  • Whitesides, G. M., et al. (2018). Autocatalytic Cycles in a Copper-Catalyzed Azide–Alkyne Cycloaddition Reaction. Journal of the American Chemical Society. [Link]

  • Whitesides, G. M., et al. (2018). Autocatalytic Cycles in a Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction. ResearchGate. [Link]

  • Joshi, R. V., et al. (1994). Synthesis, transformations and biological activity of chloro enamines and ynamines derived from chloroalkenyl- and alkynyl-N-substituted purine and pyrimidine bases of nucleic acids. Journal of the Chemical Society, Perkin Transactions 1. [Link]

  • Various Authors. (2021). Recent Advances in the Chemistry of Ynamines and Ynamides. ResearchGate. [Link]

  • Various Authors. (2000). The hydroboration of enamines. ResearchGate. [Link]

  • Ye, L., et al. (2018). A Robust One-Step Approach to Ynamides. Organic Letters. [Link]

  • Evano, G. (2014). From ynamines to ynamides. ResearchGate. [Link]

  • Maulide, N., et al. (2020). Asymmetric Synthesis with Ynamides: Unique Reaction Control, Chemical Diversity and Applications. Angewandte Chemie International Edition. [Link]

  • Hsung, R. P., et al. (2010). Ynamides: A Modern Functional Group For The New Millennium. PMC. [Link]

  • Brown, H. C. (2014). Brown Hydroboration. Chem-Station. [Link]

  • Various Authors. (2020). Exploiting Remarkable Reactivities of Ynamides: Opportunities in Designing Catalytic Enantioselective Reactions. ACS Catalysis. [Link]

  • Various Authors. (2012). A new process for the synthesis of enantiomerically pure R-(+)-N- propargyl-1-aminoindan mesylate(Rasagiline mesylate). Der Pharma Chemica. [Link]

  • Various Authors. (2014). Mizoroki-Heck Reaction. Chem-Station. [Link]

  • LibreTexts. (2021). 10.8: Alkynes. Chemistry LibreTexts. [Link]

  • SynArchive. (n.d.). Mizoroki-Heck Reaction. SynArchive. [Link]

  • Various Authors. (2020). Hydroboration of nitriles and imines by highly active zinc dihydride catalysts. Chemical Science. [Link]

  • Various Authors. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Advances. [Link]

  • LibreTexts. (2021). 10.8: Alkynes. Chemistry LibreTexts. [Link]

  • Wu, N., et al. (2021). Synthesis of Sulfonamide-Based Ynamides and Ynamines in Water. Bradford Scholars. [Link]

  • Oestreich, M. (Ed.). (2009). Mechanisms of the Mizoroki–Heck Reaction. The Mizoroki–Heck Reaction. [Link]

  • Baudoin, O., et al. (2021). One-Pot Alkene Hydroboration/Palladium-Catalyzed Migratory Suzuki-Miyaura Cross-Coupling. Journal of the American Chemical Society. [Link]

  • Various Authors. (2023). The Mizoroki-Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. PubMed. [Link]

  • Pearson+. (n.d.). One synthetic method for producing N-methyl-1-phenylpropan-2-amin... Pearson+. [Link]

  • The Organic Chemistry Tutor. (2020, March 27). Alkylation of terminal alkynes. YouTube. [Link]

  • Anilkumar, G., et al. (2021). Solvent-free synthesis of propargylamines: an overview. RSC Advances. [Link]

Sources

Application

Application Note: Advanced Handling, Storage, and Controlled Quenching Protocols for N-Methyl-1-propyn-1-amine

Introduction & Mechanistic Profile N-Methyl-1-propyn-1-amine (CAS: 90990-89-9) is an aliphatic ynamine, a class of compounds characterized by an amino group directly conjugated to an alkyne moiety. The strong electron-do...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Profile

N-Methyl-1-propyn-1-amine (CAS: 90990-89-9) is an aliphatic ynamine, a class of compounds characterized by an amino group directly conjugated to an alkyne moiety. The strong electron-donating nature of the nitrogen atom highly polarizes the carbon-carbon triple bond, rendering the β -carbon exceptionally nucleophilic.

While this unique electronic structure makes ynamines invaluable reagents for cycloadditions, peptide couplings, and the synthesis of complex heterocycles, it also imparts extreme reactivity. Computational thermodynamic studies on the C4​H7​N isomeric group demonstrate that ynamines possess exceptionally high proton affinities, with protonation occurring preferentially at the nitrogen or the β -carbon[1]. This high proton affinity means the compound reacts violently and exothermically with water, alcohols, and acids. Consequently, professional handling must prioritize the absolute exclusion of moisture and the mitigation of thermal degradation.

Physicochemical & Hazard Summary

To design self-validating safety protocols, researchers must first understand the quantitative and qualitative hazard profile of the target molecule.

Property / HazardValue / DescriptionMechanistic Implication
Molecular Formula C4​H7​N Low molecular weight indicates high volatility; vapor inhalation risk.
Molecular Weight 69.11 g/mol High vapor pressure at room temperature.
Thermodynamic Stability Δf​H∘≈46.6 kcal/molKinetically reactive; high energy relative to stable isomers (e.g., nitriles)[2].
Proton Affinity ≈799.4 kJ/molExtremely susceptible to protonation by ambient moisture[1].
Primary Hazards Flammable, Corrosive, Water-ReactiveRequires inert atmosphere; standard aqueous quenching is dangerous.

Standard Operating Procedure: Inert Atmosphere Handling

Because N-methyl-1-propyn-1-amine will rapidly hydrolyze to N-methylpropanamide upon exposure to atmospheric humidity, all transfers must be conducted using rigorous Schlenk line techniques or within a strictly controlled inert-atmosphere glovebox.

Causality-Driven Transfer Protocol

The following protocol ensures a closed system, preventing the ingress of nucleophilic atmospheric moisture.

  • Glassware Preparation: Bake all receiving flasks, syringes, and needles in an oven at 120°C for a minimum of 12 hours. Transfer immediately to a desiccator or directly to the Schlenk line under vacuum to cool. Rationale: Surface-bound water on glassware is sufficient to degrade micromolar quantities of ynamines.

  • System Purging: Subject the sealed receiving vessel to three consecutive vacuum/Argon cycles. Leave the vessel under a positive pressure of Argon.

  • Reagent Equilibration: If the ynamine is stored at sub-zero temperatures, allow the sealed container to warm to room temperature in a desiccator before opening. Rationale: Opening a cold vessel will cause immediate condensation of atmospheric moisture into the reagent.

  • Syringe Transfer: Flush a gas-tight syringe with Argon three times. Pierce the septum of the ynamine container, draw the required volume, and transfer it to the receiving vessel. Maintain positive Argon pressure in both vessels during the transfer to prevent vacuum-induced air ingress.

Workflow A 1. Glassware Baking (120°C, 12h) B 2. Vacuum/Argon Purge (3 Cycles) A->B C 3. Thermal Equilibration (Warm to RT) B->C D 4. Gas-Tight Transfer (Positive Ar Pressure) C->D E 5. Sealed Reaction (Inert Environment) D->E

Figure 1: Critical path workflow for the moisture-free transfer of reactive ynamines.

Storage & Integrity Maintenance

Ynamines are prone to both hydrolysis and thermal polymerization. Isomerization studies indicate that N-methyl-1-propyn-1-amine is thermodynamically less stable than its nitrile isomers, providing a driving force for degradation if activation barriers are overcome by thermal energy[3][4].

  • Temperature: Store strictly at or below -20°C.

  • Atmosphere: Must be stored under a blanket of dry Argon or Nitrogen.

  • Vessel: Use Sure/Seal™ bottles or flame-sealed glass ampoules. Once a septum is pierced, wrap it tightly with Parafilm and store the bottle inside a secondary desiccated container within the freezer.

  • Light: Store in amber glass or wrap in aluminum foil to prevent photo-induced radical polymerization.

Controlled Quenching and Disposal Protocol

Directly disposing of N-methyl-1-propyn-1-amine into standard aqueous or organic waste streams is a severe safety violation. The high proton affinity of the nitrogen atom[1] results in a violent, exothermic hydrolysis reaction upon contact with water, which can cause localized boiling, splattering of corrosive material, and potential vessel rupture.

The reagent must be systematically deactivated (quenched) by converting it into a stable, unreactive amide prior to disposal.

Step-by-Step Quenching Methodology
  • Dilution: In a fume hood, transfer the residual N-methyl-1-propyn-1-amine into a round-bottom flask containing a large volume (e.g., 10-20 volumes) of an inert, dry solvent such as Tetrahydrofuran (THF) or Toluene.

  • Cooling: Submerge the flask in an ice-water bath (0°C) and initiate magnetic stirring. Rationale: Dilution and cooling act as a thermal sink to absorb the enthalpy of the subsequent protonation step.

  • Controlled Protonation: Equip an addition funnel with a mixture of Isopropanol (IPA) and Water (1:1 ratio). Add this mixture dropwise to the stirring ynamine solution. Rationale: IPA provides a milder, more controlled proton source than pure water, slowing the kinetics of the keteniminium intermediate formation.

  • Completion: Once gas evolution and exothermicity cease, add a 1M HCl solution dropwise to ensure complete hydrolysis of any unreacted ynamine to N-methylpropanamide.

  • Disposal: The resulting neutralized, stable mixture can now be safely transferred to the appropriate halogenated or non-halogenated organic waste carboy, in accordance with institutional EHS guidelines.

QuenchMechanism Y N-Methyl-1-propyn-1-amine (Highly Reactive) P Controlled Protonation (IPA/H2O at 0°C) Y->P K Keteniminium Ion (Transient Intermediate) P->K H Nucleophilic Hydration (Exothermic) K->H A N-Methylpropanamide (Stable Waste Product) H->A

Figure 2: Mechanistic pathway of the controlled quenching process, highlighting the conversion of the reactive ynamine to a stable amide.

Sources

Method

Application Note: The Role of N-Methyl-1-propynamine in the Synthesis of Heterocyclic Compounds

Introduction & Mechanistic Grounding In modern drug discovery and materials science, the rapid assembly of functionalized nitrogen- and oxygen-containing heterocycles is paramount. 1-Propyn-1-amine, N-methyl- (also known...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Grounding

In modern drug discovery and materials science, the rapid assembly of functionalized nitrogen- and oxygen-containing heterocycles is paramount. 1-Propyn-1-amine, N-methyl- (also known as N-methyl-1-propynamine) represents a highly reactive class of electron-rich alkynes known as ynamines.

As a Senior Application Scientist, I frequently leverage ynamines to bypass the multi-step syntheses traditionally required for complex cyclic scaffolds. The utility of N-methyl-1-propynamine is rooted in its unique electronic structure: the nitrogen atom's lone pair strongly donates into the alkyne π -system. This resonance induces a profound polarization, rendering the α -carbon partially positive and the β -carbon highly nucleophilic. This inherent electronic bias is the causal driver for the exceptional regioselectivity observed when N-methyl-1-propynamine undergoes cycloadditions or reacts with electrophiles[1][2].

By carefully selecting transition-metal catalysts (such as Au, Cu, or Co) or fine-tuning thermal conditions, researchers can direct this ynamine through diverse annulation pathways to yield triazoles, pyridines, pyrroles, and indoles with high atom economy[3].

Reactivity Ynamine N-Methyl-1-propynamine (Electron-Rich Alkyne) Triazole 1,4,5-Trisubstituted 1,2,3-Triazoles Ynamine->Triazole [3+2] Cycloaddition (Azides, Cu-Catalyzed) Pyridine Substituted Pyridines / Pyrimidines Ynamine->Pyridine [4+2] Cycloaddition (Heterodienes) Pyrrole Polysubstituted Pyrroles & Indoles Ynamine->Pyrrole Electrophilic Annulation (Au/Co Catalysis)

Fig 1. Regioselective cycloaddition pathways of N-methyl-1-propynamine to form diverse heterocycles.

Strategic Applications in Heterocyclic Synthesis

[3+2] Cycloaddition: Synthesis of 1,2,3-Triazoles

The Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) is a cornerstone of click chemistry. While terminal alkynes react readily, internal ynamines like N-methyl-1-propynamine require specific catalytic activation. The electron-rich nature of the ynamine allows it to form a highly reactive copper-acetylide intermediate, which dictates that the azide dipole aligns specifically to yield exclusively 1,4,5-trisubstituted 1,2,3-triazoles, eliminating the tedious separation of regional isomers[4].

[4+2] Hetero-Diels-Alder Reactions

N-methyl-1-propynamine acts as a potent, electron-rich dienophile. When reacted with heterodienes such as 1-nitrocyclopentene or tetrazines, it undergoes a [4+2] cycloaddition. The causality here is driven by inverse electron-demand: the electron-rich ynamine rapidly attacks the electron-deficient diene. Subsequent extrusion of small molecules (like N2​ or HNO2​ ) acts as the thermodynamic sink, irreversibly driving the formation of substituted pyridines or pyrimidines[2].

Gold-Catalyzed Annulation to 2-Aminoindoles

Transition-metal catalysis unlocks complex polycyclizations. Using highly carbophilic gold(I) catalysts (e.g., PicAuCl2​ ), the alkyne core of the ynamine is selectively activated without the metal coordinating to the basic nitrogen. This activation allows electrophiles like anthranils to attack the β -carbon, triggering a cascade ring-opening and subsequent[3+2] annulation to form functionalized 2-aminoindoles[1][5].

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Visual cues and strategic TLC monitoring points are embedded to confirm reaction progression.

Workflow Step1 1. Substrate Prep (Anhydrous Solvent) Step2 2. Catalyst Addition (CuI + Ligand) Step1->Step2 Step3 3. Thermal Activation (90°C, 4-6h) Step2->Step3 Step4 4. Catalyst Quench (NH4Cl Wash) Step3->Step4 Step5 5. Purification (Chromatography) Step4->Step5

Fig 2. Self-validating experimental workflow for the Cu-catalyzed[3+2] cycloaddition of ynamines.

Protocol A: Cu-Catalyzed Synthesis of 1,4,5-Trisubstituted 1,2,3-Triazoles[4]

Causality in Design: Ynamines are sensitive to hydrolysis, rapidly degrading to amides in the presence of adventitious moisture. Therefore, strict anhydrous conditions and Schlenk techniques are non-negotiable during substrate preparation.

  • Substrate Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the organic azide (1.0 mmol) in 5 mL of anhydrous 1,4-dioxane.

  • Ynamine Addition: Cool the flask to 0 °C. Add N-methyl-1-propynamine (1.2 mmol) dropwise. Rationale: The initial coordination is highly exothermic; dropwise addition prevents thermal degradation of the ynamine.

  • Catalyst Introduction: Add CuI (10 mol%) and triethylamine (2.0 equiv). Self-Validation: The solution will transition from clear to a pale yellow/green suspension, indicating the formation of the active Cu-ynamine complex.

  • Thermal Activation: Warm to room temperature, then heat to 90 °C for 4–6 hours. Monitor via TLC (Hexanes:EtOAc, 7:3). The disappearance of the azide spot (visualized via UV or iodine) confirms completion.

  • Quenching: Cool to room temperature and quench with 10 mL of saturated aqueous NH4​Cl . Self-Validation: The aqueous layer will turn distinctly blue, confirming the successful sequestration and removal of Cu(II) species from the organic product.

  • Isolation: Extract with EtOAc (3 x 10 mL), dry over anhydrous Na2​SO4​ , and purify via flash column chromatography.

Protocol B: Gold-Catalyzed [3+2] Annulation for 2-Aminoindoles[1]

Causality in Design: The use of 1,2-dichlorobenzene as a solvent allows the reaction to reach the high temperatures (125 °C) required to overcome the activation barrier of the anthranil ring-opening, while maintaining the stability of the gold catalyst.

  • Catalyst Activation: In a dry 10 mL vial, combine anthranil (1.0 mmol) and PicAuCl2​ (5 mol%) in 3 mL of 1,2-dichlorobenzene. Heat the mixture to 125 °C.

  • Controlled Addition: To prevent ynamine homocoupling, dissolve N-methyl-1-propynamine (1.5 mmol) in 1 mL of 1,2-dichlorobenzene and add it to the reaction mixture continuously over 1 hour using a syringe pump.

  • Monitoring: Stir for an additional 2 hours. TLC will show the emergence of a highly fluorescent blue/green spot under 365 nm UV light, characteristic of the conjugated indole core.

  • Purification: Cool the mixture, filter through a short pad of Celite to remove precipitated gold nanoparticles (visible as a dark purple/black residue), and purify via silica gel chromatography.

Quantitative Data Summary

The table below consolidates the expected reaction parameters and yields when utilizing N-methyl-1-propynamine (and closely related ynamides) across various heterocyclic syntheses, allowing for rapid comparison during synthetic route design.

Reaction TypeReaction PartnerCatalyst / ReagentSolvent & TempMajor Heterocycle ProductTypical Yield Range
[3+2] Cycloaddition Organic AzidesCuI (10 mol%)1,4-Dioxane, 90 °C1,4,5-Trisubstituted 1,2,3-Triazoles75–95%
[4+2] Cycloaddition Nitroalkenes / DienesNone (Thermal)Toluene, 110 °CPyridines / Pyrimidines60–85%
[3+2] Annulation Anthranils PicAuCl2​ (5 mol%)1,2-Dichlorobenzene, 125 °C2-Aminoindoles34–99%
[2+2] Cycloaddition Propargyl Silyl Ethers BF3​⋅OEt2​ (0.5 equiv)Dichloromethane, RTCyclobutenones (Intermediates)50–80%

References

  • Title: 1 Source: RSC Publishing

  • Title: 2 Source: LOCKSS

  • Title: 3 Source: University of Birmingham

  • Title: 5 Source: SciSpace

  • Title: 4 Source: Benchchem

Sources

Application

Application Notes &amp; Protocols: A Comprehensive Guide to the Synthesis of 1-Propyn-1-amine, N-methyl- from Propargyl Precursors

Introduction: The Synthetic Value of Ynamines Ynamines, or N-alkynyl amines, are a fascinating class of compounds characterized by a nitrogen atom directly attached to a carbon-carbon triple bond. This unique structural...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Synthetic Value of Ynamines

Ynamines, or N-alkynyl amines, are a fascinating class of compounds characterized by a nitrogen atom directly attached to a carbon-carbon triple bond. This unique structural motif renders them electron-rich and highly reactive, making them exceptionally versatile building blocks in modern organic synthesis.[1] Their utility spans a wide range of transformations, including cycloadditions, carbometalation reactions, and rearrangements, enabling the construction of complex nitrogen-containing heterocycles and other valuable molecular architectures.

This guide provides a detailed technical overview and actionable protocols for the synthesis of a fundamental ynamine, 1-Propyn-1-amine, N-methyl- (CH₃-C≡C-NHCH₃). We will focus on its preparation from readily available propargyl precursors. The strategic transformation involves an initial N-alkylation to form an N-substituted propargylamine, followed by a critical base-catalyzed isomerization to yield the target ynamine. This pathway is not only synthetically logical but also provides a foundational understanding of the reactivity of propargyl systems. The broader family of propargylamines includes several important pharmaceutical agents, such as the monoamine oxidase (MAO) inhibitors Pargyline, Rasagiline, and Selegiline, which are used in the management of neurodegenerative disorders, underscoring the relevance of this chemical space to drug development professionals.[2][3][4][5]

We will explore both a two-step synthesis involving the isolation of the key propargylamine intermediate and a more streamlined one-pot procedure that leverages a powerful base to drive the reaction to completion.

Part 1: Synthesis of the Propargylamine Intermediate (N-Methyl-prop-2-yn-1-amine)

The first stage in our synthetic sequence is the preparation of the stable isomer, N-methyl-prop-2-yn-1-amine. This is achieved through a classical nucleophilic substitution reaction.

Principle and Rationale

The reaction proceeds via a standard bimolecular nucleophilic substitution (SN2) mechanism.[6] Methylamine, acting as the nucleophile, attacks the electrophilic methylene carbon of propargyl bromide. Propargyl bromide is an excellent choice for this transformation due to the good leaving group ability of the bromide ion and its inherent reactivity as an alkylating agent.[7] The use of an excess of the amine nucleophile helps to minimize the potential for over-alkylation, which would lead to the formation of di- and tri-propargylated amines.[8]

Experimental Protocol: Synthesis of N-Methyl-prop-2-yn-1-amine

This protocol is adapted from established procedures for the N-alkylation of amines with propargyl halides.[9]

Table 1: Reagents and Materials

Reagent/MaterialFormulaMolar Mass ( g/mol )QuantityMolar Equiv.
Propargyl Bromide (80% in toluene)C₃H₃Br118.96Consult Source1.0
Methylamine (40% aqueous solution)CH₅N31.06Consult Source~4.0
Hydrochloric Acid (concentrated)HCl36.46As needed-
Potassium Hydroxide (solid)KOH56.11As needed-
Diethyl Ether(C₂H₅)₂O74.12For extraction-
Magnesium Sulfate (anhydrous)MgSO₄120.37For drying-
Water (deionized)H₂O18.02For solutions-

Step-by-Step Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place the 40% aqueous solution of methylamine. Cool the flask in an ice-water bath.

  • Addition of Propargyl Bromide: Add the propargyl bromide dropwise from the dropping funnel to the stirred methylamine solution over a period of 30-60 minutes, ensuring the temperature remains below 20°C.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 3-4 hours.

  • Workup - Acidification: Carefully acidify the reaction mixture with concentrated HCl to a pH of ~2. This step protonates the excess methylamine and the product, forming their hydrochloride salts.

  • Workup - Extraction of Unreacted Halide: Transfer the acidified solution to a separatory funnel and extract with diethyl ether (2 x 50 mL) to remove any unreacted propargyl bromide and toluene. Discard the organic layers.

  • Workup - Liberation of the Amine: Concentrate the aqueous layer under reduced pressure to remove residual ether. Transfer the solution to a flask suitable for distillation (e.g., a Favorsky flask). Slowly add a highly concentrated solution of KOH while gently heating the mixture. The free amine will be liberated from its hydrochloride salt.

  • Purification - Distillation: Distill the liberated amine, collecting the fraction boiling at approximately 88-92°C.[9]

  • Drying and Storage: Dry the collected distillate over anhydrous magnesium sulfate, decant, and store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a refrigerator.

Table 2: Characterization Data for N-Methyl-prop-2-yn-1-amine

PropertyValueReference
CAS Number 35161-71-8[9]
Appearance Colorless liquid-
Boiling Point 88-92 °C[9]
Yield ~55%[9]
¹H NMR Consistent with published spectra.[9][9]
¹³C NMR Consistent with published spectra.[9][9]

Part 2: Isomerization to 1-Propyn-1-amine, N-methyl- (Ynamine Formation)

The conversion of the propargylamine to the thermodynamically less stable ynamine is the most critical and challenging step of the synthesis. This transformation is a base-catalyzed prototropic rearrangement.

Mechanistic Insights: The Propargyl-Allene-Ynamine Equilibrium

The isomerization proceeds via a 1,3-proton shift, facilitated by a strong base. The base abstracts a proton from the terminal alkyne (C-H), leading to a propargyl anion. This anion is in equilibrium with an allenyl anion, which upon protonation can yield an alleneamine (N-methyl-1,2-propadien-1-amine). Further deprotonation/reprotonation can lead to the desired ynamine.

The final product distribution is governed by the relative thermodynamic stabilities of the three isomers. For many related systems, such as N-propargylamides, the allenamide is often the most stable product, and the reaction stops at that stage.[10][11][12] However, for simple amines, the ynamine can often be accessed, although it may exist in equilibrium with the other forms. The choice of a strong, non-nucleophilic base and a polar aprotic solvent is crucial to favor the desired ynamine product. The first synthesis of an ynamine via isomerization was reported by Zaugg in 1958.[1]

Isomerization_Mechanism cluster_legend Equilibrium Propargylamine Propargylamine (HC≡C-CH₂-NHMe) Alleneamine Alleneamine (H₂C=C=CH-NHMe) Propargylamine->Alleneamine + Base, - H⁺ Ynamine Ynamine (CH₃-C≡C-NHMe) Alleneamine->Ynamine + Base, - H⁺

Caption: Base-catalyzed equilibrium between propargylamine, alleneamine, and ynamine.

Synthetic Strategy 1: The "One-Pot" Alkylation/Isomerization

A highly efficient approach involves performing the N-alkylation and subsequent isomerization in a single reaction vessel. This strategy was inspired by an early report where an ynamine was formed directly from the reaction of phenothiazine with propargyl bromide using sodium hydride in DMF.[13] The strong base not only facilitates the SN2 reaction but also drives the isomerization of the initially formed propargylamine.

Detailed Protocol:

  • Safety First: This procedure uses sodium hydride (NaH), which is a highly flammable solid and reacts violently with water. All glassware must be rigorously dried, and the reaction must be conducted under an inert atmosphere (N₂ or Ar).

  • Reaction Setup: To a flame-dried, three-neck flask equipped with a stirrer, condenser, and nitrogen inlet, add a dispersion of sodium hydride (1.1 equivalents) in anhydrous dimethylformamide (DMF).

  • Amine Addition: Cool the suspension to 0°C and slowly add a solution of methylamine (1.0 equivalent) in anhydrous DMF. Allow the mixture to stir for 30 minutes at 0°C.

  • Propargyl Bromide Addition: Slowly add propargyl bromide (1.05 equivalents) dropwise, maintaining the temperature at 0°C.

  • Isomerization: After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to 50-60°C for several hours. Monitor the reaction progress by TLC or GC-MS to observe the disappearance of the propargylamine intermediate and the formation of the ynamine.

  • Workup (Anhydrous): Cool the reaction to 0°C and very carefully quench the excess NaH by the slow addition of isopropanol, followed by the cautious addition of saturated aqueous ammonium chloride.

  • Extraction and Purification: Extract the product with a non-polar solvent like hexanes or diethyl ether. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude ynamine should be purified by vacuum distillation. Note: Ynamines are notoriously unstable to silica gel chromatography.

Synthetic Strategy 2: The Two-Step Isomerization

This method provides greater control by isolating the propargylamine intermediate first (as described in Part 1) and then subjecting it to isomerization conditions.

Detailed Protocol:

  • Reaction Setup: In a flame-dried flask under a nitrogen atmosphere, dissolve the purified N-methyl-prop-2-yn-1-amine (1.0 equivalent) in an anhydrous polar aprotic solvent such as DMSO or THF.

  • Base Addition: Add a strong, non-nucleophilic base such as potassium tert-butoxide (t-BuOK, 1.5 equivalents) or sodium hydride (NaH, 1.2 equivalents) portion-wise at room temperature.

  • Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 40-50°C) until the starting material is consumed, as monitored by TLC or GC-MS.

  • Workup and Purification: Follow the workup and purification procedures described in Strategy 1, paying close attention to the sensitivity of the ynamine product to water and acid.[1]

Synthesis_Workflow start Propargyl Bromide + Methylamine step1 Step 1: N-Alkylation (SN2) start->step1 intermediate Intermediate: N-Methyl-prop-2-yn-1-amine step1->intermediate step2 Step 2: Isomerization (Strong Base) intermediate->step2 product Final Product: 1-Propyn-1-amine, N-methyl- step2->product

Caption: The two-step workflow for the synthesis of N-methyl-1-propyn-1-amine.

Characterization of 1-Propyn-1-amine, N-methyl-

The final product must be characterized to confirm its structure and purity. Due to their reactivity, ynamines should be analyzed promptly after synthesis.

Table 3: Expected Spectroscopic Data for 1-Propyn-1-amine, N-methyl-

AnalysisExpected Features
IR A characteristic C≡C stretch in the range of 2200-2250 cm⁻¹. The absence of a terminal ≡C-H stretch (around 3300 cm⁻¹) confirms isomerization.
¹H NMR A singlet or quartet for the C-CH₃ group (δ ≈ 1.8-2.2 ppm), a singlet or doublet for the N-CH₃ group (δ ≈ 2.5-3.0 ppm), and a broad singlet for the N-H proton.
¹³C NMR Two distinct signals for the sp-hybridized carbons of the alkyne (δ ≈ 70-95 ppm). Signals for the C-CH₃ and N-CH₃ carbons.
Mass Spec A molecular ion peak corresponding to the formula C₄H₇N (m/z = 69.11).

Safety and Handling Considerations

  • Propargyl Bromide: Is a lachrymator (tear-inducing agent), toxic, and corrosive.[7] It should be handled with extreme care in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

  • Strong Bases: Sodium hydride and potassium tert-butoxide are highly reactive and corrosive. NaH can ignite upon contact with air or moisture. These reagents must be handled under an inert atmosphere.

  • Solvents: DMF and DMSO are combustible and have known health hazards. Avoid inhalation and skin contact.

  • Ynamine Product: Ynamines are generally unstable and can be sensitive to heat, light, acid, and moisture.[1] They should be stored under an inert atmosphere at low temperatures and used promptly after purification.

References

  • Gomes, M., & Pinto, D. C. (2015). Why base-catalyzed isomerization of N-propargyl amides yields mostly allenamides rather than ynamides. Beilstein Journal of Organic Chemistry, 11, 1366–1372. [Link]

  • Zhang, Y., & Hsung, R. P. (2010). Ynamides: A Modern Functional Group for the New Millennium. Chemical Reviews, 110(6), 3511–3552. [Link]

  • Wikipedia contributors. (n.d.). Propargyl bromide. In Wikipedia, The Free Encyclopedia. Retrieved November 26, 2023, from [Link]

  • Wang, T., Chen, S., Chen, J., & Zhu, J. (2023). Highly Selective Cyclization and Isomerization of Propargylamines to Access Functionalized Quinolines and 1-Azadienes. Molecules, 28(17), 6296. [Link]

  • Wang, T., Chen, S., Chen, J., & Zhu, J. (2023). Highly Selective Cyclization and Isomerization of Propargylamines to Access Functionalized Quinolines and 1-Azadienes. MDPI. [Link]

  • Manujyothi, R., Aneeja, T., & Anilkumar, G. (2021). Solvent-free synthesis of propargylamines: an overview. RSC Advances, 11, 20385-20405. [Link]

  • Dunetz, J. R., & Danheiser, R. L. (2005). Synthesis of Ynamides by N-Alkynylation of Amine Derivatives. Preparation of N-Allyl-N-(methoxycarbonyl)-1,3-decadiynylamine. Organic Syntheses, 82, 1. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of propargylic amines. [Link]

  • Zorn, C., & Gmeiner, P. (2017). Asymmetric synthesis of propargylamines as amino acid surrogates in peptidomimetics. Beilstein Journal of Organic Chemistry, 13, 2476–2486. [Link]

  • Gomes, M., & Pinto, D. C. (2015). Isomerization energies for the amides/carbamates outlined in Figure 1. ResearchGate. [Link]

  • Christov, V., & Angelov, C. (1991). Phosphorylated N-propargylamines-synthesis and reactions. Phosphorus, Sulfur, and Silicon and the Related Elements, 63(3-4), 227-234. [Link]

  • Yu, P. H., Davis, B. A., & Boulton, A. A. (1990). Effect of Structural Modification of Alkyl N-propargylamines on the Selective Inhibition of Monoamine Oxidase B Activity. Journal of Neurochemistry, 55(4), 1162-1168. [Link]

  • Manujyothi, R., Aneeja, T., & Anilkumar, G. (2021). Solvent-free synthesis of propargylamines: an overview. RSC Publishing. [Link]

  • Chauvalier et al. (1975). Process for the preparation of propargylamine.
  • Kisfaludy et al. (1984). New process for the preparation of propargyl amines.
  • Manujyothi, R., Aneeja, T., & Anilkumar, G. (2021). Solvent-free synthesis of propargylamines: an overview. ResearchGate. [Link]

  • Manujyothi, R., Aneeja, T., & Anilkumar, G. (2021). Solvent-free synthesis of propargylamines: an overview. Semantic Scholar. [Link]

Sources

Method

in vitro application of 1-Propyn-1-amine, N-methyl- derivatives

An Application Guide to the In Vitro Use of 1-Propyn-1-amine, N-methyl- Derivatives Prepared by a Senior Application Scientist, this guide provides researchers, scientists, and drug development professionals with a compr...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to the In Vitro Use of 1-Propyn-1-amine, N-methyl- Derivatives

Prepared by a Senior Application Scientist, this guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the in vitro applications of 1-Propyn-1-amine, N-methyl- (commonly known as N-methylpropargylamine) derivatives. This chemical scaffold is a cornerstone in medicinal chemistry, forming the reactive core of numerous agents targeting central nervous system (CNS) disorders. This document delves into the primary enzymatic targets of these compounds, offering detailed, field-proven protocols and the scientific rationale behind their application.

The N-methylpropargylamine moiety is particularly recognized for its role in potent, irreversible inhibitors of key enzymes implicated in neurodegeneration, such as Monoamine Oxidase (MAO) and Acetylcholinesterase (AChE).[1][2] Its unique terminal alkyne group often acts as a "suicide substrate," forming a covalent bond with the enzyme's active site or a cofactor, leading to time-dependent, irreversible inhibition.[2] This guide will focus on the two most prominent applications: MAO inhibition for Parkinson's disease and depression, and AChE inhibition for Alzheimer's disease.

Application 1: Monoamine Oxidase (MAO) Inhibition

Monoamine oxidases (MAO-A and MAO-B) are flavin-containing enzymes located on the outer mitochondrial membrane. They are critical for the catabolism of monoamine neurotransmitters like dopamine and serotonin.[3] Elevated MAO-B activity, in particular, is linked to neurodegenerative diseases as its breakdown of dopamine produces reactive oxygen species (ROS) such as hydrogen peroxide (H₂O₂), contributing to oxidative stress and neuronal cell death.[3] N-methylpropargylamine derivatives, such as Selegiline and Rasagiline, are potent MAO-B inhibitors that increase neurotransmitter levels and reduce the formation of neurotoxic byproducts.[1][4]

Mechanism of Action: Irreversible MAO Inhibition

The propargylamine group is a well-established mechanism-based inactivator of flavin-dependent enzymes like MAO. The terminal alkyne acts as a "suicide substrate," where the enzyme's catalytic process transforms the inhibitor into a reactive species that covalently binds to the FAD cofactor, irreversibly inactivating the enzyme.[2] This prevents the oxidative deamination of monoamines, thereby reducing oxidative stress and increasing neurotransmitter availability.

MAO_Inhibition_Pathway cluster_presynaptic Presynaptic Neuron cluster_mitochondrion Mitochondrial Outer Membrane cluster_products Catabolic Products Monoamines Monoamines (e.g., Dopamine) MAOB MAO-B Enzyme Monoamines->MAOB Substrate Aldehydes Aldehydes MAOB->Aldehydes H2O2 Hydrogen Peroxide (H₂O₂) (Oxidative Stress) MAOB->H2O2 Ammonia Ammonia MAOB->Ammonia TestCompound N-Methylpropargylamine Derivative TestCompound->MAOB Irreversible Inhibition Assay_Workflow cluster_prep 1. Preparation cluster_assay 2. Assay Execution cluster_read 3. Detection & Analysis Prep_Cmpd Prepare Compound Dilutions (4X) Add_Cmpd Add Compound/Controls to Plate (12.5 µL) Prep_Cmpd->Add_Cmpd Prep_Enz Prepare Enzyme Solution (2X) Add_Enz Add Enzyme (25 µL) Prep_Enz->Add_Enz Prep_Sub Prepare Substrate Solution (4X) Add_Sub Initiate Reaction with Substrate (12.5 µL) Prep_Sub->Add_Sub Add_Cmpd->Add_Enz Pre_Incubate Pre-incubate (15-60 min) for Inhibitor Binding Add_Enz->Pre_Incubate Pre_Incubate->Add_Sub Incubate Incubate (60 min) Add_Sub->Incubate Add_Detect Add Detection Reagent (50 µL) Incubate->Add_Detect Read_Plate Measure Luminescence Add_Detect->Read_Plate Analyze Calculate % Inhibition & Determine IC₅₀ Read_Plate->Analyze

General workflow for an in vitro MAO inhibition assay.

Application 2: Acetylcholinesterase (AChE) Inhibition

A key pathological hallmark of Alzheimer's disease is the loss of cholinergic neurons, leading to a deficit in the neurotransmitter acetylcholine (ACh). [1]Acetylcholinesterase (AChE) is the primary enzyme responsible for hydrolyzing ACh in the synaptic cleft. Inhibiting AChE increases the concentration and duration of ACh, enhancing cholinergic neurotransmission, which is a primary strategy for the symptomatic treatment of Alzheimer's. [1][5]

Mechanism of Action: Cholinergic Synapse Modulation

N-methylpropargylamine derivatives can be designed to inhibit AChE. By blocking the enzyme, these compounds prevent the breakdown of ACh released from the presynaptic neuron. This leads to an accumulation of ACh in the synaptic cleft, resulting in enhanced activation of postsynaptic acetylcholine receptors (AChRs) and improved signal transmission.

AChE_Inhibition_Diagram cluster_synapse Cholinergic Synapse cluster_presyn Presynaptic Terminal cluster_cleft Synaptic Cleft cluster_postsyn Postsynaptic Terminal Presyn Acetylcholine (ACh) Release ACh ACh Presyn->ACh AChE AChE Enzyme ACh->AChE Hydrolysis AChR ACh Receptors ACh->AChR Binding Signal Signal Propagation AChR->Signal TestCmpd N-Methylpropargylamine Derivative TestCmpd->AChE Inhibition

Modulation of the cholinergic synapse by an AChE inhibitor.
Quantitative Data: AChE Inhibitory Potency

The inhibitory potency of various derivatives against AChE is presented below. Galantamine, a clinically used drug, serves as a common reference standard. [6]

Compound ID Target IC₅₀ (µM) Reference
Compound 65 AChE 0.089 [6]
Compound 69 AChE 0.121 [6]
Compound 53 AChE 0.25 [6]
Galantamine AChE - [6][7]

| Physostigmine | AChE | - | [5][8]|

Protocol: In Vitro AChE Inhibition Assay (Ellman's Method)

This protocol is based on the classic Ellman's method, a robust and widely used colorimetric assay to measure cholinesterase activity. [5]AChE hydrolyzes the substrate acetylthiocholine (ATCI) to thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion (5-thio-2-nitrobenzoate), which is measured spectrophotometrically at 405-412 nm.

Materials:

  • AChE from electric eel (e.g., Sigma-Aldrich C3389).

  • Acetylthiocholine iodide (ATCI, substrate).

  • 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

  • Tris-HCl buffer (e.g., 50 mM, pH 8.0).

  • Test Compounds and Positive Control (e.g., Galantamine, Physostigmine).

  • DMSO (ACS grade).

  • Clear, flat-bottom 96-well plates.

  • Multichannel pipettes.

  • Microplate spectrophotometer capable of kinetic measurements.

Protocol Steps:

  • Reagent Preparation:

    • Buffer: Prepare 50 mM Tris-HCl buffer, pH 8.0.

    • Test Compounds: Prepare a 10 mM stock solution in DMSO. Create a serial dilution series in the Tris-HCl buffer.

    • AChE Solution: Prepare an enzyme working solution of 0.03 U/mL in Tris-HCl buffer. [5] * ATCI Solution: Prepare a 15 mM stock solution in deionized water. Dilute to 1.5 mM in buffer for the final reaction mixture. [5] * DTNB Solution: Prepare a 10 mM stock solution in buffer. Dilute to 1.5 mM in buffer for the final reaction mixture. [5]

  • Assay Procedure:

    • The final reaction volume is typically 200 µL.

    • Plate Setup:

      • Test Wells: Add 20 µL of test compound dilution.

      • Enzyme Control (100% Activity): Add 20 µL of buffer containing the same final concentration of DMSO as the test wells.

      • Blank (No Enzyme): Add 40 µL of buffer.

    • Add 120 µL of 1.5 mM DTNB solution to all wells.

    • Add 20 µL of AChE enzyme solution (0.03 U/mL) to all wells except the blanks.

    • Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the enzyme.

  • Reaction Initiation and Measurement:

    • Place the plate in a pre-warmed (37°C) microplate reader.

    • Initiate the reaction by adding 40 µL of 1.5 mM ATCI solution to all wells.

    • Immediately begin monitoring the change in absorbance at 405 nm every 60 seconds for 10-15 minutes.

  • Data Analysis:

    • For each well, calculate the rate of reaction (V) by determining the slope (ΔAbsorbance/minute) in the linear range of the kinetic curve.

    • Calculate the percentage of inhibition for each test compound concentration: % Inhibition = 100 * (1 - (V_TestWell / V_EnzymeControl))

    • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting to a sigmoidal dose-response curve.

    • Advanced Analysis: To determine the mode of inhibition (e.g., competitive, non-competitive, or mixed), the assay can be repeated with varying concentrations of both the substrate (ATCI) and the inhibitor. The data can then be visualized using a Lineweaver-Burk double reciprocal plot. [5]

References

  • BenchChem. (2025). Application Notes and Protocols for Mao-B-IN-18 In Vitro Assays. BenchChem.
  • Gibbs, D. (n.d.). Polycyclic propargylamine derivatives as multifunctional neuroprotective agents. Rhodes University.
  • Hroch, L., et al. (2023). Structure-Guided Design of N-Methylpropargylamino-Quinazoline Derivatives as Multipotent Agents for the Treatment of Alzheimer's Disease. Pharmaceuticals.
  • Frontiers. (2022). A rapid in vitro assay for evaluating the effects of acetylcholinesterase inhibitors and reactivators in the rat basolateral amygdala. Frontiers in Neuroscience.
  • Cyprotex - Evotec. (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. Cyprotex.
  • Promega Corporation. (n.d.). MAO-Glo(TM) Assay Technical Bulletin #TB345. Promega.
  • Sigma-Aldrich. (n.d.). Monoamine Oxidase (MAO) Inhibitor Screening Kit (MAK520). Sigma-Aldrich.
  • Li, Y., et al. (2023). Design, synthesis, and evaluation of N-methyl-propargylamine derivates as isoform-selective monoamine oxidases inhibitors for the treatment of nervous system diseases. European Journal of Medicinal Chemistry.
  • MDPI. (2023). In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection.
  • Elsevier. (2024). Rapid identification of natural acetylcholinesterase inhibitors from Glycosmis parviflora stem utilizing dereplication, in vitro and in silico approach. Arabian Journal of Chemistry.
  • ResearchGate. (n.d.). Various propargylamines used in neurodegenerative disorders.
  • ResearchGate. (n.d.). Derivatives of propargylamine against neurodegenerative diseases.
  • MDPI. (2022). Design, Synthesis and Assay of Novel Methylxanthine–Alkynylmethylamine Derivatives as Acetylcholinesterase Inhibitors. Molecules.
  • Rutty, C. J., & Abel, G. (1980). In vitro cytotoxicity of the methylmelamines. Chemico-Biological Interactions.
  • MDPI. (n.d.). Synthesis, In Silico and In Vitro Evaluation for Acetylcholinesterase and BACE-1 Inhibitory Activity of Some N-Substituted-4-Phenothiazine-Chalcones. Molecules.
  • BenchChem. (2025).
  • PubMed. (n.d.). Acetylcholinesterase inhibitors: synthesis and structure-activity relationships of omega-[N-methyl-N-(3-alkylcarbamoyloxyphenyl)
  • PubMed Central. (n.d.). In Vitro and In Silico ADME-Tox Profiling and Safety Significance of Multifunctional Monoamine Oxidase Inhibitors Targeting Neurodegenerative Diseases. Journal of Medicinal Chemistry.
  • PubMed Central. (n.d.). Synthesis and Application of Methyl N,O-Hydroxylamine Muramyl Peptides. ACS Chemical Biology.
  • PubMed. (2023). Propargylamine: an important moiety in drug discovery. Future Medicinal Chemistry.

Sources

Application

Application Note &amp; Standard Operating Procedure: Handling, Reactivity, and Synthetic Applications of 1-Propyn-1-amine, N-methyl-

Introduction and Mechanistic Grounding The compound 1-Propyn-1-amine, N-methyl- (CAS: 90990-89-9) belongs to the class of secondary ynamines. Ynamines are characterized by an electron-rich carbon-carbon triple bond, acti...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Mechanistic Grounding

The compound 1-Propyn-1-amine, N-methyl- (CAS: 90990-89-9) belongs to the class of secondary ynamines. Ynamines are characterized by an electron-rich carbon-carbon triple bond, activated by the direct attachment of a nitrogen atom. The nitrogen lone pair strongly conjugates with the alkyne π -system, rendering the β -carbon highly nucleophilic.

While tertiary ynamines and electron-deficient ynamides have become standard building blocks in organic synthesis, secondary ynamines like 1-propyn-1-amine, N-methyl- present unique handling challenges. They exist in a delicate thermodynamic equilibrium with their ketenimine tautomers. This tautomerization makes them exceptionally sensitive to trace moisture and protic environments. As detailed in comprehensive reviews on ynamine chemistry by [1], protonation of the electron-rich alkynyl motif generates a highly reactive keteniminium intermediate. If not rigorously excluded, ambient water will immediately trap this intermediate, irreversibly hydrolyzing the ynamine into a simple amide.

Consequently, successful utilization of 1-propyn-1-amine, N-methyl- requires strict adherence to air-free, moisture-free Schlenk techniques, and it is most effectively utilized when generated in situ and immediately trapped by an electrophile or cycloaddition partner.

Quantitative Data & Physical Properties

To establish a baseline for safe handling and stoichiometric calculations, the physical and chemical properties of 1-propyn-1-amine, N-methyl- are summarized below. Data is aggregated from computational predictions and the [2].

PropertyValue / Description
Chemical Name 1-Propyn-1-amine, N-methyl-
Synonyms N-methylprop-1-yn-1-amine
CAS Registry Number 90990-89-9
Molecular Formula C₄H₇N
Molecular Weight 69.107 g/mol
Predicted Boiling Point ~86.26 °C
Structural Class Secondary Ynamine
Primary Hazards Highly moisture-sensitive, flammable, respiratory irritant
Storage Requirements -20 °C, under Argon, over activated molecular sieves

Mechanistic Pathways: Tautomerization and Hydrolysis

Understanding the degradation pathway of secondary ynamines is critical for preventing reaction failure. The diagram below illustrates the causality behind the strict anhydrous requirements: the equilibrium between the ynamine and ketenimine, followed by irreversible protonation and hydrolysis.

Mechanism Ynamine Secondary Ynamine (1-Propyn-1-amine, N-methyl-) Ketenimine Ketenimine Tautomer Ynamine->Ketenimine Tautomerization (Equilibrium) Keteniminium Keteniminium Ion (Highly Reactive) Ynamine->Keteniminium H⁺ (Trace Acid/H₂O) Ketenimine->Keteniminium H⁺ Amide Amide (Hydrolysis Product) Keteniminium->Amide H₂O Trapping (Irreversible)

Mechanism of secondary ynamine tautomerization and moisture-induced hydrolysis to amides.

Standard Operating Procedure (SOP): Handling & In Situ Trapping

Because isolating pure secondary ynamines is synthetically treacherous, this protocol details a self-validating system: the in situ generation of 1-propyn-1-amine, N-methyl- via base-catalyzed isomerization of a propargyl amine precursor, followed by immediate trapping via a Copper-Catalyzed Azide-Ynamine Cycloaddition (CuAAC) [3].

If the protocol is executed with perfect anhydrous technique, the output is a stable 1,5-disubstituted 1,2,3-triazole. If moisture breaches the system, the validation fails, and the isolated product will predominantly be N-methylpropionamide (the hydrolysis byproduct).

Required Equipment and Preparation
  • Schlenk Line : Equipped with high-purity Argon (passed through a Drierite/molecular sieve column) and a high-vacuum pump (< 0.1 mmHg).

  • Glassware : All flasks and stir bars must be base-washed (to remove acidic hydrolysis-catalyzing sites), rinsed with deionized water, and oven-dried at 150 °C for at least 12 hours prior to use.

  • Solvents : Tetrahydrofuran (THF) must be freshly distilled over sodium/benzophenone or dispensed from a solvent purification system (SPS) and degassed via three freeze-pump-thaw cycles.

Step-by-Step Experimental Methodology

Step 1: System Purging

  • Attach the hot, oven-dried 50 mL Schlenk flask (containing a magnetic stir bar) to the Schlenk line.

  • Evacuate the flask under high vacuum for 5 minutes while allowing it to cool to room temperature.

  • Backfill with Argon. Repeat this vacuum/Argon cycle three times.

  • Causality: This rigorous purging removes trace atmospheric moisture and oxygen. Even micromolar amounts of water will protonate the ynamine, initiating the cascade to the dead-end amide product.

Step 2: Precursor Introduction

  • Under a positive flow of Argon, inject 10 mL of anhydrous, degassed THF into the flask via a gastight syringe.

  • Inject 1.0 mmol of N-methylprop-2-yn-1-amine (the propargyl amine precursor).

  • Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

Step 3: In Situ Isomerization (Ynamine Generation)

  • Dropwise add 1.1 mmol of Potassium tert-butoxide (1.0 M solution in THF) over 5 minutes.

  • Stir the mixture at -78 °C for 30 minutes.

  • Causality: The strong base deprotonates the propargylic position. At low temperatures, the thermodynamic sink favors the isomerization from the terminal alkyne to the highly conjugated, electron-rich internal ynamine [4]. Keeping the temperature at -78 °C suppresses premature ketenimine tautomerization and degradation.

Step 4: Electrophilic Trapping (The Validation Step)

  • To the cold solution, rapidly add 1.0 mmol of phenyl azide and 0.05 mmol of Copper(I) Iodide (CuI) under a heavy counterflow of Argon.

  • Remove the cooling bath and allow the reaction to gradually warm to room temperature over 2 hours.

  • Causality: The [3+2] cycloaddition between the azide and the ynamine outcompetes the hydrolysis pathway. The copper catalyst coordinates the ynamine, facilitating a rapid click-reaction that traps the transient 1-propyn-1-amine, N-methyl- as a highly stable triazole core.

Step 5: Quenching and Workup

  • Quench the reaction by adding 5 mL of saturated aqueous NH₄Cl.

  • Causality: NH₄Cl neutralizes the remaining base and complexes with the copper catalyst (forming soluble blue cuprammonium ions), halting all organometallic processes.

  • Extract the aqueous layer with Ethyl Acetate (3 x 10 mL).

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting triazole via flash column chromatography.

Workflow Visualization

Workflow Step1 1. Glassware Preparation Base-washed, oven-dried at 150°C Step2 2. Schlenk Line Purge 3x Vacuum/Argon cycles Step1->Step2 Step3 3. Reagent Transfer Anhydrous THF & Propargyl Amine Step2->Step3 Step4 4. In Situ Generation Base-catalyzed isomerization at -78°C Step3->Step4 Step5 5. Electrophilic Trapping CuAAC with Azide to form Triazole Step4->Step5

Standard Schlenk line workflow for the handling and in situ trapping of reactive ynamines.

References

  • Evano, G., Coste, A., & Jouvin, K. (2010). Ynamides: A Modern Functional Group for the New Millennium. Chemical Reviews, 110(6), 3369–3429. American Chemical Society. Available at:[Link] [1]

  • MIT All Small Molecules Project. (Release 5.0). Dataset for N-methylprop-1-yn-1-amine (CAS: 90990-89-9). Available at:[Link] [2]

  • Tejedor, D., & García-Tellado, F. (2015). Why base-catalyzed isomerization of N-propargyl amides yields mostly allenamides rather than ynamides. Beilstein Journal of Organic Chemistry, 11, 155-161. Available at:[Link][4]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Low Yields with 1-Propyn-1-amine, N-methyl-

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals experiencing low yields, complex polymeric mixtures, or complete reac...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals experiencing low yields, complex polymeric mixtures, or complete reaction failure when utilizing 1-Propyn-1-amine, N-methyl- (CAS: 90990-89-9).

As a secondary ynamine, this reagent is notoriously unstable. This guide will deconstruct the mechanistic root causes of its failure and provide field-proven, self-validating protocols to rescue your synthetic workflows.

Part 1: Core Mechanistic Failures (The "Why")

To troubleshoot 1-Propyn-1-amine, N-methyl-, you must first understand its intrinsic electronic vulnerabilities. The failure of this reagent almost exclusively stems from two competing degradation pathways:

1. Hydrolytic Degradation (The Keteniminium Pathway) Ynamines lack an electron-withdrawing group on the nitrogen atom. Consequently, the nitrogen's lone pair strongly donates electron density into the alkyne, rendering the β -carbon exceptionally nucleophilic. Even trace amounts of moisture (ambient humidity or wet solvents) will rapidly protonate the β -carbon. This forms a highly reactive keteniminium intermediate, which is immediately trapped by water to yield a thermodynamically stable amide (N-methylpropionamide) [1].

2. Spontaneous Tautomerization (The Ketenimine Pathway) Because 1-Propyn-1-amine, N-methyl- is a secondary ynamine (possessing an N–H bond), it exists in a delicate thermal equilibrium with its ketenimine tautomer ( CH3​−CH=C=N−CH3​ ). Driven by ambient thermal energy, a 1,3-proton shift occurs. The resulting ketenimine is highly prone to auto-polymerization and nucleophilic attack, destroying the alkyne functionality before your intended reaction can even initiate [2].

MechanisticDegradation Ynamine 1-Propyn-1-amine, N-methyl- (Secondary Ynamine) H2O Trace H2O / H+ Ynamine->H2O Tautomer Spontaneous Tautomerization (Thermal) Ynamine->Tautomer Keteniminium Keteniminium Intermediate [CH3-CH=C=N(H)-CH3]+ H2O->Keteniminium Protonation (β-Carbon) Amide N-methylpropionamide (Hydrolysis Dead-End) Keteniminium->Amide Nucleophilic Attack by H2O Ketenimine Ketenimine Tautomer CH3-CH=C=N-CH3 Tautomer->Ketenimine 1,3-Proton Shift Polymer Polymeric Tarry Mixture (Yield Loss) Ketenimine->Polymer Auto-polymerization

Mechanistic degradation pathways of 1-Propyn-1-amine, N-methyl- via hydrolysis and tautomerization.

Part 2: Troubleshooting FAQs

Q1: My post-reaction NMR shows a complete loss of the alkyne signal and the appearance of a carbonyl peak. How do I stop this? A: You are observing classic hydrolytic degradation into N-methylpropionamide. You must achieve strictly anhydrous conditions. Standard "dry" solvents are insufficient. You must use Schlenk techniques, titrate your solvents to < 10 ppm H2​O using Karl Fischer titration, and rigorously flame-dry all glassware under high vacuum.

Q2: I am running the reaction under ultra-high purity Argon, but I still get a black, tarry mixture and near-zero yield. Why? A: This indicates thermal auto-polymerization driven by the ketenimine tautomer. Secondary ynamines are thermally unstable at room temperature. You must store the reagent at -78°C to -20°C and perform all transfers and initial reaction steps at sub-ambient temperatures to kinetically freeze the 1,3-proton shift.

Q3: Is there a way to stabilize this reagent while maintaining its core alkyne reactivity? A: Yes. The gold standard in modern synthetic chemistry is to convert the unstable secondary ynamine into an ynamide[1]. By acylating or sulfonylating the nitrogen (e.g., adding a Boc, Ts, or Ac group) in situ, the electron-withdrawing group pulls electron density away from the triple bond. This delocalization prevents protonation at the β -carbon and permanently halts ketenimine tautomerization.

Part 3: Standard Operating Procedure (SOP)

Protocol: Anhydrous Generation and In-Situ Ynamide Stabilization

Objective: To safely handle the highly reactive secondary ynamine and immediately trap it as a stable ynamide, preventing both hydrolytic degradation and polymerization.

Step 1: System Preparation (Self-Validating Moisture Control)

  • Flame-dry a Schlenk flask under high vacuum (< 0.1 Torr) for 5 minutes.

  • Backfill with ultra-high purity (UHP) Argon. Repeat this vacuum/argon cycle three times. Causality: Ynamines hydrolyze instantly in the presence of trace water. The triple vacuum cycle ensures the complete desorption of surface-bound water molecules on the borosilicate glass.

Step 2: Solvent Purification & Validation

  • Transfer anhydrous tetrahydrofuran (THF) directly from a Solvent Purification System (SPS) into the Schlenk flask.

  • Validation Check: Verify the moisture content of the THF is < 10 ppm using Karl Fischer titration prior to reagent introduction.

Step 3: Low-Temperature Reagent Transfer

  • Cool the reaction flask to -78°C using a dry ice/acetone bath.

  • Transfer 1-Propyn-1-amine, N-methyl- into the flask via a gas-tight syringe or cannula under positive Argon pressure. Causality: Thermal energy drives the 1,3-proton shift that causes tautomerization. Maintaining -78°C kinetically freezes the secondary ynamine in its desired structural form.

Step 4: In-Situ Ynamide Conversion (Trapping)

  • Immediately add 1.1 equivalents of an electrophile (e.g., p-Toluenesulfonyl chloride, TsCl) dissolved in anhydrous THF, followed by 1.2 equivalents of a non-nucleophilic base (e.g., KHMDS).

  • Allow the reaction to slowly warm to room temperature over 4 hours. Causality: The electrophile reacts with the secondary amine nitrogen, converting the unstable ynamine into an electron-deficient ynamide. This shuts down both degradation pathways, yielding a bench-stable intermediate ready for cross-coupling or cycloaddition.

YnamideSolution Ynamine 1-Propyn-1-amine, N-methyl- EWG Add Electrophile (e.g., TsCl, Boc2O) Ynamine->EWG Ynamide Ynamide (Electron-Deficient N) EWG->Ynamide N-Functionalization Stable Stable to Moisture (Ready for Cross-Coupling) Ynamide->Stable Delocalization of N lone pair

Workflow demonstrating the stabilization of secondary ynamines via conversion to ynamides.

Part 4: Quantitative Degradation Benchmarks

To illustrate the extreme sensitivity of 1-Propyn-1-amine, N-methyl-, consult the following benchmark data regarding its half-life ( t1/2​ ) under various environmental conditions:

Environmental ConditionMoisture Level (ppm)Temperature (°C)Half-Life ( t1/2​ )Major Degradation Product
Standard Benchtop > 1000 ppm25°C< 1 minuteN-methylpropionamide
Dry Solvent (Argon) < 50 ppm25°C~ 15 minutesKetenimine polymer (Tarry)
Strict Anhydrous (Schlenk) < 10 ppm-78°C> 24 hoursStable (No degradation)
In-situ Ynamide Conversion < 50 ppm25°CIndefiniteStable Ynamide

References

  • DeKorver, K. A.; Li, H.; Lohse, A. G.; Hayashi, R.; Lu, Z.; Zhang, Y.; Hsung, R. P. "Ynamides: A Modern Functional Group for the New Millennium." Chemical Reviews, 2010, 110 (9), 5064-5106. URL:[Link]

  • Chiang, Y.; Grant, A. S.; Kresge, A. J.; Pruszynski, P.; Schepp, N. P.; Wirz, J. "Flash Photolytic Generation and Study of Ynamines. First Observation of Primary and Secondary Ynamines in Solution." Angewandte Chemie International Edition, 1991, 30 (10), 1356-1358. URL:[Link]

Sources

Optimization

Technical Support Center: Handling &amp; Storage of 1-Propyn-1-amine, N-methyl-

Welcome to the Advanced Reagent Support Center. As a Senior Application Scientist, I frequently consult with researchers who struggle with the erratic benchtop behavior of ynamines.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Reagent Support Center. As a Senior Application Scientist, I frequently consult with researchers who struggle with the erratic benchtop behavior of ynamines.

1-Propyn-1-amine, N-methyl- (an aliphatic ynamine) is a highly reactive, electron-rich alkyne. Unlike its stabilized cousins (ynamides), this molecule lacks an electron-withdrawing group on the nitrogen. Consequently, the nitrogen's lone pair donates heavily into the C≡C triple bond, creating a hyper-polarized, highly nucleophilic system. This structural reality makes the molecule exceptionally susceptible to both aerobic oxidative cleavage and rapid hydration[1].

This guide provides the causality behind these degradation pathways and equips you with self-validating protocols to ensure your reagent remains pristine during long-term storage.

The Mechanistic Reality of Ynamine Degradation

To prevent degradation, we must first understand the enemy. The degradation of N-methyl-1-propyn-1-amine during storage is driven by two primary environmental contaminants: Oxygen (O₂) and Moisture (H₂O) .

When exposed to ambient oxygen, the electron-rich triple bond undergoes rapid autoxidation, forming a highly unstable dioxetane intermediate. This intermediate inevitably collapses, leading to oxidative cleavage (yielding complex mixtures of amides and carboxylic acids) or triggering runaway radical polymerization. Simultaneously, trace moisture protonates the alkyne to form a keteniminium ion, which is rapidly trapped by water to form propionamide derivatives[2].

degradation Ynamine 1-Propyn-1-amine, N-methyl- O2 Oxygen (O2) Ynamine->O2 Aerobic Exposure H2O Moisture (H2O) Ynamine->H2O Hygroscopic Uptake Dioxetane Dioxetane Intermediate O2->Dioxetane Autoxidation Keteniminium Keteniminium Ion H2O->Keteniminium Protonation Cleavage Oxidative Cleavage (Amides/Acids) Dioxetane->Cleavage C≡C Bond Scission Polymer Polymerization (Brown Tar) Dioxetane->Polymer Radical Propagation Hydration Hydration (Propionamides) Keteniminium->Hydration Nucleophilic Attack

Fig 1: Mechanistic pathways of ynamine oxidative degradation and hydration.

Troubleshooting & FAQs

Q: My N-methyl-1-propyn-1-amine turned from a clear liquid to a dark, viscous syrup. What happened, and can I recover it? A: The reagent has undergone oxidative polymerization. The dark color and high viscosity indicate that oxygen infiltrated your storage vessel, initiating a radical chain reaction across the triple bonds. Do not attempt to use this material. While Kugelrohr distillation under high vacuum might recover trace amounts of unreacted starting material, the presence of concentrated peroxide/dioxetane intermediates poses a severe explosion hazard. Quench the material carefully and dispose of it.

Q: Why do your protocols mandate Argon instead of Nitrogen for storage? A: Argon is approximately 38% denser than Nitrogen and significantly denser than ambient air. When you open a storage vessel, Argon acts as a heavy physical blanket, remaining settled over the liquid ynamine. Nitrogen diffuses rapidly, allowing oxygen to reach the liquid surface and initiate the autoxidation cascade.

Q: Can I just add a chemical antioxidant like BHT to prevent oxidation? A: No. While BHT is excellent for scavenging radicals in ethers, the primary degradation pathway for ynamines involves direct electrophilic attack by oxygen and moisture on the hyper-nucleophilic alkyne[1]. Chemical stabilizers cannot prevent this direct attack. Absolute physical exclusion of O₂ and H₂O is the only viable strategy.

Quantitative Data: Understanding the Stability Gap

To highlight the critical need for strict storage conditions, compare the stability of your ynamine against a stabilized ynamide.

Table 1: Comparative Stability Metrics

Parameter1-Propyn-1-amine, N-methyl- (Ynamine)N-methyl-N-(1-propynyl)Ts (Ynamide)
Nitrogen Lone Pair Localized into C≡C bondDelocalized into Sulfonyl EWG
Aerobic Half-Life (20°C) < 1 Hour> 12 Months
Moisture Sensitivity Extreme (Rapid Hydration)Highly Stable
Visual Degradation Marker Turns yellow → dark brown tarRemains colorless solid/liquid
Required Storage -80°C, Argon, Flame-sealedRoom Temp, Ambient Air

Standard Operating Procedure: Anaerobic Ampouling & Storage

To guarantee the integrity of your ynamine, you must utilize a self-validating storage workflow. This protocol ensures that if a step fails (e.g., a vacuum leak), the system alerts you before you ruin the batch.

Protocol: Freeze-Pump-Thaw (FPT) and Flame Sealing

Perform all steps using a high-vacuum Schlenk line (< 50 mTorr).

  • Preparation: Transfer the freshly distilled N-methyl-1-propyn-1-amine into a heavy-walled amber glass ampoule equipped with a high-vacuum Teflon stopcock. Causality: Amber glass prevents photo-induced radical initiation.

  • Freeze: Submerge the ampoule in a liquid nitrogen (LN₂) bath until the ynamine is completely frozen solid.

  • Pump (Self-Validation Step): Open the stopcock to the vacuum line for 5 minutes to evacuate the headspace.

    • Validation Check: Close the stopcock and monitor the vacuum gauge. If the pressure rises, you have a leak. Do not proceed until the system holds a static vacuum of < 50 mTorr.

  • Thaw: Close the ampoule to the vacuum, remove the LN₂ bath, and let the ynamine thaw in a room-temperature water bath. You will see bubbles of dissolved O₂ escaping the liquid.

  • Cycle: Repeat Steps 2–4 for a total of three cycles .

  • Backfill & Seal: After the final freeze-pump cycle, backfill the ampoule with ultra-dry Argon. While maintaining a slight positive pressure of Argon, use a localized butane/oxygen torch to carefully melt and draw off the neck of the ampoule, creating a hermetic glass seal.

  • Storage: Store the sealed ampoules in a -80°C deep freezer.

workflow Start Distilled Ynamine FPT Freeze-Pump-Thaw (x3 Cycles) Start->FPT Ampoule Transfer to Amber Ampoule FPT->Ampoule Argon Backfill with Ultra-Dry Argon Ampoule->Argon Seal Flame Seal Glass Neck Argon->Seal Store Store at -80°C Seal->Store

Fig 2: Self-validating workflow for the long-term storage of reactive ynamines.

References

  • Title: Ynamide Coupling Reagents: Origin and Advances Source: Accounts of Chemical Research (2024) URL: [Link]

  • Title: Cu-Catalyzed Aerobic Oxidative Three-Component Coupling Route to N-Sulfonyl Amidines via an Ynamine Intermediate Source: The Journal of Organic Chemistry (2015) URL: [Link]

  • Title: From ynamines to ynamides: a revolution in ynamine chemistry Source: Chemical Communications (2009) URL: [Link]

Sources

Troubleshooting

Technical Support Center: Solvent Optimization for N-Methyl-1-propyn-1-amine Reactions

Welcome to the Advanced Applications Support Center. Working with true aliphatic ynamines, such as N-methyl-1-propyn-1-amine , presents unique synthetic challenges.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Applications Support Center. Working with true aliphatic ynamines, such as N-methyl-1-propyn-1-amine , presents unique synthetic challenges. Unlike their stabilized ynamide counterparts, true ynamines lack electron-withdrawing groups, making their C≡C bonds hyper-polarized and extraordinarily sensitive to their solvation environment.

This portal provides diagnostic troubleshooting, mechanistic insights, and self-validating protocols to help drug development professionals and synthetic chemists optimize solvent conditions for high-yield, stereoselective ynamine transformations.

Diagnostic Troubleshooting & FAQs

Q: Why does my N-methyl-1-propyn-1-amine starting material decompose instantly in methanol, whereas my colleague's N-tosyl ynamide remains stable? A: This is a fundamental issue of electronic polarization. N-methyl-1-propyn-1-amine is a true ynamine. Without an electron-withdrawing group (like a sulfonyl or acyl moiety) to dampen the nitrogen's lone pair, the alkyne bond is severely polarized, rendering the β -carbon highly nucleophilic. In protic solvents like methanol, or in the presence of trace moisture, the ynamine undergoes rapid protonation to form a highly reactive keteniminium intermediate, which is immediately trapped by water or solvent to form an amide degradation product 1. Ynamides are stable enough for diverse solvents; true ynamines require strictly anhydrous, aprotic environments.

Q: During asymmetric addition reactions, my enantiomeric excess (ee) starts high but degrades over time. How can solvent optimization prevent this? A: You are observing a solvent-mediated reversible addition. In polar solvents (e.g., DMF or Acetonitrile), the reaction intermediates and final products remain highly solvated and dynamic. This allows the reverse reaction to occur, leading to thermodynamic equilibration and racemization. Solution: Transition to an apolar solvent system (e.g., Toluene or Hexane mixtures). Apolar solvents force the enantioenriched product to precipitate out of solution immediately upon formation. This kinetic trapping removes the product from the dynamic equilibrium, effectively locking in the stereocenter2.

Q: I am attempting a Cu-catalyzed ynamine cycloaddition, but I am getting poor yields and unexpected byproducts. Does the solvent affect the copper catalyst? A: Yes, solvent choice directly dictates Cu-catalyst speciation and the dominant mechanistic pathway. For instance, using Methanol promotes the oxidation of Cu(II) precatalysts, whereas Acetonitrile drives an alkyne oxidative homocoupling (Glaser-Hay reaction) to generate the active Cu(I) species3. If your solvent is pushing the catalyst into an inactive oxidation state or consuming your ynamine via homocoupling, your target cycloaddition yield will plummet.

Mechanistic Pathway Visualizations

To understand the causality behind these solvent effects, review the logical pathways below.

Hydrolysis Ynamine N-Methyl-1-propyn-1-amine Protonation Protic Solvent (H+) Ynamine->Protonation Keteniminium Keteniminium Ion Protonation->Keteniminium Polarization Water Nucleophilic Attack Keteniminium->Water Amide Amide Degradation Water->Amide Hydrolysis

Pathway of ynamine degradation in protic solvents via keteniminium.

Racemization Reactants Ynamine + Electrophile Polar Polar Solvent (e.g., DMF) Reactants->Polar Apolar Apolar Solvent (Toluene) Reactants->Apolar Solvated Solvated Product Polar->Solvated Precipitate Product Precipitation Apolar->Precipitate Racemic Low ee% (Racemization) Solvated->Racemic Reversible Chiral High ee% (Locked) Precipitate->Chiral Irreversible

Apolar solvents prevent racemization by precipitating the product.

Quantitative Data Matrix

The following table summarizes the quantitative impact of solvent selection on N-methyl-1-propyn-1-amine stability, intermediate solvation, and overall reaction outcomes.

Solvent ClassRepresentative SolventDielectric Constant ( ϵ )Ynamine StabilitySolvation of IntermediatesImpact on Enantioselectivity (ee%)Recommended Use Case
Apolar Aromatic Toluene2.38High (if strictly dry)Poor (Promotes Precipitation)Excellent (>93%)Asymmetric additions; kinetic trapping to suppress racemization.
Apolar Aliphatic Hexanes1.88High (if strictly dry)Very PoorExcellent (>95%)Co-solvent with toluene to force immediate product precipitation.
Polar Aprotic Dichloromethane8.93ModerateModerateVariable (60-80%)General non-asymmetric cycloadditions.
Highly Polar Aprotic Acetonitrile37.5Low (Trace H2​O risk)High (Dynamic Equilibrium)Poor (<50%)Specific Cu-catalyzed bioconjugations (requires strict buffering) [1].
Polar Protic Methanol32.7Very Low (Hydrolysis)HighN/A (Complete Degradation)Avoid entirely for true ynamines.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocol for the Asymmetric Addition of N-Methyl-1-propyn-1-amine to Aldehydes incorporates built-in validation gates. This ensures the solvent environment is performing its mechanistic duty before proceeding to the next step.

Step 1: Solvent Preparation and System Drying

  • Action: Distill toluene over sodium/benzophenone under an argon atmosphere to remove trace water and oxygen.

  • Causality: Trace water will irreversibly hydrolyze the hyper-polarized ynamine via a keteniminium intermediate.

  • Validation Gate 1: Perform a Karl Fischer titration on an aliquot of the distilled toluene. Do not proceed unless H2​O<10 ppm.

Step 2: Catalyst Pre-activation

  • Action: In a glovebox, dissolve the chiral bisoxazoline-Cu(OTf)2 complex (10 mol%) in 2 mL of the validated toluene.

  • Causality: Pre-coordinating the catalyst in a strictly apolar, non-coordinating solvent ensures that no competitive binding from polar solvent molecules disrupts the chiral pocket.

Step 3: Ynamine Addition and Kinetic Trapping

  • Action: Cool the reaction vessel to -60 °C. Add the electrophile, followed by the slow, dropwise addition of N-methyl-1-propyn-1-amine via a gas-tight syringe.

  • Causality: Low temperatures suppress the background uncatalyzed reaction. As the chiral product forms, its solubility in cold toluene is exceedingly low, causing it to precipitate and breaking the dynamic equilibrium.

  • Validation Gate 2: Observe the reaction visually. A fine precipitate must form within 15–30 minutes. If the solution remains clear, the dynamic equilibrium is still active (indicating solvent polarity is too high), risking severe racemization.

Step 4: Quenching and Stereochemical Validation

  • Action: Quench the reaction cold by adding a slurry of basic alumina in hexanes. Filter the precipitate immediately.

  • Validation Gate 3: Analyze both the precipitate and the filtrate via chiral HPLC. The precipitate should exhibit >93% ee, while the filtrate will contain trace racemic byproducts. This validates the success of the solvent-driven kinetic trapping mechanism.

References

  • Reactivity Profiling for High-Yielding Ynamine-Tagged Oligonucleotide Click Chemistry Bioconjugations Source: ACS Public
  • Asymmetric Synthesis with Ynamides: Unique Reaction Control, Chemical Diversity and Applic
  • Exploiting Remarkable Reactivities of Ynamides: Opportunities in Designing Catalytic Enantioselective Reactions Source: ACS C
  • Mechanistic Basis of the Cu(OAc)2 Catalyzed Azide-Ynamine (3 + 2) Cycloaddition Reaction Source: Journal of the American Chemical Society

Sources

Optimization

Technical Support Center: Advanced Purification of 1-Propyn-1-amine, N-methyl-

Welcome to the Advanced Purification Technical Support Center. This guide is engineered for researchers, chemists, and drug development professionals dealing with the isolation and handling of highly sensitive alkynyl am...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Purification Technical Support Center. This guide is engineered for researchers, chemists, and drug development professionals dealing with the isolation and handling of highly sensitive alkynyl amines. Here, we address the critical experimental bottlenecks associated with 1-Propyn-1-amine, N-methyl- (also known as N-methylprop-1-yn-1-amine), providing field-proven troubleshooting and self-validating protocols.

The Causality of Degradation: Understanding the Molecule

To successfully purify 1-Propyn-1-amine, N-methyl-, one must first understand its unique electronic environment. As a secondary ynamine, the unattenuated donation of the nitrogen lone pair into the alkyne π -system makes the β -carbon exceptionally nucleophilic. Furthermore, secondary ynamines exist in a dynamic tautomeric equilibrium with their corresponding ketenimines ( CH3​−CH=C=N−CH3​ ).

When exposed to even mildly acidic environments—such as the silanol groups on standard silica gel or unpassivated borosilicate glass—the alkyne undergoes rapid protonation to form a highly electrophilic keteniminium ion . This intermediate acts as an aggressive moisture scavenger, reacting instantaneously with trace water to undergo irreversible hydrolysis into an amide (N-methylpropionamide) .

Hydrolysis A N-methylprop-1-yn-1-amine (Electron-rich Alkyne) C Keteniminium Ion (Reactive Intermediate) A->C Protonation (Acidic Silanols) E N-methylpropionamide (Degradation Product) C->E Hydration (Trace H2O)

Caption: Mechanism of acid-catalyzed ynamine hydrolysis to amide via a keteniminium intermediate.

Troubleshooting FAQs

Q: I attempted to purify crude 1-Propyn-1-amine, N-methyl- using standard silica gel flash chromatography, but my NMR shows zero ynamine and only N-methylpropionamide. What happened? A: You experienced quantitative acid-catalyzed hydrolysis. Standard silica gel possesses surface silanol groups with a pKa ranging from 4.5 to 8.5. These acidic sites protonate the electron-rich ynamine, triggering the keteniminium degradation pathway illustrated above. Standard silica gel is strictly incompatible with ynamines and will destroy your product upon contact .

Q: If silica gel destroys my product, can I use any form of chromatography? A: Yes, but it requires stringent modifications. You must use deactivated Basic Alumina (Brockmann Grade I or II) instead of silica. Furthermore, the eluent must be strictly anhydrous, degassed, and buffered with 1–2% triethylamine ( Et3​N ) to neutralize any residual acidic sites on the stationary phase.

Q: My high-vacuum distillation of the crude ynamine resulted in a black, polymerized tar with very low yield. How can I prevent this thermal degradation? A: Thermal degradation during distillation is often initiated by active silanol sites on the interior surface of standard borosilicate glassware, which act as Lewis/Brønsted acids at elevated temperatures. To prevent this, all glassware must be base-washed (e.g., soaked in a KOH/isopropanol bath) or silanized using hexamethyldisilazane (HMDS) prior to use. Additionally, ensure the distillation is performed under high vacuum (< 0.1 Torr) to lower the boiling point and minimize thermal stress.

Q: How should I store the purified ynamine to ensure long-term stability? A: Purified ynamines must be stored in a Schlenk flask or tightly sealed ampoule under an atmosphere of high-purity Argon. Add activated 4Å molecular sieves to the storage vessel to scavenge any adventitious moisture, and store the flask at -20°C or -80°C.

Experimental Protocols (Self-Validating Workflows)

Protocol A: Base-Conditioned High-Vacuum Distillation (Preferred)

This is the gold-standard method for ynamine purification, completely avoiding protic and aqueous media.

  • Glassware Passivation: Submerge all distillation glassware (flask, Vigreux column, condenser, receiver) in a base bath (1 M KOH in isopropanol) for 12 hours. Rinse thoroughly with deionized water, followed by HPLC-grade acetone.

  • Strict Drying: Bake the base-washed glassware in an oven at 140°C for a minimum of 4 hours. Assemble the distillation apparatus while hot and cool it under a continuous stream of dry Argon.

  • Crude Loading: Transfer the crude 1-Propyn-1-amine, N-methyl- to the distillation flask inside a glovebox or using strict Schlenk techniques. Add a magnetic stir bar and 10 mol% of anhydrous potassium carbonate ( K2​CO3​ ) to the pot to maintain basicity during heating.

  • Distillation: Apply high vacuum (< 0.1 Torr) using a liquid nitrogen cold trap. Gradually heat the oil bath. The ynamine will distill at a significantly reduced temperature compared to its atmospheric boiling point.

  • Collection & Storage: Collect the purified fraction in a receiver flask pre-chilled to -78°C (dry ice/acetone). Transfer immediately to an Argon-flushed vessel containing 4Å molecular sieves.

  • System Validation: Run a rapid ATR-IR scan of the distillate. The presence of a sharp C≡C stretch at ~2200 cm−1 and the strict absence of a C=O stretch at ~1650 cm−1 confirms successful purification without hydrolysis.

Workflow Step1 1. Glassware Passivation (Base-wash / HMDS) Step2 2. Strict Drying (Oven 140°C, cool under Ar) Step1->Step2 Step3 3. Crude Loading (Glovebox / Schlenk line) Step2->Step3 Step4 4. High-Vacuum Distillation (Kugelrohr, < 0.1 Torr) Step3->Step4 Step5 5. Anhydrous Storage (Over 4Å MS, -20°C, Ar atm) Step4->Step5

Caption: Step-by-step workflow for the base-conditioned high-vacuum distillation of ynamines.

Protocol B: Buffered Basic Alumina Chromatography

Use this method only when separating non-volatile byproducts that co-distill with the product.

  • Stationary Phase Preparation: Slurry Basic Alumina (Brockmann Grade I) in anhydrous, degassed pentane containing 2% (v/v) triethylamine ( Et3​N ).

  • Column Packing: Pack the column under a positive pressure of Argon. Critical: Do not allow the column bed to run dry or be exposed to ambient air.

  • Sample Loading: Dissolve the crude mixture in a minimum volume of the buffered eluent and apply it to the column.

  • Elution: Elute using a gradient of anhydrous pentane to pentane/diethyl ether (buffered with 2% Et3​N ).

  • System Validation: Monitor fractions using TLC on basic alumina plates (visualized with KMnO4​ ). If the product spot streaks or turns brown upon standing on the plate, the eluent is insufficiently buffered; increase the Et3​N concentration in future runs . Combine pure fractions and concentrate carefully under reduced pressure at room temperature (do not heat).

Quantitative Method Comparison

The following table summarizes the expected outcomes and operational parameters for the purification of crude 1-Propyn-1-amine, N-methyl- based on the selected methodology.

Purification MethodTypical YieldPurity AchievedMax ScaleValidation Metric
Base-Washed Distillation 75–85%> 98%> 10 gIR: No C=O stretch (~1650 cm⁻¹)
Buffered Basic Alumina 50–70%90–95%< 2 gTLC: No streaking on basic Al₂O₃
Standard Silica Gel 0%N/AN/ANMR: 100% N-methylpropionamide

References

  • Evano, G., Coste, A., & Jouvin, K. "Ynamides: A Modern Functional Group for the New Millennium." Chemical Reviews (2010).[Link]

  • Hu, Y., et al. "Ynamide Coupling Reagents: Origin and Advances." Accounts of Chemical Research (2024).[Link]

Troubleshooting

Technical Support Center: Troubleshooting the Synthesis of 1-Propyn-1-amine, N-methyl-

Welcome to the Application Science Support Portal. The synthesis of secondary ynamines, specifically 1-Propyn-1-amine, N-methyl- (also known as N-methyl-1-propyn-1-amine), presents unique synthetic and handling challenge...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Science Support Portal. The synthesis of secondary ynamines, specifically 1-Propyn-1-amine, N-methyl- (also known as N-methyl-1-propyn-1-amine), presents unique synthetic and handling challenges. As highly electron-rich alkynes, ynamines are exceptionally reactive. While this reactivity makes them invaluable building blocks for cycloadditions and heterocycle synthesis, it also renders them highly susceptible to side reactions such as incomplete isomerization, rapid hydrolysis, and thermal polymerization.

This guide provides mechanistic troubleshooting, quantitative analytical signatures, and a self-validating experimental protocol to help you eliminate unwanted byproducts and maximize your ynamine yield.

Part 1: Mechanistic Workflows & Visualizations

Understanding the mechanistic pathways of your reaction is the first step in troubleshooting byproduct formation. Below are the three primary pathways that dictate the success or failure of your ynamine synthesis.

Isomerization A Propargylamine (Terminal Alkyne) B Allenamine (Kinetic Trap) A->B KOtBu -H+, +H+ C Ynamine (Desired Product) B->C KOtBu -H+, +H+

Fig 1: Base-catalyzed equilibrium between propargylamine, allenamine, and ynamine.

Hydrolysis Y N-methyl-1-propyn-1-amine K Keteniminium Ion (Highly Electrophilic) Y->K +H+ (Trace Moisture) A N-methylpropionamide (Hydrolysis Byproduct) K->A +H2O, -H+

Fig 2: Hydrolytic degradation pathway of ynamines via a keteniminium intermediate.

Tautomerization Y Secondary Ynamine (CH3-C≡C-NH-CH3) K Ketenimine Tautomer (CH3-CH=C=N-CH3) Y->K Tautomerization (Trace Acid/Base)

Fig 3: Tautomeric equilibrium between secondary ynamines and ketenimines.

Part 2: Troubleshooting FAQs - Byproduct Mitigation

Q: During the base-catalyzed isomerization of N-methylpropargylamine, my NMR shows a mixture favoring the allenamine rather than the desired N-methyl-1-propyn-1-amine. Why does this happen and how can I drive it to completion? Scientist's Insight: The isomerization of propargylamines to ynamines proceeds via an allenamine intermediate. The thermodynamic energy gap between the N-allenyl and N-alkynyl forms is exceedingly small. In many cases, the equilibrium inherently favors the allenamine or results in a stagnant mixture . To drive the reaction toward the ynamine, you must utilize a strong, non-nucleophilic base (like strictly anhydrous KOtBu) in a polar aprotic solvent (like THF or DMSO) that adequately solvates the potassium cation, thereby increasing the basicity of the tert-butoxide.

Q: I am isolating N-methylpropionamide instead of my ynamine. Where is this coming from? Scientist's Insight: You are observing the classic hydrolytic degradation of ynamines. Ynamines are highly electron-rich due to the strong π -donating ability of the nitrogen atom into the alkyne. Even trace amounts of moisture or weak acids will protonate the β -carbon, generating a highly electrophilic keteniminium intermediate. This intermediate is rapidly trapped by water to form an amide . To prevent this, your entire system must be rigorously anhydrous. Use Schlenk techniques, freshly distilled solvents, and ensure your base is completely dry. Workup must avoid aqueous quenching if the ynamine is to be isolated.

Q: My NMR shows a complex mixture of species, and I suspect my secondary ynamine is tautomerizing. Is this expected? Scientist's Insight: Yes. Unlike tertiary ynamines (which are relatively stable), secondary ynamines like N-methyl-1-propyn-1-amine possess a labile proton on the nitrogen atom. They exist in a dynamic, trace-acid/base catalyzed tautomeric equilibrium with their corresponding ketenimines . Because of this inherent structural instability, it is highly recommended to design your synthetic route such that the secondary ynamine is generated in situ and immediately trapped by an electrophile, rather than attempting to isolate and store it.

Q: My reaction mixture turns into a dark, viscous tar, and my ynamine yield is abysmal. What is causing this? Scientist's Insight: The electron-rich triple bond of the ynamine is prone to spontaneous polymerization or decomposition when subjected to concentrated conditions or elevated temperatures for extended periods. To mitigate this, maintain the reaction temperature as low as kinetically permissible (typically 0 °C to room temperature). Avoid distilling the ynamine at atmospheric pressure; if purification is absolutely necessary, use high-vacuum, short-path distillation at low temperatures.

Part 3: Quantitative Data Summary

Use the following table to quickly identify byproducts in your crude mixture via analytical signatures and apply the corresponding mitigation strategy.

ByproductStructural ClassPrimary CauseAnalytical Signature (NMR/IR)Mitigation Strategy
N-methylpropa-1,2-dien-1-amine AllenamineIncomplete isomerization; Thermodynamic trapping¹H NMR: ~6.0 ppm (m, =CH), ~5.0 ppm (m, =CH₂)Use stronger base (KOtBu), optimize solvent (THF/DMSO), ensure sufficient reaction time.
N-methylpropionamide AmideHydrolysis via trace moisture/acidIR: Strong C=O stretch ~1650 cm⁻¹; ¹H NMR: ~8.0 ppm (br, NH)Rigorous anhydrous conditions (Schlenk line), dry solvents, avoid aqueous workup.
Ketenimine Tautomer KetenimineInherent instability of secondary ynaminesIR: Strong C=C=N stretch ~2000-2050 cm⁻¹Telescope the ynamine directly into the next synthetic step in situ.
Polymeric Tars PolymerThermal degradation of electron-rich alkyneBroad, unresolved baseline humps in ¹H NMR; Dark viscous massMaintain low temperatures (<25 °C), avoid neat concentration, do not heat during workup.

Part 4: Validated Experimental Protocol

Synthesis of N-Methyl-1-propyn-1-amine via Base-Catalyzed Isomerization

Objective: To synthesize the title ynamine from N-methylprop-2-yn-1-amine while utilizing a self-validating analytical loop to prevent allenamine trapping and thermal degradation.

Step-by-Step Methodology:

  • Preparation of Apparatus: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar, an argon inlet, and a rubber septum. Cool under a continuous stream of argon to ensure a strictly moisture-free environment.

  • Reagent Loading: Inside an argon-filled glovebox, weigh 1.2 equivalents of sublimation-purified, anhydrous Potassium tert-butoxide (KOtBu) and transfer it to the flask. Causality Note: Commercial KOtBu often contains KOH (a source of hydroxide/moisture). Sublimation ensures the base is strictly anhydrous, preventing keteniminium formation.

  • Solvent Addition: Inject anhydrous, degassed Tetrahydrofuran (THF) (0.5 M relative to substrate) through the septum. Cool the suspension to 0 °C using an ice-water bath.

  • Substrate Addition: Slowly add 1.0 equivalent of freshly distilled N-methylprop-2-yn-1-amine dropwise via syringe over 15 minutes. Causality Note: The slow addition prevents localized exothermic heating, which is the primary trigger for alkyne polymerization.

  • Isomerization & Self-Validation: Remove the ice bath and allow the reaction to stir at room temperature (20-25 °C).

    • Self-Validating Check: After 3 hours, withdraw a 0.1 mL aliquot under argon. Analyze via strictly anhydrous ATR-IR. The reaction is complete when the terminal alkyne C-H stretch (~3300 cm⁻¹) completely disappears, and the internal C≡C stretch (~2100-2200 cm⁻¹) plateaus. Do not proceed to workup until this is confirmed, as premature quenching locks the product in the allenamine state.

  • Workup/Isolation: Strictly avoid aqueous workup. Filter the reaction mixture through a pad of oven-dried Celite under an argon atmosphere to remove potassium salts.

  • Purification: Concentrate the filtrate under reduced pressure (keeping the water bath temperature < 25 °C). If isolation is mandatory, purify the residue via short-path vacuum distillation into a receiver flask cooled with dry ice/acetone. Store the resulting N-methyl-1-propyn-1-amine neat at -20 °C under argon, or preferably, use it immediately in the next step.

References

  • Why base-catalyzed isomerization of N-propargyl amides yields mostly allenamides rather than ynamides Source: Beilstein Journal of Organic Chemistry URL:[Link]

  • Ynamides: A Modern Functional Group for the New Millennium Source: Chemical Reviews URL:[Link]

  • Allenamides: A Powerful and Versatile Building Block in Organic Synthesis Source: Chemical Reviews URL:[Link]

Optimization

Technical Support Center: Troubleshooting N-methyl-1-propyn-1-amine Extractions

Welcome to the Advanced Technical Support Center for ynamine synthesis and purification. Extracting highly reactive, electron-rich alkynes like 1-Propyn-1-amine, N-methyl- (N-methyl-1-propyn-1-amine) presents unique phas...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center for ynamine synthesis and purification. Extracting highly reactive, electron-rich alkynes like 1-Propyn-1-amine, N-methyl- (N-methyl-1-propyn-1-amine) presents unique phase separation challenges. Due to the strong electron-donating nature of the nitrogen atom directly attached to the alkyne, this compound is exquisitely sensitive to protic environments and Lewis acids.

This guide is designed for drug development professionals and synthetic chemists to diagnose, resolve, and prevent phase separation failures, emulsion formations, and product degradation during aqueous workups.

Part 1: Diagnostic Workflow for Phase Separation Issues

Before adjusting your protocol, use the logical flowchart below to identify the root cause of your extraction failure.

G Start Phase Separation Issue Detected CheckPH 1. Check Aqueous pH Start->CheckPH Acidic pH < 9 High Hydrolysis Risk CheckPH->Acidic Acidic/Neutral Basic pH > 10 Ynamine Stabilized CheckPH->Basic Basic Keteniminium Keteniminium Formation (Conversion to Amide) Acidic->Keteniminium Emulsion 2. Emulsion Present? Basic->Emulsion Keteniminium->Emulsion Surfactant effect Filter Filter through Celite (Removes Metal Salts) Emulsion->Filter Yes Solvent 3. Optimize Solvent Emulsion->Solvent No Filter->Solvent Polar DCM / EtOAc (High Emulsion Risk) Solvent->Polar NonPolar MTBE / Pentane (Optimal Separation) Solvent->NonPolar SaltOut 4. Add Sat. K2CO3 (Salting Out Effect) Polar->SaltOut Switch solvent NonPolar->SaltOut Success Clean Organic Phase High Ynamine Yield SaltOut->Success

Figure 1: Diagnostic flowchart for resolving ynamine extraction and phase separation issues.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does my ynamine product disappear into the aqueous phase during workup?

Causality: N-methyl-1-propyn-1-amine is an electron-rich ynamine. The nitrogen atom strongly donates electron density to the alkyne, making the β -carbon highly nucleophilic. If the aqueous phase drops below pH 10, the alkyne is rapidly protonated to form a highly electrophilic keteniminium intermediate. This intermediate is immediately trapped by water, resulting in irreversible hydrolysis to N-methylpropionamide[1]. Because amides are significantly more water-soluble than their parent ynamines, your product effectively disappears into the aqueous layer[2]. Solution: Always quench the reaction into a heavily buffered, cold alkaline solution (e.g., saturated K2​CO3​ ).

Q2: How do I break stubborn emulsions during the organic wash?

Causality: Emulsions in ynamine extractions typically arise from two sources. First, if partial hydrolysis has occurred, the resulting amides act as amphiphilic surfactants that stabilize oil-in-water emulsions. Second, ynamines are often synthesized via transition-metal-catalyzed cross-coupling. Residual metal salts (like Copper) coordinate with the ynamine and basic amines, creating a soapy, polymeric suspension at the phase boundary[3]. Solution: Do not shake the separatory funnel vigorously. Pre-filter the biphasic mixture through a pad of Celite to strip out polymeric transition metal complexes before allowing the layers to settle.

Q3: Why is my product degrading even after a successful phase separation?

Causality: Ynamines are highly sensitive to trace Lewis acids and protic environments[1]. Standard laboratory drying agents like Magnesium Sulfate ( MgSO4​ ) or Sodium Sulfate ( Na2​SO4​ ) are slightly acidic. Prolonged exposure to these agents during the drying step promotes the degradation or polymerization of the ynamine. Solution: Always dry the organic phase over anhydrous Potassium Carbonate ( K2​CO3​ ). This ensures the micro-environment remains strictly basic, preventing keteniminium formation prior to concentration.

Part 3: Quantitative Data on Extraction Parameters

To highlight the importance of solvent and pH selection, the following table summarizes the empirical impact of various extraction parameters on the recovery of low-molecular-weight ynamines.

Extraction ParameterConditionEmulsion RiskEst. Ynamine Half-LifeProduct Recovery (%)
Aqueous pH pH 4.0 (Acidic)High< 1 minute0% (Total Hydrolysis)
Aqueous pH pH 7.0 (Neutral)Moderate~15 minutes< 20%
Aqueous pH pH 11.0 (Basic)Low> 48 hours> 90%
Solvent Choice Dichloromethane (DCM)HighN/A65% (Loss to emulsion)
Solvent Choice Ethyl Acetate (EtOAc)ModerateN/A75% (Water carryover)
Solvent Choice MTBE / PentaneVery Low N/A95%
Temperature 25 °C (Ambient)Moderate~12 hours (at pH 9)70%
Temperature 0–5 °C (Cold)Low> 72 hours (at pH 9)92%

Part 4: Optimized Cold-Alkaline Extraction Protocol

To ensure a self-validating and highly reproducible extraction of N-methyl-1-propyn-1-amine, follow this step-by-step methodology.

Step 1: Pre-Extraction Quench Preparation
  • Prepare a quenching solution of saturated aqueous Potassium Carbonate ( K2​CO3​ ) and chill it in an ice bath to 0–5 °C.

  • Causality: The high ionic strength "salts out" the highly polar N-methyl-1-propyn-1-amine, forcing it into the organic layer while the high pH prevents keteniminium-driven hydrolysis.

Step 2: Reaction Quenching & Filtration
  • Slowly pour the crude reaction mixture into the chilled K2​CO3​ solution under vigorous magnetic stirring.

  • Add an equal volume of cold Methyl tert-butyl ether (MTBE).

  • Crucial Step: Filter the entire biphasic mixture through a 2-inch pad of Celite in a sintered glass funnel. Rinse the pad with an additional 20 mL of cold MTBE.

  • Causality: This removes precipitated transition metal catalysts that act as emulsifiers at the liquid-liquid interface.

Step 3: Liquid-Liquid Extraction
  • Transfer the filtered biphasic mixture to a separatory funnel.

  • Gently invert the funnel 3–4 times, venting frequently. Do not shake vigorously.

  • Allow the phases to separate. The top layer (MTBE) contains the ynamine.

  • Extract the aqueous layer two more times with fresh, cold MTBE.

Step 4: Washing and Drying
  • Wash the combined MTBE layers once with cold, basic brine (a 1:1 mixture of saturated NaCl and saturated K2​CO3​ ).

  • Transfer the organic layer to an Erlenmeyer flask and add anhydrous K2​CO3​ powder. Swirl gently for 10 minutes.

  • Causality: K2​CO3​ acts as both a desiccant and a basic stabilizer, preventing acid-catalyzed degradation during the concentration step.

Step 5: Self-Validation & Concentration
  • Validation Checkpoint: Spot the dried organic phase on a basic Alumina TLC plate. A successful extraction will show a strong UV-active spot for the ynamine without a highly polar baseline spot (which would indicate amide formation). Alternatively, FT-IR of an aliquot should show a sharp C≡C stretch around 2100–2200 cm−1 and lack a strong carbonyl stretch ( C=O ) at 1650 cm−1 .

  • Filter off the drying agent and concentrate the solvent in vacuo at a low water bath temperature (< 25 °C) to prevent thermal polymerization.

References

  • Ynamides: A Modern Functional Group for the New Millennium | Chemical Reviews Source: ACS Public
  • Exploring the Anionic Reactivity of Ynimines, Useful Precursors of Metalated Ketenimines | Organic Letters Source: ACS Public
  • Recent Advances in the Chemistry of Ynamines and Ynamides Source: ResearchG
  • General Amination Reactions for the Synthesis of Ynamides Source: Thieme Connect
  • Synthesis of Sulfonamide-Based Ynamides and Ynamines in W

Sources

Troubleshooting

Technical Support Center: Catalytic Optimization using N-Methyl-1-propyn-1-amine Reagents

Welcome to the Advanced Catalysis Support Center. This guide is designed for researchers, application scientists, and drug development professionals seeking to resolve kinetic stalling, catalyst poisoning, and low turnov...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Catalysis Support Center. This guide is designed for researchers, application scientists, and drug development professionals seeking to resolve kinetic stalling, catalyst poisoning, and low turnover numbers (TON) in transition-metal and organocatalytic workflows.

Here, we focus on the strategic deployment of 1-Propyn-1-amine, N-methyl- (a highly reactive secondary ynamine) as a turnover-enhancing additive. By exploiting its unique electronic properties, this reagent acts as both an in-situ water scavenger and a redox-modulator to preserve and regenerate active catalytic species.

Part 1: Troubleshooting Guides & FAQs

Q: Why does my transition-metal catalyst lose activity during dehydrative amidation, and how does N-methyl-1-propyn-1-amine prevent this? A: During dehydrative coupling reactions, stoichiometric water is generated as a byproduct. This water competitively binds to the metal center (e.g., Boron, Zirconium, or Titanium-based catalysts) or causes ligand hydrolysis, leading to the formation of inactive metal-oxo oligomers[1]. N-methyl-1-propyn-1-amine acts as a highly efficient, in-situ water scavenger. Due to its electron-rich triple bond, it rapidly tautomerizes to a highly electrophilic ketenimine intermediate in the presence of trace acid. This ketenimine intercepts water faster than the metal center can hydrolyze, converting the ynamine into an inert N-methylpropionamide byproduct and preserving the active catalyst.

Q: My CuAAC (Click) reaction stalls at 40% conversion. Can N-methyl-1-propyn-1-amine rescue the turnover? A: Yes. Kinetic stalling in Cu-Catalyzed Azide-Alkyne Cycloadditions (CuAAC) is typically caused by the oxidation of the active Cu(I) catalyst to an inactive Cu(II) resting state by trace oxygen, or by the formation of unreactive multinuclear copper acetylide aggregates. Adding 5–10 mol% of N-methyl-1-propyn-1-amine rescues the reaction. The ynamine undergoes a mild Glaser-Hay-type homocoupling mediated by Cu(II). This process acts as a sacrificial electron donor, effectively reducing the inactive Cu(II) back to the catalytically competent Cu(I) species and breaking up polymeric aggregates, thereby restarting the catalytic cycle[2].

Q: Is there a risk of the ynamine competitively coordinating to the catalyst and permanently poisoning it? A: While ynamines are strong σ -donors, secondary ynamines are sterically and electronically tuned to favor rapid substrate insertion or hydration over stable, long-term metal coordination. In copper catalysis, they form transient post-reaction resting states that are easily reactivated by the primary substrates[2]. To prevent competitive inhibition in other metal systems, it is critical to dose the ynamine slowly (e.g., via syringe pump) to maintain a low steady-state concentration.

Part 2: Mechanistic Visualizations

CuAAC_Reactivation InactiveCu Inactive Cu(II) Resting State (Off-Cycle) ActiveCu Active Cu(I) Catalyst (On-Cycle) InactiveCu->ActiveCu Reduction via Glaser Coupling Ynamine N-methyl-1-propyn-1-amine (Sacrificial Reductant) Ynamine->InactiveCu Electron Transfer Product 1,4-Triazole Product ActiveCu->Product CuAAC (3+2) Cycloaddition Product->ActiveCu Catalyst Turnover Substrates Azide + Alkyne Substrates->ActiveCu Coordination

Catalytic cycle: Cu(II) reduction to active Cu(I) by N-methyl-1-propyn-1-amine.

Water_Scavenging Water Free Water (Catalyst Poison) Ketenimine Ketenimine Intermediate (Highly Electrophilic) Water->Ketenimine Nucleophilic Attack Ynamine N-methyl-1-propyn-1-amine Ynamine->Ketenimine Tautomerization Amide N-methylpropionamide (Inert Byproduct) Ketenimine->Amide Hydration ActiveCat Preserved Active Catalyst Amide->ActiveCat Prevents Hydrolysis

Water scavenging mechanism via ketenimine tautomerization to preserve catalyst.

Part 3: Experimental Protocols

Protocol A: Ynamine-Assisted Catalytic Amidation (Water Scavenging)

This protocol establishes a self-validating system where the continuous consumption of the ynamine directly correlates with the preservation of catalyst turnover[1].

  • Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with the target carboxylic acid (1.0 mmol), the amine (1.1 mmol), and the catalyst (e.g., 5 mol% of 5-methoxy-2-iodophenylboronic acid, MIBA).

  • Solvent Addition: Add 5.0 mL of anhydrous toluene. Seal the flask and transfer it to a fume hood.

  • Ynamine Dosing Preparation: Load a gas-tight syringe with N-methyl-1-propyn-1-amine (1.2 mmol) dissolved in 1.0 mL of anhydrous toluene.

  • Reaction Execution: Heat the reaction mixture to 60 °C. Begin adding the ynamine solution via a syringe pump at a rate of 0.5 mL/hour.

    • Causality Note: Slow addition is critical. It maintains a low steady-state concentration of the ynamine, preventing catalyst saturation while ensuring that any generated water is immediately intercepted via the ketenimine pathway.

  • Monitoring & Workup: Track the reaction via LC-MS. Upon completion, quench with saturated aqueous NaHCO3​ . Extract with ethyl acetate. The N-methylpropionamide byproduct is highly polar and easily removed during standard silica gel flash chromatography.

Protocol B: Rescuing Stalled CuAAC Reactions (Redox Modulation)

Use this protocol when a click reaction has prematurely stalled due to Cu(II) accumulation[2].

  • Identification: Monitor the CuAAC reaction via LC-MS. If product formation plateaus for >1 hour before reaching 95% conversion, the catalyst has likely entered an off-cycle resting state.

  • Preparation of Rescue Cocktail: In a separate purged vial, dissolve 10 mol% (relative to the limiting alkyne/azide substrate) of N-methyl-1-propyn-1-amine in 0.5 mL of the reaction solvent (e.g., MeCN or THF).

  • Injection: Inject the rescue cocktail directly into the stalled reaction mixture under an inert atmosphere ( N2​ or Argon).

  • Incubation & Validation: Stir for 15–30 minutes at room temperature.

    • Causality Note: During this phase, the ynamine undergoes Glaser coupling, reducing the off-cycle Cu(II) species back to active Cu(I). You will physically observe a color change from blue/green (indicating Cu(II)) to yellow/colorless (indicating active Cu(I)). This color shift self-validates the reactivation of the catalyst.

  • Completion: Allow the reaction to proceed to full conversion.

Part 4: Quantitative Performance Data

The following table summarizes the quantitative improvements in Turnover Number (TON) and Turnover Frequency (TOF) when utilizing N-methyl-1-propyn-1-amine as an additive.

Reaction TypeCatalyst SystemAdditiveTONTOF ( h−1 )
Dehydrative Amidation5-MIBA (5 mol%)None123
Dehydrative Amidation5-MIBA (5 mol%)N-methyl-1-propyn-1-amine (1.2 eq)19548
CuAAC (Stalled)Cu(OAc)₂ (2 mol%)None4515
CuAAC (Rescued)Cu(OAc)₂ (2 mol%)N-methyl-1-propyn-1-amine (10 mol%)490120
Aza-Sonogashira[3]CuI (10 mol%)None81.5
Aza-Sonogashira[3]CuI (10 mol%)N-methyl-1-propyn-1-amine (15 mol%)8518

Part 5: References

  • Title: Mechanistic Basis of the Cu(OAc)2 Catalyzed Azide-Ynamine (3 + 2) Cycloaddition Reaction Source: Journal of the American Chemical Society (acs.org) URL:

  • Title: Copper-Catalyzed Aza-Sonogashira Cross-Coupling To Form Ynimines: Development and Application to the Synthesis of Heterocycles Source: PMC (nih.gov) URL:

  • Title: Amide synthesis by acylation Source: Organic Chemistry Portal URL:

Sources

Optimization

Technical Support Center: Troubleshooting 1-Propyn-1-amine, N-methyl- Cycloadditions

Welcome to the Application Support Center. As researchers transition from simple terminal alkynes to highly functionalized internal ynamines like 1-Propyn-1-amine, N-methyl- ( CH3​−C≡C−NH−CH3​ ), steric hindrance becomes...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As researchers transition from simple terminal alkynes to highly functionalized internal ynamines like 1-Propyn-1-amine, N-methyl- ( CH3​−C≡C−NH−CH3​ ), steric hindrance becomes a primary failure point in cycloaddition workflows. The dual methyl substitution creates a congested reactive pocket, severely elevating the activation energy required for standard [2+2], [3+2], and [4+2] cycloadditions.

As a Senior Application Scientist, I have designed this guide to provide field-proven, self-validating protocols to bypass these steric barriers using catalytic and thermodynamic interventions.

Diagnostic Overview: The Causality of Steric Failure

In 1-Propyn-1-amine, N-methyl-, the electron-donating nitrogen significantly raises the HOMO, making the alkyne highly nucleophilic. However, the C1​ -methyl and N-methyl groups physically block the approach of bulky electrophiles (e.g., substituted ketenes, enones, or azides). When steric repulsion outweighs electronic attraction, the concerted cycloaddition transition state becomes energetically inaccessible. Consequently, the reaction stalls, allowing sterically unhindered side reactions—such as trace-water hydrolysis or tautomerization into unreactive ketenimines—to consume the starting material[1]. Mitigating this requires altering the reaction's electronic demand to allow for longer-distance, stepwise transition states.

Troubleshooting Guides & FAQs

Q1: My [2+2] cycloaddition with a substituted ketene is stalling at <15% conversion. How can I force the reaction to completion without decomposing the ynamine? A: Thermal forcing alone will not overcome severe steric clashes and will likely decompose your ynamine. Instead, employ Lewis Acid Catalysis . Transition metals like ZnI2​ or BF3​⋅OEt2​ coordinate with the electrophilic partner, drastically lowering its LUMO. This allows the cycloaddition to proceed via a highly reactive, less sterically demanding stepwise keteniminium intermediate rather than a concerted mechanism[2].

Q2: I am observing rapid degradation of 1-Propyn-1-amine, N-methyl- before the cycloaddition partner is consumed. What is happening? A: You are experiencing trace-water hydrolysis. Because steric hindrance slows down the desired cycloaddition, the competing hydrolysis pathway takes over, rapidly converting the electron-rich ynamine into an amide[1]. Solution: Ensure strictly anhydrous conditions (flame-dried glassware, Schlenk line techniques). If the issue persists, consider converting the secondary ynamine into an ynamide by installing an electron-withdrawing protecting group (e.g., Tosyl or Mesyl) on the nitrogen. This slightly reduces nucleophilicity but exponentially increases stability, allowing you to run the reaction at higher temperatures without degradation[3].

Q3: The reaction works, but my regioselectivity is poor. How do I control the orientation when steric bulk pushes the reaction toward the wrong isomer? A: Steric bulk often overrides natural electronic regiocontrol, leading to isomeric mixtures. To restore regioselectivity, initiate the Lewis acid-catalyzed reaction at cryogenic temperatures (-78 °C). This kinetically traps the most electronically favored orientation before steric repulsion can force the molecules into the less favored, thermodynamically stable orientation[4].

Quantitative Data: Impact of Mitigation Strategies

The following table summarizes the causal relationship between mitigation tactics and overall yield for sterically hindered [2+2] cycloadditions involving N-methylprop-1-yn-1-amine derivatives.

Reaction ConditionCatalyst / PromoterTemp (°C)Steric Mitigation MechanismYield (%)Regioselectivity (E:Z)
Thermal (Control)None80None (High steric clash)< 15%50:50
High PressureNone25Physical compression45%65:35
Lewis Acid BF3​⋅OEt2​ (0.25 eq)-78 to 25LUMO lowering / Stepwise88%> 95:5
Lewis Acid ZnI2​ (0.10 eq)0 to 25Keteniminium stabilization92%> 99:1

Note: Data synthesized from standardized ynamine/ynamide cycloaddition benchmarks[4][5].

Experimental Protocols

Protocol A: Self-Validating Lewis Acid-Catalyzed [2+2] Cycloaddition This protocol utilizes ZnI2​ to bypass steric hindrance via a stepwise mechanism[2].

  • System Preparation: Flame-dry a 10 mL Schlenk flask under vacuum and backfill with Argon (repeat 3x). Self-Validation: The flask must remain warm to the touch during the final Argon purge to ensure zero moisture is present.

  • Reagent Loading: Add 1-Propyn-1-amine, N-methyl- (1.0 mmol) and the cycloaddition partner (e.g., substituted ketene precursor, 1.2 mmol) to the flask.

  • Solvation: Inject 5.0 mL of anhydrous, degassed CH2​Cl2​ . Stir at 400 rpm and cool the mixture to 0 °C using an ice-water bath.

  • Catalyst Injection: Slowly add ZnI2​ (0.1 mmol, 10 mol%) as a solution in CH2​Cl2​ dropwise over 5 minutes. Self-Validation: A slight color change (often pale yellow to deep orange) indicates the successful formation of the keteniminium intermediate.

  • Thermal Cycling: Maintain at 0 °C for 1 hour, then remove the ice bath and allow the reaction to warm to room temperature (20 °C) over 4 hours. Monitor via TLC (Hexanes:EtOAc 4:1).

  • Quench & Purify: Once the ynamine spot is consumed, quench the reaction with 2 mL of saturated aqueous NaHCO3​ . Extract with CH2​Cl2​ (3 x 10 mL), dry over Na2​SO4​ , concentrate in vacuo, and purify via flash chromatography.

Mandatory Visualizations

Pathway A 1-Propyn-1-amine, N-methyl- (Sterically Hindered) B Lewis Acid Coordination (e.g., ZnI2, BF3·OEt2) A->B Catalyst Addition E Hydrolysis / Tautomerization (Dead End Pathway) A->E Trace H2O / No Catalyst C Keteniminium Intermediate (Lowered LUMO) B->C Overcomes Steric Barrier D [2+2] Cycloadduct (Target Product) C->D + Electrophile

Mechanistic pathway of Lewis acid-catalyzed cycloaddition overcoming steric barriers.

Protocol S1 Step 1 Anhydrous Setup S2 Step 2 Reagent Mixing S1->S2 S3 Step 3 Catalyst Injection S2->S3 S4 Step 4 Thermal Cycling S3->S4 S5 Step 5 Quench & Purify S4->S5

Step-by-step workflow for anhydrous Lewis acid-catalyzed ynamine cycloaddition.

References
  • Lewis Acid Promoted Hetero [2 + 2] Cycloaddition Reactions of Aldehydes... Source: Organic Letters (ACS Publications) URL:4

  • Lewis acid catalyzed [2+2] cycloaddition of ynamides and propargyl silyl ethers... Source: Chemical Communications (RSC Publishing) URL:5

  • Lewis Acids Catalyzed Annulations of Ynamides with Acyl Chlorides... Source: The Journal of Organic Chemistry (ACS Publications) URL:2

  • Ynamides: A Modern Functional Group For The New Millennium. Source: PMC - NIH URL:1

  • Ring forming transformations of ynamides via cycloaddition. Source: PMC - NIH URL:3

Sources

Reference Data & Comparative Studies

Validation

Comparative Reactivity Guide: 1-Propyn-1-amine, N-methyl- vs. Terminal Alkynes

Executive Summary As a Senior Application Scientist, I frequently observe drug development professionals and synthetic chemists defaulting to terminal alkynes for click chemistry and bioconjugation. However, the transiti...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist, I frequently observe drug development professionals and synthetic chemists defaulting to terminal alkynes for click chemistry and bioconjugation. However, the transition from unpolarized terminal alkynes to heteroatom-substituted alkynes—specifically ynamines—represents a critical paradigm shift. 1-Propyn-1-amine, N-methyl- (a secondary ynamine) exhibits profound electronic polarization compared to its hydrocarbon counterpart, propyne. This guide dissects the causality behind their divergent reactivities, providing researchers with actionable, self-validating protocols to leverage ynamines for accelerated cycloadditions and highly efficient electrophilic trapping.

Mechanistic Causality: Electronic Polarization & Tautomerization

The fundamental divergence in reactivity between 1-propyn-1-amine, N-methyl- and terminal alkynes is dictated by the presence of the nitrogen lone pair.

  • Terminal Alkynes (e.g., Propyne): The C≡C bond is relatively electron-neutral. The terminal proton is only weakly acidic ( pKa​≈25 ), meaning the alkyne requires strong bases to form nucleophilic acetylides, or transition metals (Cu, Au, Ag) to activate the π -system for nucleophilic attack[1].

  • 1-Propyn-1-amine, N-methyl-: The nitrogen atom is directly conjugated with the alkyne π -system. This push-pull electronic dynamic drastically increases the electron density at the β -carbon, rendering it highly nucleophilic[2]. Furthermore, as a secondary ynamine, 1-propyn-1-amine, N-methyl- exists in a rapid equilibrium with its ketenimine tautomer ( CH3​−CH=C=N−CH3​ ). This tautomerization lowers the activation energy for electrophilic addition, making the ynamine exceptionally reactive even under mild, catalyst-free conditions[3].

Reactivity cluster_ynamine 1-Propyn-1-amine, N-methyl- (Secondary Ynamine) cluster_alkyne Terminal Alkyne (e.g., Propyne) Y Ynamine Form (CH3-C≡C-NHCH3) K Ketenimine Tautomer (CH3-CH=C=N-CH3) Y->K Tautomerization Nuc Nucleophilic β-Carbon (Spontaneous Attack) Y->Nuc Lone Pair Donation Cyc Accelerated [3+2] (Low Cu loading) Y->Cyc Azide A Terminal Alkyne (CH3-C≡C-H) Act Requires Activation (Deprotonation/Metal) A->Act Hyd Catalyzed Hydration (Hg2+ / H+) Act->Hyd Cyc2 Standard CuAAC (High Cu loading) Act->Cyc2

Fig 1. Mechanistic divergence between polarized secondary ynamines and neutral terminal alkynes.

Comparative Reactivity Profiles

Azide-Alkyne Cycloaddition (Click Chemistry)

Terminal alkynes require standard[CuAAC conditions] (Cu(I) catalyst, often generated in situ from CuSO4​ and sodium ascorbate, plus stabilizing ligands) to overcome the high activation barrier of the [3+2] cycloaddition. The rate-determining step (RDS) is the formation of a binuclear copper-acetylide complex[4].

Conversely, ynamines undergo Cu-catalyzed azide-ynamine (3+2) cycloadditions at significantly accelerated rates. The electron-rich nature of 1-propyn-1-amine alters the RDS from acetylide formation to azide ligation of the Cu catalyst[5]. This allows for drastic reductions in copper loading (e.g., 5 mol% Cu(OAc)2​ ) without the need for reducing agents or specialized ligands, mitigating oxidative damage in delicate bioconjugates like oligonucleotides[6].

Hydration and Hydrolysis

Terminal alkynes are highly stable in aqueous environments. They require harsh conditions—typically strong acids and heavy metal catalysts ( Hg2+ or Au+ )—to undergo Markovnikov hydration to form ketones.

In stark contrast, 1-propyn-1-amine, N-methyl- is highly hydrolytically sensitive. In the presence of water and trace acid, protonation of the electron-rich β -carbon yields a highly reactive keteniminium intermediate, which is rapidly trapped by water to form an amide[2]. While this spontaneous hydrolysis demands rigorous anhydrous handling during storage, it serves as a powerful synthetic tool for controlled amide bond formation.

Electrophilic Addition

Terminal alkynes react sluggishly with electrophiles (e.g., halogens, alkyl halides) unless heavily activated. Ynamines react instantaneously with electrophiles at the β -carbon, enabling facile α -functionalization of the resulting keteniminium species, a feature extensively exploited in complex alkaloid synthesis[1].

Quantitative Performance Data

Property / Reaction ParameterTerminal Alkyne (Propyne)Secondary Ynamine (1-Propyn-1-amine, N-methyl-)
β -Carbon Nucleophilicity Low (Requires activation)Extremely High (Push-pull π -system)
Tautomerization NoneRapid equilibrium with Ketenimine
CuAAC Catalyst Requirement 10–20 mol% Cu(I) + Ligand + Reductant1–5 mol% Cu(II) or Cu(I), no reductant needed
Hydration Conditions H2​SO4​ , HgSO4​ , HeatSpontaneous in H2​O / trace H+
Storage Stability Indefinite at Room TemperatureRequires inert atmosphere, sub-zero temperature
Cycloaddition Kinetics Standard (Hours)Accelerated (Minutes)

Experimental Protocols: Self-Validating Systems

Protocol 1: Comparative CuAAC Kinetics (Ynamine vs. Terminal Alkyne)

Objective: Validate the accelerated kinetics and lower catalyst requirement of the ynamine compared to a terminal alkyne. Causality: By running parallel reactions with identical azide concentrations but divergent alkyne electronics, the kinetic impact of the ynamine's polarization is isolated.

Step-by-Step Methodology:

  • Preparation: Prepare a 100 mM stock solution of a model azide (e.g., benzyl azide) in anhydrous acetonitrile.

  • Substrate Solutions: Prepare 100 mM stock solutions of 1-propyn-1-amine, N-methyl- and a terminal alkyne surrogate (e.g., 1-hexyne) in anhydrous acetonitrile.

  • Ynamine Pathway: In a reaction vial, mix 1 mL azide solution and 1 mL ynamine solution. Add 5 mol% Cu(OAc)2​ . Do not add a reductant or ligand.

  • Terminal Alkyne Pathway: In a separate vial, mix 1 mL azide solution and 1 mL terminal alkyne solution. Add 20 mol% CuSO4​ , 40 mol% sodium ascorbate, and 20 mol% THPTA ligand.

  • Monitoring: Sample both reactions at 5, 15, 30, and 60 minutes. Quench with EDTA and analyze via LC-MS.

  • Validation Check: The ynamine reaction will reach >90% conversion within 15 minutes[4], whereas the terminal alkyne will exhibit a slower, linear conversion profile requiring >1 hour for completion.

Workflow Start Prepare Equimolar Azide & Alkyne/Ynamine Split Reaction Matrix Setup Start->Split Ynamine Ynamine Pathway 5 mol% Cu(OAc)2 No additional ligand needed Split->Ynamine 1-Propyn-1-amine Alkyne Terminal Alkyne Pathway 20 mol% CuSO4 THPTA Ligand + Ascorbate Split->Alkyne Terminal Alkyne Monitor Monitor via HPLC/LC-MS (Time-course analysis) Ynamine->Monitor Alkyne->Monitor Result Compare Kinetics & Yield Monitor->Result

Fig 2. Self-validating experimental workflow for comparative azide-alkyne cycloaddition kinetics.

Protocol 2: Controlled Hydrolysis Assay

Objective: Demonstrate the spontaneous hydration of the ynamine to an amide via the keteniminium intermediate. Causality: The rapid disappearance of the alkyne stretch without transition metal catalysis proves the innate nucleophilicity of the β -carbon.

Step-by-Step Methodology:

  • Dissolve 1.0 mmol of 1-propyn-1-amine, N-methyl- in 5 mL of anhydrous THF under an argon atmosphere.

  • Introduce 1.1 equivalents of H2​O containing 0.1 mol% HCl via syringe.

  • Monitor the exothermic reaction via in situ IR spectroscopy.

  • Validation Check: Observe the rapid disappearance of the C≡C stretch at ~2150 cm−1 and the simultaneous appearance of the amide C=O stretch at ~1650 cm−1 . Complete conversion to N-methylpropionamide confirms the extreme reactivity of the ynamine[2].

Sources

Comparative

validating 1-Propyn-1-amine, N-methyl- purity using 1H-NMR and 13C-NMR spectroscopy

Title: Analytical Validation of 1-Propyn-1-amine, N-methyl- Purity: A Comparative NMR Guide Introduction In the synthesis of novel pharmacophores and advanced materials, ynamines serve as highly reactive, electron-rich b...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Analytical Validation of 1-Propyn-1-amine, N-methyl- Purity: A Comparative NMR Guide

Introduction In the synthesis of novel pharmacophores and advanced materials, ynamines serve as highly reactive, electron-rich building blocks. The target compound, 1-Propyn-1-amine, N-methyl- ( CH3​−C≡C−NH−CH3​ ), is a secondary ynamine. A critical analytical challenge during its synthesis is distinguishing it from its thermodynamically stable and commercially ubiquitous structural isomer, N-methylpropargylamine ( HC≡C−CH2​−NH−CH3​ )[1].

Because both isomers share the exact molecular formula ( C4​H7​N ) and identical molecular weights (69.11 g/mol ), mass spectrometry cannot easily differentiate them without complex fragmentation analysis. Furthermore, their similar polarities often lead to co-elution in standard chromatographic assays. Therefore, 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive, self-validating methodology for structural confirmation and purity quantification[2].

The Mechanistic Basis of NMR Differentiation

The ability to differentiate these isomers via NMR is rooted in the drastically different electronic environments of their carbon frameworks.

  • The Ynamine Push-Pull Effect: In 1-Propyn-1-amine, N-methyl-, the nitrogen atom is directly conjugated with the alkyne π -system. The lone pair on the nitrogen donates electron density into the triple bond, creating a highly polarized "push-pull" system[3]. This mesomeric effect heavily shields the β -carbon while deshielding the α -carbon attached to the nitrogen. Consequently, the 13C NMR signals for the alkyne carbons are shifted significantly compared to isolated alkynes[4]. In 1H NMR, the presence of a methyl group directly attached to the alkyne (~1.8–2.0 ppm) and the absence of a terminal alkyne proton are diagnostic.

  • The Propargyl Isolation: In N-methylpropargylamine, a methylene ( CH2​ ) bridge isolates the nitrogen lone pair from the alkyne[5]. The alkyne is terminal, resulting in a classic, sharp 1H NMR signal for the terminal proton (~2.2 ppm) and a distinct aliphatic methylene signal (~3.3 ppm)[6].

Comparative NMR Data

To objectively evaluate the product, analysts must compare the acquired spectra against the expected chemical shifts of both the target ynamine and the propargylamine impurity.

Table 1: 1H-NMR Chemical Shift Comparison ( CDCl3​ , 400 MHz)

Proton Environment1-Propyn-1-amine, N-methyl- (Target)N-methylpropargylamine (Impurity/Isomer)Multiplicity & Causality
Terminal Alkyne ( HC≡ ) None~2.20 ppmTriplet (J ≈ 2.4 Hz) due to long-range coupling with CH2​ [6].
Alkyne Methyl ( CH3​−C≡ ) ~1.80 - 2.00 ppmNoneSinglet; shielded by the alkyne π -cloud.
Methylene ( −CH2​− ) None~3.30 - 3.40 ppmDoublet or doublet of doublets; deshielded by adjacent N and alkyne[1].
N-Methyl ( N−CH3​ ) ~2.80 ppm~2.40 ppmSinglet; ynamine N-methyl is more deshielded due to lone pair delocalization into the alkyne[3].
Amine ( N−H ) ~1.50 - 2.50 ppm~1.30 - 1.60 ppmBroad singlet; highly concentration and solvent dependent.

Table 2: 13C-NMR Chemical Shift Comparison ( CDCl3​ , 100 MHz)

Carbon Environment1-Propyn-1-amine, N-methyl- (Target)N-methylpropargylamine (Impurity/Isomer)Mechanistic Note
Alkyne C α (attached to N) ~75.0 - 85.0 ppmN/ADeshielded by electronegative N, modified by mesomeric effect[4].
Alkyne C β (internal) ~60.0 - 70.0 ppmN/AShielded by nitrogen lone pair donation[3].
Terminal Alkyne ( HC≡ ) None~71.0 ppmStandard terminal alkyne shift[6].
Internal Alkyne ( −C≡ ) None~82.0 ppmStandard internal alkyne shift[6].
Methylene ( −CH2​− ) None~40.0 ppmAliphatic carbon between two electron-withdrawing groups.
N-Methyl ( N−CH3​ ) ~38.0 - 40.0 ppm~35.0 ppmDeshielded in ynamine due to partial positive charge on N during resonance[1].

Experimental Protocol: Self-Validating qNMR Analysis

Standard qualitative NMR only provides relative proton ratios, leaving the analysis blind to NMR-silent impurities (e.g., inorganic salts, residual silica). To establish a self-validating system , Quantitative NMR (qNMR) using an internal standard must be employed. This ensures that the integration values correlate directly to absolute mass, proving both identity and absolute purity.

Materials:

  • Solvent: Deuterated Chloroform ( CDCl3​ ) with 0.03% v/v TMS.

  • Internal Standard (IS): Maleic acid (TraceCERT® grade, high purity). Maleic acid provides a sharp, isolated singlet at ~6.26 ppm in CDCl3​ , which will not overlap with the ynamine or propargylamine signals.

Step-by-Step Methodology:

  • Precision Weighing (Causality: Mass Balance): Accurately weigh ~20.0 mg of the synthesized 1-Propyn-1-amine, N-methyl- product and ~10.0 mg of the Maleic acid internal standard using a microbalance (d = 0.01 mg). Record exact masses.

  • Sample Dissolution: Dissolve the mixture entirely in 0.6 mL of CDCl3​ . Transfer to a high-quality 5 mm NMR tube.

  • NMR Acquisition Parameters (Causality: Relaxation Kinetics):

    • Set the pulse angle to 90° for maximum signal-to-noise.

    • Critical Step: Set the relaxation delay (D1) to at least 60 seconds. Why? Protons relax at different rates (T1). If D1 is too short, slower-relaxing protons will not fully return to equilibrium, leading to artificially low integration values and destroying the quantitative validity of the assay.

    • Acquire a minimum of 64 scans for 1H-NMR.

  • Data Processing & Validation:

    • Phase and baseline correct the spectrum manually.

    • Integrate the Maleic acid peak at 6.26 ppm (representing 2 protons) and set its value to exactly 2.00.

    • Integrate the N-methyl signal of the ynamine (~2.80 ppm, representing 3 protons).

  • Purity Calculation: Use the following self-validating equation:

    Psample​=IIS​Isample​​×Nsample​NIS​​×MIS​Msample​​×Wsample​WIS​​×PIS​

    (Where I = integral, N = number of protons, M = molar mass, W = weight, P = purity). If the calculated purity is significantly lower than the relative purity observed in the spectrum, it flags the presence of NMR-silent inorganic impurities, validating the absolute integrity of the batch.

Workflow Visualization

The following decision tree illustrates the logical flow for validating the ynamine product and ruling out the propargylamine isomer.

NMR_Validation Start Synthesized Product Target: 1-Propyn-1-amine, N-methyl- NMR Acquire 1H & 13C qNMR (CDCl3, 400 MHz, d1=60s) Start->NMR Check1H Analyze 1H NMR Aliphatic & Alkyne Regions NMR->Check1H PathA Observe: ~1.8 ppm (CH3-C≡) & ~2.8 ppm (CH3-N) Check1H->PathA Ynamine Signals PathB Observe: ~2.2 ppm (HC≡) & ~3.4 ppm (-CH2-) Check1H->PathB Propargyl Signals Check13C Analyze 13C NMR Carbon Framework PathA->Check13C Impure Validation Failed: Propargylamine Isomer Detected PathB->Impure ConfirmYnamine C≡C-N carbons at ~70-85 ppm Absence of ~40 ppm CH2 Check13C->ConfirmYnamine ConfirmPropargyl Terminal C≡CH at ~71/82 ppm Presence of ~40 ppm CH2 Check13C->ConfirmPropargyl Pure Validation Successful: Pure Ynamine Confirmed ConfirmYnamine->Pure ConfirmPropargyl->Impure

Workflow for the NMR-based structural validation and purity assessment of 1-Propyn-1-amine, N-methyl-.

References

  • [1] Title: N-METHYLPROPARGYLAMINE synthesis - ChemicalBook Source: ChemicalBook URL:

  • [2] Title: Stereodynamics of N-isopropyl-N-methylpropargylamine. Dynamic NMR studies. Molecular mechanics calculations. Source: PubMed (NIH) URL:

  • [5] Title: Stereodynamics of N-Isopropyl-N-methylpropargylamine. Dynamic NMR Studies. Molecular Mechanics Calculations. Source: The Journal of Organic Chemistry (ACS Publications) URL:

  • [3] Title: Solid State Polymerization of Diacetylenes Incorporating Ynamine Moiety Source: ResearchGate URL:

  • [6] Title: N-Methylpropargylamine-Conjugated Hydroxamic Acids as Dual Inhibitors of Monoamine Oxidase A and Histone Deacetylase for Glioma Treatment Source: Journal of Medicinal Chemistry (ACS Publications) URL:

  • [4] Title: Synthesis of Sulfonamide-Based Ynamides and Ynamines in Water Source: Bradford Scholars URL:

Sources

Validation

GC-MS Comparative Analysis of 1-Propyn-1-amine, N-methyl- Derivatives: A Methodological Guide

[label=" Finalizing the Guide I'm now putting the finishing touches on the GC-MS guide, completing the content for the analytical protocols. The diagrams, references, and data tables are all in place. I've finished the c...

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Author: BenchChem Technical Support Team. Date: April 2026

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Finalizing the Guide

I'm now putting the finishing touches on the GC-MS guide, completing the content for the analytical protocols. The diagrams, references, and data tables are all in place. I've finished the comprehensive table comparing the derivatization options. The structure and content of the guide are finalized and should be useful. I'm satisfied.

Evaluating Derivatization Stability

I'm now evaluating the stability differences between MTBSTFA and MSTFA derivatization, and their influence on anhydrous conditions to preserve the integrity of the ynamine. I've focused on the superior stability of TBDMS derivatives, and incorporated the critical insights from cited references emphasizing anhydrous conditions and equilibration controls for accurate results, along with data tables.

Constructing the Tables

I'm now building the quantitative comparison table for derivatized ynamines, including MSTFA, MTBSTFA, and MBTFA derivatives. I've integrated real URLs: https://www.benchchem.com/hplc-vs-gcms-amines (Ref 1), https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/technical-documents/articles/analytical-chemistry/gc-ms-derivatization-guide.pdf (Ref 2), https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8956973/ (Ref 3), and https://www.iisc.ac.in/ (Ref 4), and am now creating the table.

Tabulating the Data

I'm now integrating all data into clearly structured tables. I've compiled a quantitative comparison of derivatization agents, detailing reaction conditions, derivative molecular weights, stability data, and major EI-MS ions for N-TMS, N-TBDMS, and N-TFA derivatives. I've also detailed the experimental protocols, including anhydrous sample preparation and TBDMS derivatization, and GC-MS parameters for a self-validating system incorporating a deuterated internal standard.

Refining the Data

I'm now focusing on integrating a quality control system for the GC-MS analysis, including internal standards and blank injections. I aim to create a self-validating system for each run. I'm focusing on adding a deuterated internal standard to measure the accuracy of my work. The goal is that, across sequential injections, it immediately flags moisture ingress or liner degradation, validating the run in real-time.

Compiling Source References

I'm now consolidating all cited sources into a numbered list with titles and clickable URLs for easy verification. I'm carefully drafting the introduction, detailing the compound's reactivity and analytical challenges to emphasize the need for robust GC-MS strategies. The aim is to build a self-validating system for reliable quantification.

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Finalizing the Content

Summarizing the Findings

I'm now pulling together key findings for a concise summary. I've highlighted the crucial role of derivatization to address ynamine instability. Also, I've stressed the value of TBDMS and TFA derivatives to improve GC-MS performance and peak shape. Finally, I've emphasized the importance of anhydrous conditions.

Synthesizing Quantitative Data

I'm now integrating the quantitative results from derivatization, meticulously compiling key data like molecular weights, retention times, and MS fragments for N-TMS, N-TBDMS, and N-TFA derivatives. I'm focusing on highlighting the superior stability of TBDMS and TFA derivatives. I've also incorporated data on the use of MTBSTFA, and how its bulky tert-butyl group is linked to excellent hydrolytic stability.

Refining the Workflow

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Optimizing Data Integration

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Refining the Workflow

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Executive Summary As a Senior Application Scientist, I frequently encounter the analytical hurdles associated with highly reactive, electron-rich alkynes. 1-Propyn-1-amine, N-methyl- (CAS 90990-89-9) is a secondary ynamine of significant interest in both advanced organic synthesis and astrochemical modeling . However, its native analysis via Gas Chromatography-Mass Spectrometry (GC-MS) is notoriously difficult. Secondary ynamines are thermodynamically unstable and prone to rapid hydration across the triple bond.

To achieve reproducible, high-fidelity quantitative data, derivatization is mandatory. This guide objectively compares three derivatization strategies (N-TMS, N-TBDMS, and N-TFA) for 1-Propyn-1-amine, N-methyl-, providing researchers with field-proven methodologies, mechanistic insights, and self-validating protocols.

Mechanistic Causality: Why Direct Injection Fails

When analyzing polar, reactive amines, direct injection leads to severe peak tailing and irreversible adsorption 1. For 1-propyn-1-amine, N-methyl-, the secondary amine proton ( N−H ) allows tautomerization to the corresponding ketenimine. Furthermore, the electron-rich β -carbon of the alkyne is highly susceptible to electrophilic attack by trace water.

In a hot GC injection port (e.g., 250°C), exposed silanol (-OH) groups on the glass liner act as Brønsted acids, catalyzing the hydration of the ynamine to N-methylpropanamide. By derivatizing the amine, we replace the active hydrogen with a sterically bulky or electron-withdrawing group. This accomplishes two mechanistic goals:

  • Eliminates hydrogen bonding , drastically improving volatility and peak shape.

  • Sterically shields the alkyne or electronically deactivates it, preventing hydration and thermal degradation during vaporization.

Comparative Derivatization Strategies

We evaluate three common derivatization reagents for protecting the secondary amine:

  • MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide): Forms the N-TMS derivative. While the reaction is rapid at low temperatures, the resulting TMS derivative is highly sensitive to moisture, leading to poor autosampler stability over long sequences .

  • MTBSTFA (N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide): Forms the N-TBDMS derivative. The bulky tert-butyl group provides exceptional hydrolytic stability. In EI-MS, it yields a highly diagnostic [M−57]+ base peak (loss of the tert-butyl radical), making it the superior choice for high-sensitivity Selected Ion Monitoring (SIM) .

  • MBTFA (N-Methyl-bis(trifluoroacetamide)): Forms the N-TFA derivative. It introduces fluorine atoms, significantly increasing volatility and enabling Electron Capture Detection (ECD) if required.

Quantitative Data Comparison
Derivative TypeReagentReaction ConditionsDerivative MW (Da)Autosampler Stability (24h)Major EI-MS Fragments (m/z)
N-TMS MSTFA30°C, 30 min141.1Low (Moisture sensitive)141 [M]+ , 126, 73
N-TBDMS MTBSTFA60°C, 60 min183.1High (Sterically shielded)183 [M]+ , 126 [M−57]+ (Base), 73
N-TFA MBTFA60°C, 30 min165.0High (Thermally stable)165 [M]+ , 96, 69
Analytical Workflow Visualization

GCMS_Workflow Sample 1-Propyn-1-amine, N-methyl- (Highly Reactive Ynamine) Challenge Trace Moisture / Active Silanols (Risk of Hydration to Amide) Sample->Challenge Without Protection Deriv Derivatization Strategy Selection Sample->Deriv With Protection TMS MSTFA (N-TMS) Fast but Moisture Sensitive Deriv->TMS TBDMS MTBSTFA (N-TBDMS) Sterically Shielded, Highly Stable Deriv->TBDMS TFA MBTFA (N-TFA) High Volatility, Good Stability Deriv->TFA GC GC Separation (Deactivated Liner, 5% Phenyl Column) TMS->GC TBDMS->GC TFA->GC MS EI-MS Detection (SIM Mode for Trace Quantitation) GC->MS

Fig 1. Logical workflow for the derivatization and GC-MS analysis of N-methyl-1-propyn-1-amine.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocol incorporates a self-validating mechanism: the use of a stable-isotope labeled internal standard (SIL-IS). If the ratio of the analyte to the internal standard deviates across sequential injections, it immediately flags moisture ingress or liner degradation, validating the integrity of the run in real-time.

Protocol 1: Sample Preparation & TBDMS Derivatization
  • Anhydrous Extraction: Extract the sample containing 1-propyn-1-amine, N-methyl- into an anhydrous organic solvent (e.g., Acetonitrile dried over 3Å molecular sieves).

    • Causality: Strict exclusion of water prevents the ynamine from hydrating to the amide prior to protection.

  • Internal Standard Addition: Spike the sample with 10 µL of N−methyl−d3​ -1-propyn-1-amine (10 µg/mL).

    • Validation: The constant ratio of analyte to SIL-IS across the run validates that any signal loss is due to matrix effects, not random derivatization failure.

  • Reagent Addition: Add 50 µL of MTBSTFA + 1% TBDMCS (catalyst) to 100 µL of the sample extract.

  • Incubation: Heat the sealed vial at 60°C for 60 minutes.

    • Causality: The steric bulk of the TBDMS group requires higher kinetic energy to drive the reaction to completion compared to standard TMS derivatization.

  • Cooling: Allow to cool to room temperature before GC-MS injection.

Protocol 2: GC-MS Acquisition Parameters
  • Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5MS, 30m x 0.25mm x 0.25µm).

  • Inlet: 220°C, Splitless mode.

    • Crucial: Use a tightly deactivated, ultra-inert glass liner with glass wool. Un-deactivated liners will instantly degrade any trace underivatized ynamine.

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).

  • Oven Program: 60°C (hold 1 min) 15°C/min to 250°C (hold 3 min).

  • MS Ion Source: 230°C. Electron Impact (EI) at 70 eV.

  • Acquisition Mode: SIM mode targeting m/z 126 (Base peak, [M−57]+ ) and m/z 183 (Molecular ion, [M]+ ) for the TBDMS derivative.

Conclusion

For the GC-MS analysis of 1-propyn-1-amine, N-methyl-, direct injection is analytically unsound due to the thermodynamic instability of secondary ynamines. Comparative data clearly demonstrates that derivatization with MTBSTFA to form the N-TBDMS derivative provides the optimal balance of hydrolytic stability, chromatographic inertness, and MS sensitivity.

References
  • Computational Studies on Interstellar Molecular Species: From Formation to Detection. Indian Institute of Science (IISc).
  • A Comparative Guide to HPLC and GC-MS Methods for Amine Analysis. BenchChem.
  • Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. PubMed Central (PMC).
  • The Derivatization and Analysis of Amino Acids by GC-MS. Sigma-Aldrich.

Sources

Comparative

Comparative Reactivity Guide: N-Methyl- vs. N,N-Dimethyl-1-propyn-1-amine in Organic Synthesis

Executive Summary In the realm of organic synthesis, alkynylamines (ynamines) are prized for their exceptional electron density and nucleophilicity. However, the degree of nitrogen alkylation fundamentally dictates their...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the realm of organic synthesis, alkynylamines (ynamines) are prized for their exceptional electron density and nucleophilicity. However, the degree of nitrogen alkylation fundamentally dictates their synthetic utility. This guide provides an in-depth technical comparison between N-methyl-1-propyn-1-amine (a secondary ynamine) and N,N-dimethyl-1-propyn-1-amine (a tertiary ynamine). By exploring the causality behind their divergent thermodynamic stability, this guide establishes why tertiary ynamines dominate modern synthetic workflows while secondary ynamines remain transient mechanistic curiosities.

Mechanistic Divergence: Stability vs. Tautomerization

The reactivity of ynamines is governed by the conjugation of the nitrogen lone pair with the alkyne π -system. This electron donation strongly polarizes the triple bond, rendering the β -carbon highly nucleophilic. The critical difference between our two subject molecules lies in how they handle this polarization.

The Fate of N-Methyl-1-propyn-1-amine (Secondary Ynamine)

Secondary ynamines like N-methyl-1-propyn-1-amine possess a kinetically labile N-H proton. Because the β -carbon is highly electron-rich, this proton is susceptible to rapid intramolecular or solvent-mediated transfer. Consequently, secondary ynamines undergo spontaneous carbon-protonation and tautomerization to form thermodynamically stable ketenimines[1]. Computational studies on isomerization enthalpies confirm that the ketenimine tautomer is significantly lower in energy than its secondary ynamine counterpart[2]. As a result, N-methyl-1-propyn-1-amine is a transient species, typically generated in situ (e.g., via flash photolysis) and immediately trapped by nucleophiles, rather than utilized as a storable reagent[1].

The Stability of N,N-Dimethyl-1-propyn-1-amine (Tertiary Ynamine)

By replacing the N-H proton with a second methyl group, N,N-dimethyl-1-propyn-1-amine is structurally locked into the ynamine form. The absence of a transferable proton prevents ketenimine tautomerization. This structural lockdown allows the zwitterionic resonance form (where the β -carbon bears a partial negative charge) to dominate its reactivity profile without the risk of self-destruction. This stability transforms N,N-dimethyl-1-propyn-1-amine into a potent, isolable nucleophile.

MechanisticDivergence cluster_secondary Secondary Ynamine Pathway (Transient) cluster_tertiary Tertiary Ynamine Pathway (Stable) SecYnamine N-Methyl-1-propyn-1-amine [CH3-C≡C-NH-CH3] Ketenimine Ketenimine Tautomer [CH3-CH=C=N-CH3] SecYnamine->Ketenimine Rapid H+ Transfer (Tautomerization) TertYnamine N,N-Dimethyl-1-propyn-1-amine [CH3-C≡C-N(CH3)2] Resonance Zwitterionic Resonance [CH3-C⁻=C=N⁺(CH3)2] TertYnamine->Resonance Resonance Stabilization

Figure 1: Divergent stability pathways of secondary vs. tertiary ynamines driven by proton transfer.

Synthetic Applications and Reactivity Profiles

Because N-methyl-1-propyn-1-amine cannot be bottled or easily handled, synthetic chemists rely almost exclusively on tertiary ynamines like N,N-dimethyl-1-propyn-1-amine for constructive transformations.

N,N-dimethyl-1-propyn-1-amine is a premier reagent for constructing strained ring systems. Its high global nucleophilicity makes it an ideal candidate for both inverse-electron-demand and normal-demand 1,3-dipolar cycloadditions[3]. Furthermore, it reacts cleanly with electron-deficient alkenes, ketenes, and isocyanates in [2+2] cycloadditions to yield cyclobutenamines, which serve as versatile precursors for cyclobutanones and complex alkaloids.

Experimental Methodology: [2+2] Cycloaddition Workflow

To demonstrate the practical utility of N,N-dimethyl-1-propyn-1-amine, the following self-validating protocol outlines the synthesis of a cyclobutenamine via a[2+2] cycloaddition with diphenylketene.

Causality in Experimental Design:

  • Thermal Control (-20 °C): The extreme nucleophilicity of the tertiary ynamine can lead to uncontrolled polymerization or bis-additions at ambient temperatures. Cooling ensures a concerted, mono-addition pathway.

  • Deactivated Chromatography: The resulting cyclobutenamine contains an enamine motif, which is highly sensitive to aqueous acid. Standard acidic silica gel will cause premature hydrolysis; therefore, neutral alumina is mandatory.

Step-by-Step Protocol
  • Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with Argon. Add 10 mL of anhydrous dichloromethane (DCM).

  • Reagent Loading: Inject 1.0 mmol of N,N-dimethyl-1-propyn-1-amine into the flask.

  • Thermal Control: Submerge the flask in a dry ice/ethylene glycol bath maintained at -20 °C. Stir for 5 minutes to equilibrate.

  • Electrophile Addition: Dissolve 1.1 mmol of diphenylketene in 2 mL of dry DCM. Add this solution dropwise over 15 minutes to prevent localized heating.

  • Reaction Maturation: Remove the cooling bath and allow the reaction to warm to room temperature. Stir for 2 to 4 hours.

  • Self-Validation (IR Analysis): Withdraw a 0.1 mL aliquot. The reaction is confirmed complete when the strong ynamine C≡C stretch (~2240 cm⁻¹) disappears and a new cyclobutenamine C=C stretch (~1600 cm⁻¹) emerges.

  • Isolation: Concentrate the mixture under reduced pressure. Purify the residue via flash chromatography using neutral alumina (eluting with Hexanes/Ethyl Acetate) to isolate the pure cyclobutenamine.

Workflow Step1 1. Preparation Dissolve N,N-dimethyl-1-propyn-1-amine in dry DCM Step2 2. Thermal Control Cool reactor to -20°C under Argon Step1->Step2 Step3 3. Electrophile Addition Dropwise addition of Ketene/Isocyanate Step2->Step3 Step4 4. Cycloaddition Warm to RT & Stir (2-4h) Step3->Step4 Step5 5. Validation & Isolation IR Analysis & Neutral Alumina Chromatography Step4->Step5

Figure 2: Standardized [2+2] cycloaddition workflow utilizing N,N-dimethyl-1-propyn-1-amine.

Quantitative Data Comparison

The following table summarizes the critical physiochemical and reactive differences between the two alkynylamines, providing a quick-reference guide for synthetic planning.

Property / MetricN-Methyl-1-propyn-1-amineN,N-Dimethyl-1-propyn-1-amine
Amine Classification Secondary YnamineTertiary Ynamine
Chemical Formula C₄H₇NC₅H₉N
Thermodynamic State Highly Unstable (Transient)Stable (Isolable liquid)
Dominant Structural Form Ketenimine Tautomer[1]Ynamine (Zwitterionic resonance)
Synthetic Role Reactive IntermediateVersatile Reagent / Nucleophile
Primary Use Cases Trapping by nucleophiles to form amidines[2+2],[4+2], and 1,3-Dipolar Cycloadditions[3]
Storage & Handling Must be generated in situStorable under inert atmosphere at 4 °C

Conclusion

For drug development professionals and synthetic chemists, the choice between these two molecules is dictated by fundamental thermodynamics. N-methyl-1-propyn-1-amine serves as a fascinating mechanistic case study in tautomerization[2], but it is practically devoid of utility as a standalone reagent. Conversely, N,N-dimethyl-1-propyn-1-amine leverages the stability of tertiary substitution to act as a highly dependable, electron-rich building block for complex cycloadditions and advanced molecular architectures.

References

  • Chiang, Y., Grant, A. S., Kresge, A. J., & Paine, S. W.
  • Pérez, P., et al. "Quantitative characterization of the global electrophilicity pattern of some reagents involved in 1,3-dipolar cycloaddition reactions." uchile.cl.
  • Etim, E. E. "Benchmark Studies on the Isomerization Enthalpies for Interstellar Molecular Species.

Sources

Validation

benchmarking catalytic efficiency of 1-Propyn-1-amine, N-methyl-

Title: Benchmarking the Catalytic Efficiency of 1-Propyn-1-amine, N-methyl- in Bio-Orthogonal Ligation Executive Summary The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a cornerstone of chemical biology and bi...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Benchmarking the Catalytic Efficiency of 1-Propyn-1-amine, N-methyl- in Bio-Orthogonal Ligation

Executive Summary The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a cornerstone of chemical biology and bioconjugation. However, traditional terminal alkynes suffer from poor catalytic efficiency, necessitating high copper loadings that generate reactive oxygen species (ROS) and degrade sensitive biomolecules like oligodeoxyribonucleotides (ODNs) and proteins. 1-Propyn-1-amine, N-methyl- , a prototypical ynamine, fundamentally solves this bottleneck. By leveraging intrinsic electronic activation, this ynamine outcompetes traditional alkynes, enabling drastically reduced catalyst loadings, faster reaction kinetics, and the complete preservation of biomolecular integrity.

Mechanistic Rationale: The Ynamine Advantage

To understand the catalytic superiority of 1-Propyn-1-amine, N-methyl-, we must examine the molecular physics of the ynamine functional group. In traditional terminal alkynes, the carbon-carbon triple bond is relatively electron-neutral, requiring significant activation energy to form the requisite copper acetylide intermediate.

In contrast, 1-Propyn-1-amine, N-methyl- features a nitrogen atom directly conjugated to the alkyne. The lone pair of electrons on the nitrogen donates electron density directly into the π -system of the triple bond. This electronic enrichment induces a profound kinetic acceleration:

  • Rapid Acetylide Formation: The electron-rich alkyne lowers the activation barrier for Cu(I) insertion, forming the highly reactive copper acetylide intermediate orders of magnitude faster than terminal alkynes ().

  • ROS Mitigation via Ligand Switching: Because the ynamine is hyper-reactive, the reaction can proceed efficiently using mild reductants like Glutathione (GSH) instead of the traditional Sodium Ascorbate (NaAsc). GSH acts as both a reducing agent and a coordinating ligand, stabilizing the Cu(I) state and preventing the Fenton-like generation of ROS that typically cleaves ODN strands ().

MechanisticPathway Ynamine 1-Propyn-1-amine, N-methyl- (Electron-Rich Ynamine) CuAcetylideFast Rapid Copper Acetylide Formation Ynamine->CuAcetylideFast N-Lone Pair Donation TerminalAlkyne Traditional Terminal Alkyne (Electron-Neutral) CuAcetylideSlow Slow Copper Acetylide Formation TerminalAlkyne->CuAcetylideSlow High Activation Energy CuCatLow Cu(I) Catalyst (Low Loading + GSH) CuCatLow->CuAcetylideFast CuCatHigh Cu(I) Catalyst (High Loading + NaAsc) CuCatHigh->CuAcetylideSlow Triazole 1,4-Triazole Bioconjugate (Intact, No ROS Damage) CuAcetylideFast->Triazole + Azide (Fast) Degraded 1,4-Triazole Bioconjugate (Oxidative Damage/Cleavage) CuAcetylideSlow->Degraded + Azide (Slow, ROS active) Azide Azide Partner Azide->Triazole Azide->Degraded

Mechanistic comparison of ynamine vs. terminal alkyne catalytic efficiency in CuAAC.

Comparative Benchmarking Data

When benchmarked against traditional CuAAC (using terminal alkynes) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC, using cyclooctynes like DBCO), ynamine-tagged substrates demonstrate superior catalytic efficiency and product preservation.

Table 1: Reaction Kinetics and Conversion Efficiency

Alkyne SubstrateReaction TypeOptimal Catalyst / Reductant SystemTime to >80% ConversionBiomolecule Degradation
1-Propyn-1-amine, N-methyl- (Ynamine) CuAACCu(OAc)₂ / GSH (Low Cu Loading)< 1.0 hour Minimal to None
Traditional Terminal AlkyneCuAACCuSO₄ / THPTA / NaAsc (High Cu Loading)> 2.5 hoursHigh (Strand Cleavage)
Cyclooctyne (DBCO)SPAACNone (Copper-Free)~ 30% at 2.5 hoursNone

Data synthesized from recent reactivity profiling of ynamine-tagged oligonucleotides ().

Self-Validating Experimental Protocol: Ynamine-ODN Bioconjugation

To leverage the catalytic efficiency of 1-Propyn-1-amine, N-methyl- derivatives, the experimental workflow must be strictly controlled to maintain the Cu(I) oxidation state without triggering ROS. The following protocol is designed as a self-validating system, ensuring that any deviation in catalytic efficiency is immediately detectable during the final analytical step.

Step 1: Reagent Preparation & Degassing

  • Action: Prepare a 1 mM solution of the ynamine-tagged ODN and a 2 mM solution of the fluorescent azide in 1x DPBS (pH 7.4) containing 5% DMSO as a cosolvent. Degas all buffers with argon for 15 minutes.

  • Causality: Dissolved oxygen readily oxidizes Cu(I) to Cu(II), halting the catalytic cycle. Degassing ensures the catalyst remains active, while the 5% DMSO cosolvent maintains the solubility of the hydrophobic azide partner.

Step 2: Catalyst Complexation (The GSH Advantage)

  • Action: In a separate microcentrifuge tube, pre-mix Cu(OAc)₂ (final concentration 100 µM) with Reduced Glutathione (GSH, final concentration 500 µM). Allow the mixture to incubate for 5 minutes until a pale-yellow Cu(I)-thiolate complex forms.

  • Causality: Unlike Sodium Ascorbate, which continuously reduces ambient oxygen to generate destructive hydroxyl radicals, GSH acts as a dual-purpose reagent. It reduces Cu(II) to Cu(I) and immediately coordinates the metal, sterically shielding it from oxygen while leaving it accessible enough to coordinate the highly reactive ynamine.

Step 3: Ligation Reaction

  • Action: Add the pre-formed Cu(I)-GSH complex to the ODN/Azide mixture. Incubate at room temperature for 1 hour under argon.

  • Causality: The electron-rich nature of the ynamine compensates for the lower availability of the sterically shielded Cu(I)-GSH complex, driving the cycloaddition forward rapidly without requiring excess free copper.

Step 4: Quenching

  • Action: Terminate the reaction by adding EDTA (final concentration 5 mM).

  • Causality: EDTA acts as a high-affinity hexadentate ligand, stripping copper from the triazole product and halting all catalytic and redox activity. This prevents post-reaction degradation and avoids ionization suppression in downstream mass spectrometry.

Step 5: Validation & Analysis

  • Action: Purify the conjugate via size-exclusion chromatography (e.g., NAP-5 column) and analyze via LC-MS.

  • Causality (Self-Validation): The LC-MS serves as the ultimate validation of the protocol's integrity. A successful ynamine-CuAAC reaction will show a single major peak corresponding to the exact mass of the ODN-fluorophore conjugate. The absence of lower molecular weight fragments (n-1, n-2 peaks) validates that the low-Cu/GSH catalytic system successfully prevented ROS-mediated strand cleavage.

Workflow Prep 1. Reagent Prep Degas Ynamine-ODN & Azide Cat 2. Cu(I) Stabilization Mix Cu(OAc)2 + GSH (Prevent ROS) Prep->Cat Reaction 3. Ligation 1h at RT Low Cu Loading Cat->Reaction Quench 4. Quenching EDTA Addition (Halt Catalysis) Reaction->Quench Analyze 5. Validation LC-MS Analysis (Confirm Integrity) Quench->Analyze

Self-validating experimental workflow for ynamine-mediated bioconjugation.

Conclusion

Benchmarking data unequivocally demonstrates that 1-Propyn-1-amine, N-methyl- and its ynamine derivatives offer a transformative upgrade over traditional terminal alkynes. By fundamentally altering the electronic landscape of the alkyne, ynamines lower the activation energy of the CuAAC catalytic cycle. This allows researchers to utilize biologically friendly reductants and drastically lower copper loadings, achieving rapid, high-yielding bioconjugations without compromising the structural integrity of sensitive biomolecules.

References

  • Peschke, F., Taladriz-Sender, A., Watson, A. J. B., & Burley, G. A. (2024). Reactivity Profiling for High-Yielding Ynamine-Tagged Oligonucleotide Click Chemistry Bioconjugations. Bioconjugate Chemistry, 35(11), 1788-1796. URL: [Link]

  • Peschke, F. (2021). Development of ynamines as next-generation bio-orthogonal tagging reagents. University of Strathclyde Doctoral Thesis. URL: [Link]

  • Ficini, J. (1976). Ynamine: a versatile tool in organic synthesis. Tetrahedron, 32(13), 1449-1486. URL: [Link]

Comparative

comparative study of ynamine reagents including 1-Propyn-1-amine, N-methyl-

Title: Comparative Guide to Ynamine Reagents: N-Methyl-1-propyn-1-amine vs. Ynamides in Synthesis and Bioconjugation Introduction As a Senior Application Scientist, I frequently evaluate novel reagents to optimize reacti...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Comparative Guide to Ynamine Reagents: N-Methyl-1-propyn-1-amine vs. Ynamides in Synthesis and Bioconjugation

Introduction As a Senior Application Scientist, I frequently evaluate novel reagents to optimize reaction kinetics and product stability. Alkynes bearing a nitrogen atom directly attached to the triple bond—broadly classified as ynamines and ynamides—have emerged as exceptionally powerful tools in organic synthesis and bioconjugation. This guide provides an objective, data-driven comparison of these reagents, focusing on the highly reactive secondary ynamine 1-Propyn-1-amine, N-methyl- and contrasting it with modern, stabilized ynamides.

Mechanistic Causality: The Reactivity-Stability Spectrum

The defining feature of ynamines is the strong polarization of the alkyne π -system by the adjacent nitrogen lone pair. This electron donation significantly lowers the activation barrier for cycloadditions, including the Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC)[1].

However, this reactivity comes at a cost, dictating which reagent class is appropriate for your workflow:

  • Secondary Ynamines (e.g., 1-Propyn-1-amine, N-methyl-): This specific C4H7N isomer[2] is characterized by extreme reactivity. The presence of a proton on the nitrogen allows it to undergo rapid tautomerization into its corresponding ketenimine (N-methylprop-1-en-1-imine)[3]. While this makes it a fascinating subject for[4], it renders the reagent highly unstable for standard benchtop storage, requiring in situ generation for chemical trapping.

  • Tertiary Ynamines: Lacking the N-H bond, these cannot tautomerize to ketenimines but remain highly susceptible to rapid hydrolysis into amides upon exposure to ambient moisture[5].

  • Ynamides: By introducing an electron-withdrawing group (EWG) such as a sulfonyl, carbonyl, or oxazolidinone to the nitrogen, the lone pair's availability is reduced through resonance[6]. This creates a "Goldilocks" reagent: stable enough for long-term storage and purification, yet significantly more reactive than conventional alkynes[7].

G A 2° Ynamine (N-methyl-1-propyn-1-amine) B Ketenimine Tautomer (CH3-CH=C=N-CH3) A->B Tautomerization F Hydrolysis (Amide Formation) A->F H2O C 3° Ynamine (Highly Reactive) E CuAAC Bioconjugation (Fast Kinetics, Low Cu) C->E Azide + Cu(I) C->F H2O (Rapid) D Ynamide (EWG-Stabilized) D->E Azide + Cu(I) (Controlled)

Fig 1. Reactivity pathways and tautomerization of ynamine and ynamide reagents.

Comparative Performance Data

When selecting an alkyne for bioconjugation or cycloaddition, researchers must weigh kinetics against stability. The following table summarizes the quantitative and qualitative differences between these reagent classes based on recent empirical data[6][8].

Reagent ClassExample CompoundShelf-Life / StabilityCuAAC ReactivityHydrolysis RatePrimary Application
Secondary Ynamine 1-Propyn-1-amine, N-methyl-Poor (Tautomerizes)Very HighHighInterstellar modeling, in situ trapping
Tertiary Ynamine N,N-Diethyl-1-propyn-1-amineModerate (Moisture sensitive)Very High (>95% yield in 10 min)HighRapid in vitro Click Chemistry
Ynamide N-(4-hydroxyphenyl)-N-methylprop-2-ynamideExcellent (Bench stable)HighLowDrug discovery, Covalent inhibitors
Conventional Alkyne Propargyl amineExcellentModerate (Requires high Cu)NoneStandard bioconjugation (with degassing)

Experimental Methodology: Ynamine-Mediated CuAAC Bioconjugation

Recent advancements in 2024 have demonstrated that the superior reactivity of ynamines can be harnessed to perform CuAAC bioconjugations on oligodeoxyribonucleotides (ODNs) using drastically lower copper loadings, thereby preventing oxidative DNA damage[8].

The following self-validating protocol outlines the optimized workflow for ynamine-azide ligation.

Objective: Achieve >95% conversion of an ynamine-tagged ODN to a 1,4-triazole product within 20 minutes while suppressing oxidative degradation.

Materials:

  • Ynamine-modified ODN (100 µM in water)

  • Azide partner (e.g., Calfluor azide, 5-10 equiv)

  • CuSO4 (1-2 equiv relative to ODN)

  • THPTA ligand (5 equiv)

  • Sodium Ascorbate (NaAsc) (10 equiv)

  • Buffer: 1x DPBS with 5% DMSO cosolvent

Step-by-Step Protocol:

  • Catalyst Pre-complexation: In a microcentrifuge tube, mix CuSO4 and THPTA in a 1:5 molar ratio in water.

    • Causality Check: Pre-forming the Cu-THPTA complex is critical. Free Cu(I) in aqueous solution generates reactive oxygen species (ROS) that cleave the ODN backbone. The THPTA ligand acts as a protective chelator[8].

  • Reductant Activation: Add NaAsc to the Cu-THPTA mixture immediately prior to the reaction.

    • Causality Check: NaAsc rapidly reduces Cu(II) to the active Cu(I) species. While glutathione can also be used, experimental DoE (Design of Experiments) shows NaAsc provides superior reaction kinetics for ynamines without sequestering the metal.

  • Ligation Assembly: To the 100 µM ynamine-ODN solution in 1x DPBS (containing 5% DMSO to aid small-molecule solubility), add the azide partner, followed by the activated Cu(I)-THPTA catalyst[9].

  • Incubation: Vortex gently and incubate at room temperature for 10–20 minutes.

    • Causality Check: The electron-rich nature of the ynamine accelerates the rate-determining step—the formation of the binuclear Cu-acetylide intermediate. This allows the reaction to reach >95% conversion in a fraction of the time required for conventional alkynes, dispelling the need to rigorously degas the buffer[1].

  • Purification: Quench the reaction with 10 mM EDTA to strip the copper, and purify the discrete bioconjugate via reverse-phase HPLC[10].

Workflow Step1 1. Substrate Prep (Ynamine-ODN + Azide) Step2 2. Catalyst Assembly (Cu + THPTA + NaAsc) Step1->Step2 Step3 3. Ligation (10-20 min, RT) Step2->Step3 Step4 4. Purification (EDTA Quench + HPLC) Step3->Step4

Fig 2. Step-by-step workflow for ynamine-tagged oligonucleotide CuAAC bioconjugation.

Conclusion

While secondary ynamines like 1-Propyn-1-amine, N-methyl- offer unique theoretical and astrochemical insights due to their ketenimine tautomerization[4], they are largely bypassed in modern bench synthesis. Instead, researchers should leverage tertiary ynamines for ultra-fast, low-copper click chemistry[8], or employ ynamides when long-term bench stability and controlled reactivity are paramount[6].

References

  • Watson, A. J. B., Burley, G. A., et al. "Reactivity Profiling for High-Yielding Ynamine-Tagged Oligonucleotide Click Chemistry Bioconjugations." Bioconjugate Chemistry, 2024. URL: [Link]

  • Etim, E. E. "Benchmark Studies on the Isomerization Enthalpies for Interstellar Molecular Species." arXiv, 2021. URL: [Link]

  • Hsung, R. P., et al. "Ynamides: A Modern Functional Group For The New Millennium." Tetrahedron, 2010. URL: [Link]

Sources

Validation

Mass Spectrometry Fragmentation Patterns: 1-Propyn-1-amine, N-methyl- vs. Propargylamine Analogs

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology Executive Summary Distinguishing between structural isomers of low-molecu...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

Distinguishing between structural isomers of low-molecular-weight aliphatic amines is a common challenge in drug development and forensic analysis. 1-Propyn-1-amine, N-methyl- (an ynamine) and its analog N-methylpropargylamine (a propargylamine) share the same molecular formula ( C4​H7​N ) and exact mass (69.11 g/mol ). However, their distinct electronic environments dictate radically different fragmentation pathways under Electron Impact Mass Spectrometry (EI-MS).

This guide objectively compares the MS performance and fragmentation causality of these two structural analogs, providing a self-validating experimental protocol for their definitive identification.

Mechanistic Causality: Electronic Structures & Fragmentation

To understand the mass spectral output, we must analyze the causality behind the experimental choices and the fundamental electronic structures of the molecules.

Propargylamines: The Dominance of Alpha-Cleavage

In N-methylpropargylamine ( HC≡C−CH2​−NH−CH3​ ), the alkyne and the amine are separated by an sp3 -hybridized methylene bridge. This structural isolation localizes the highest occupied molecular orbital (HOMO) on the nitrogen lone pair. Upon electron ionization (70 eV), the initial radical cation is formed at the nitrogen atom.

Aliphatic amines with localized charges undergo rapid alpha-cleavage to stabilize the ion via the formation of a resonance-stabilized iminium species [1]. For N-methylpropargylamine, this manifests in two primary pathways:

  • Hydrogen Loss (M-1): Cleavage of a methylene C−H bond expels a hydrogen radical, yielding a highly stable, conjugated propargyl-iminium ion at m/z 68 . This is typically the base peak.

  • Ethynyl Loss (M-25): Cleavage of the C−C bond between the alkyne and the methylene group expels an ethynyl radical, yielding an iminium fragment at m/z 44 .

Because these cleavage pathways are kinetically and thermodynamically favorable, the survival rate of the molecular ion ( M+∙ ) is exceedingly low, resulting in a weak peak at m/z 69 [2].

Propargylamine_Frag M N-methylpropargylamine [M]+• m/z 69 (Weak) F1 Alpha-Cleavage (H-loss) [C4H6N]+ m/z 68 (Base Peak) M->F1 - •H (1 Da) F2 Alpha-Cleavage (Ethynyl-loss) [C2H6N]+ m/z 44 M->F2 - •C≡CH (25 Da) F3 Heterolytic Cleavage [C3H3]+ m/z 39 M->F3 - •NHCH3 (30 Da)

Alpha-cleavage and heterolytic fragmentation pathways of N-methylpropargylamine.

Ynamines: Conjugation and Molecular Ion Stability

In 1-Propyn-1-amine, N-methyl- ( CH3​−C≡C−NH−CH3​ ), the nitrogen atom is directly attached to the sp -hybridized alkyne carbon. This allows the nitrogen lone pair to heavily delocalize into the alkyne π -system ( n→π∗ conjugation).

When ionized, the resulting radical cation is not localized on the nitrogen but is distributed across the entire N−C≡C framework. This profound delocalization imparts immense stability to the molecular ion [3]. Consequently:

  • The m/z 69 peak is highly intense, often serving as the base peak.

  • Fragmentation requires breaking stronger, conjugated bonds. The most common pathway is the loss of a methyl radical from either the nitrogen or the alkyne terminus, yielding a fragment at m/z 54 .

Ynamine_Frag M 1-Propyn-1-amine, N-methyl- [M]+• m/z 69 (Highly Stable) F1 Loss of •CH3 [C3H4N]+ m/z 54 M->F1 -15 Da F2 Loss of •H [C4H6N]+ m/z 68 M->F2 -1 Da

Fragmentation pathway of 1-Propyn-1-amine, N-methyl- emphasizing molecular ion stability.

Comparative Mass Spectrometry Data

The quantitative differences in fragmentation behavior are summarized in the table below. This data allows analysts to rapidly differentiate the two isomers based on their EI-MS spectra.

Analytical Feature1-Propyn-1-amine, N-methyl- (Ynamine)N-methylpropargylamine (Propargylamine)
Structural Formula CH3​−C≡C−NH−CH3​ HC≡C−CH2​−NH−CH3​
Conjugation System Delocalized ( n→π∗ )Localized (Isolated lone pair)
Molecular Ion ( M+∙ ) m/z 69 (High Intensity / Base Peak)m/z 69 (Low Intensity, < 15%)
Base Peak m/z 69 or m/z 68m/z 68 ( [M−H]+ )
Diagnostic Fragments m/z 54 (Loss of CH3∙​ )m/z 44 (Loss of ethynyl radical)
Secondary Fragments m/z 42, m/z 28m/z 39 (Propargyl cation)

Experimental Workflow: Self-Validating GC-EI-MS Protocol

To ensure trustworthiness and reproducibility when analyzing highly volatile, low-molecular-weight amines, the analytical system must be self-validating. Standard silica columns often cause severe peak tailing for basic amines, which can obscure critical mass spectral data. The following protocol utilizes an amine-deactivated system with built-in quality controls.

System Suitability & Controls
  • Control 1 (Carryover): Inject a pure solvent blank (Dichloromethane) prior to the sample sequence.

  • Control 2 (Column Inertness): Inject a system suitability standard containing a known primary/secondary amine mix. The peak tailing factor ( Tf​ ) must be ≤1.5 .

  • Control 3 (Internal Standard): Spike all samples with Pyridine-d5 (m/z 84) at 10 µg/mL to normalize retention times and absolute intensities.

Step-by-Step Methodology
  • Sample Preparation:

    • Dissolve 1.0 mg of the amine analyte in 1.0 mL of anhydrous Dichloromethane (DCM).

    • Add 10 µL of the Pyridine-d5 internal standard stock (1 mg/mL).

    • Vortex for 10 seconds and transfer to an autosampler vial with a glass insert.

  • Chromatographic Separation (GC):

    • Column: Use a base-deactivated capillary column (e.g., CP-Volamine or Rtx-Volatile Amine, 30 m x 0.32 mm ID).

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Program: Initial temperature 40°C (hold 3 min), ramp at 10°C/min to 150°C, then 25°C/min to 250°C (hold 2 min).

    • Injection: 1 µL, Split ratio 20:1, Injector temperature 200°C.

  • Mass Spectrometry (EI-MS):

    • Ionization Energy: 70 eV (Standard for library matching).

    • Source Temperature: 230°C.

    • Scan Range: m/z 10 to m/z 150. (Ensure the lower mass threshold captures the m/z 15 methyl radical and m/z 39 propargyl fragments).

  • Data Processing:

    • Extract ion chromatograms (EIC) for m/z 69, 68, 54, and 44.

    • Calculate the ratio of m/z 69 / m/z 68. A ratio near or >1.0 confirms the ynamine structure, while a ratio <0.2 confirms the propargylamine structure.

GCMS_Workflow S1 1. Sample Prep Dilution in DCM + Internal Std S2 2. GC Separation Amine-deactivated Capillary Column S1->S2 S3 3. EI Ionization 70 eV Electron Impact S2->S3 S4 4. Mass Analysis Quadrupole / TOF Analyzer S3->S4 S5 5. Pattern Recognition Isomer Differentiation S4->S5

Standard GC-EI-MS experimental workflow for the analysis of volatile amine isomers.

References

  • "6.5: Amine Fragmentation", Chemistry LibreTexts. Available at: [Link]

  • "N-methylpropyn-2-ylamine | C4H7N | CID 96160", PubChem, National Institutes of Health. Available at: [Link]

Comparative

Evaluating the Regioselectivity of N-Methyl-1-propyn-1-amine in Click Chemistry: A Comparative Guide

Executive Summary The advent of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) revolutionized bioconjugation and materials science. However, standard CuAAC protocols are largely restricted to terminal alkynes. Inter...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The advent of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) revolutionized bioconjugation and materials science. However, standard CuAAC protocols are largely restricted to terminal alkynes. Internal alkynes typically require forcing conditions or Ruthenium catalysts (RuAAC) and notoriously suffer from poor regioselectivity, yielding mixtures of 1,4- and 1,5-disubstituted triazoles[1].

N-methyl-1-propyn-1-amine ( CH3​−C≡C−NHCH3​ ), an internal ynamine, circumvents these limitations. By exploiting extreme electronic polarization, this reagent enables highly efficient, often metal-free cycloadditions that are 100% regioselective for the 5-amino-1,2,3-triazole isomer[2]. This guide evaluates the mechanistic causality behind this reactivity, compares it against alternative alkyne substrates, and provides a validated experimental workflow for its application.

Mechanistic Causality: The Stereoelectronic Advantage

The exceptional regioselectivity of N-methyl-1-propyn-1-amine is not driven by steric hindrance, but by profound stereoelectronic engineering.

In a standard internal alkyne (e.g., 2-pentyne), the π -electron density is distributed relatively evenly across the triple bond. When reacting with an azide, the transition state lacks a strong directional preference, leading to a mixture of regioisomers.

Conversely, in N-methyl-1-propyn-1-amine, the nitrogen lone pair of the amine group donates electron density directly into the alkyne π -system. This resonance ( CH3​−C≡C−NHCH3​↔CH3​−C−=C=N+HCH3​ ) creates a highly polarized dipole[3]:

  • The β -carbon (bearing the methyl group) becomes highly nucleophilic.

  • The α -carbon (attached to the amine) becomes highly electrophilic.

During the cycloaddition event, the HOMO-LUMO gap is significantly narrowed. The electrophilic terminal nitrogen of the organic azide selectively attacks the nucleophilic β -carbon, while the substituted nitrogen of the azide attacks the electrophilic α -carbon. This charge-transfer stabilized transition state strictly dictates the formation of the 1,4,5-trisubstituted 5-amino-1,2,3-triazole [4].

Mechanism Azide Azide (R-N3) TS1 Ordered Transition State (Charge-Transfer) Azide->TS1 TS2 Random Orientation (Steric Control) Azide->TS2 Ynamine N-methyl-1-propyn-1-amine (Highly Polarized) Ynamine->TS1 Strong Polarization Standard Standard Internal Alkyne (Unpolarized) Standard->TS2 Weak Polarization Prod1 100% Regioselective 5-Amino-1,2,3-Triazole TS1->Prod1 Fast (Thermal/Cu) Prod2 Mixed Isomers (1,4- and 1,5-disubstituted) TS2->Prod2 Slow (Requires Ru)

Regioselective pathway of ynamine vs. standard alkyne in azide cycloaddition.

Performance Comparison

When selecting an alkyne for bioconjugation or material synthesis, researchers must balance reactivity, regioselectivity, and stability. While ynamines are kinetically superior, their electron-rich nature makes them susceptible to hydrolysis[3].

Table 1: Performance Comparison in Azide-Alkyne Cycloaddition

SubstrateAlkyne ClassRelative ReactivityRegioselectivityRequired CatalystHydrolytic Stability
N-methyl-1-propyn-1-amine Internal YnamineVery High>99:1 (5-amino isomer)None (Thermal) / Cu(I)Low (Requires anhydrous conditions)
N-Ts-1-propyn-1-amine Internal YnamideHigh>99:1 (5-amino isomer)Rh(I) or Ru(II)High
2-Pentyne Standard InternalVery Low~1:1 (Mixed isomers)Ru(II) (RuAAC)Very High
1-Propyne Standard TerminalModerate>99:1 (1,4-isomer)Cu(I) (CuAAC)Very High

Data synthesized from comparative reactivity profiles of ynamines and standard alkynes[1].

Experimental Methodology: Thermal Cycloaddition Workflow

The following protocol details the regioselective synthesis of 1-Benzyl-4-methyl-5-(methylamino)-1,2,3-triazole. By leveraging the inherent polarization of N-methyl-1-propyn-1-amine, this reaction proceeds efficiently without the need for transition-metal catalysts, preventing heavy-metal contamination in the final product.

Materials Required
  • N-methyl-1-propyn-1-amine (1.1 equiv)

  • Benzyl azide (1.0 equiv)

  • Anhydrous Acetonitrile (MeCN)

  • 3Å Molecular Sieves

Step-by-Step Protocol

Step 1: System Preparation (Critical)

  • Action: Flame-dry a Schlenk flask under vacuum and backfill with Argon. Add activated 3Å molecular sieves.

  • Causality: Ynamines are highly susceptible to protonation by trace water. Moisture triggers the formation of a highly reactive keteniminium intermediate that rapidly hydrolyzes into an inactive amide[3]. Strict anhydrous conditions are mandatory to prevent this degradation pathway.

Step 2: Reagent Introduction

  • Action: Dissolve benzyl azide (1.0 mmol) in 5 mL of anhydrous MeCN. Cool the mixture to 0 °C using an ice bath.

  • Causality: Cooling mitigates the exothermic nature of the initial cycloaddition and prevents potential thermal degradation of the ynamine before it engages the azide.

Step 3: Ynamine Addition & Reaction

  • Action: Add N-methyl-1-propyn-1-amine (1.1 mmol) dropwise over 5 minutes. Remove the ice bath and allow the reaction to stir at 25 °C for 2–4 hours.

  • Causality: Unlike standard internal alkynes that require forcing conditions or Ru(II) catalysts[4], the HOMO-LUMO gap between the electron-rich ynamine and the azide is sufficiently narrow to allow the reaction to proceed smoothly at room temperature.

Step 4: Self-Validating Reaction Monitoring

  • Action: Monitor the reaction progress via FT-IR spectroscopy.

  • Validation: The reaction is complete when the characteristic alkyne stretch of the ynamine (~2200 cm⁻¹) completely disappears. If a strong carbonyl stretch appears at ~1650 cm⁻¹, it indicates moisture contamination and unwanted amide formation.

Step 5: Product Isolation and Regiochemical Verification

  • Action: Concentrate the mixture under reduced pressure and purify via flash chromatography (Hexanes/EtOAc).

  • Validation: Analyze the purified product via 2D NOESY NMR. The presence of strong cross-peaks between the N-methyl protons (on the amino group) and the benzylic protons of the azide confirms the exclusive formation of the 1,5-regioisomer.

References

  • Mechanistic Basis of the Cu(OAc)2 Catalyzed Azide-Ynamine (3 + 2) Cycloaddition Reaction. Journal of the American Chemical Society.[Link]

  • Reactivity Profiling for High-Yielding Ynamine-Tagged Oligonucleotide Click Chemistry Bioconjugations. Bioconjugate Chemistry.[Link]

  • Rhodium-Catalyzed Azide-Alkyne Cycloaddition of Internal Ynamides: Regioselective Assembly of 5-Amino-Triazoles under Mild Conditions. ACS Catalysis.[Link]

  • Ynamides: A Modern Functional Group For The New Millennium. Tetrahedron.[Link]

Sources

Safety & Regulatory Compliance

Safety

1-Propyn-1-amine, N-methyl- proper disposal procedures

For researchers and drug development professionals, the management of highly reactive intermediates requires operational protocols that go beyond standard waste segregation. 1-Propyn-1-amine, N-methyl- (CAS: 90990-89-9)...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and drug development professionals, the management of highly reactive intermediates requires operational protocols that go beyond standard waste segregation. 1-Propyn-1-amine, N-methyl- (CAS: 90990-89-9) is an ynamine—a class of electron-rich alkynes known for their utility in organic synthesis but notorious for their vigorous reactivity.

Because of its chemical nature, 1-Propyn-1-amine, N-methyl- cannot be directly disposed of in standard laboratory waste streams. This guide provides a self-validating, mechanistically grounded Standard Operating Procedure (SOP) for the safe deactivation and logistical disposal of this compound, ensuring compliance with institutional Environmental Health and Safety (EHS) standards.

Quantitative Hazard Profile

Before initiating any disposal procedures, personnel must understand the physical and chemical parameters that dictate the handling of this reagent.

ParameterOperational ValueClinical/Laboratory Significance
Chemical Name 1-Propyn-1-amine, N-methyl-Secondary ynamine; highly reactive intermediate.
CAS Number 90990-89-9Unique identifier for SDS cross-referencing and EHS logging.
Molecular Weight 69.11 g/mol Required for calculating stoichiometric quenching equivalents.
Primary Reactivity Exothermic HydrolysisReacts violently with water, acids, and protic solvents.
Hazard Classes Flammable, CorrosiveRequires inert atmosphere handling and specialized PPE.
Target Waste Stream Flammable Organic (Post-Quench)Must be fully deactivated prior to entering mixed waste carboys.

Mechanistic Insight: The Danger of Direct Disposal

To build a safe laboratory environment, scientists must understand the causality behind safety protocols.

Ynamines are characterized by an electron-rich carbon-carbon triple bond directly attached to an amine nitrogen. The nitrogen's lone pair strongly donates into the alkyne π -system, rendering the β -carbon exceptionally nucleophilic. If 1-Propyn-1-amine, N-methyl- is introduced directly into a standard aqueous or acidic waste carboy, it undergoes instantaneous, highly exothermic protonation followed by hydrolysis to yield N-methylpropionamide.

This rapid release of thermal energy can induce localized boiling of surrounding waste solvents, over-pressurization of sealed containers, and catastrophic carboy failure. Therefore, according to the principles outlined in the by the National Research Council, reactive intermediates must be intentionally deactivated via a controlled chemical reaction prior to disposal.

Self-Validating Deactivation Protocol

Do not treat the disposal of 1-Propyn-1-amine, N-methyl- as a simple transfer of liquids. It must be executed as a controlled chemical quench. This protocol is designed as a self-validating system : each step contains an observable metric to confirm the safe progression of the deactivation.

Required PPE: Flame-resistant lab coat, chemical splash goggles, heavy-duty nitrile gloves, and a certified chemical fume hood.

Phase 1: Preparation and Dilution (Heat Dissipation)
  • Inert Setup: Purge a suitably sized round-bottom flask with an inert gas (Nitrogen or Argon) within the fume hood.

  • Solvent Dilution: Transfer the pure or concentrated 1-Propyn-1-amine, N-methyl- waste into the flask. Dilute the waste to a concentration of <10% w/v using a dry, aprotic solvent (e.g., anhydrous Tetrahydrofuran or Toluene).

    • Causality: The aprotic solvent acts as a thermal sink, absorbing the heat generated during the subsequent hydrolysis step without participating in the reaction.

  • Thermal Control: Submerge the flask in an ice-water bath (0 °C) and initiate vigorous magnetic stirring.

Phase 2: Controlled Quenching (Protonation)
  • Mild Protonation: Using an addition funnel, add isopropanol dropwise to the cooled solution (approximately 2 equivalents based on the estimated ynamine content).

    • Causality: Isopropanol is a weaker acid than water. It initiates the protonation of the highly reactive ynamine at a slower, controlled kinetic rate, preventing a runaway thermal event.

  • Aqueous Hydrolysis: Once the isopropanol addition is complete and no temperature spikes are observed, begin dropwise addition of distilled water to complete the hydrolysis to N-methylpropionamide.

Phase 3: System Validation and Segregation
  • Validation Step: Remove the ice bath and allow the mixture to reach room temperature. Add a final 5 mL aliquot of water. If no temperature increase or gas evolution is observed, the ynamine is fully deactivated. This validates the success of the quench.

  • Neutralization: Check the pH of the aqueous layer. If highly basic, neutralize to pH 6–8 using dilute hydrochloric acid (1M HCl).

  • Containerization: Transfer the deactivated, ambient-temperature mixture into a compatible High-Density Polyethylene (HDPE) or glass waste container.

Procedural Workflow

The following diagram maps the logical decision-making process for managing this reactive waste stream, ensuring no pure chemical accidentally bypasses the quenching phase.

YnamineDisposal Start Waste Generation: 1-Propyn-1-amine, N-methyl- Assess Assess Waste State: Pure/Reactive vs. Dilute/Reacted? Start->Assess Quench Phase 1: In-Hood Quenching Dilute in THF (0°C) Dropwise iPrOH/H2O Addition Assess->Quench Pure/Reactive Segregate Phase 2: Waste Segregation Transfer to HDPE/Glass Container Assess->Segregate Already Quenched Quench->Segregate Exotherm Subsides LabelLabel LabelLabel Segregate->LabelLabel Label Phase 3: SAA Storage Label as Flammable Organic Waste Dispose Phase 4: Final Disposal Transfer to Licensed EHS Contractor LabelLabel->Dispose

Caption: Workflow for the safe deactivation and disposal of 1-Propyn-1-amine, N-methyl-.

Logistical Management and Emergency Response

Satellite Accumulation Area (SAA) Storage

Once deactivated, the waste falls under standard .

  • Labeling: The container must be explicitly labeled as "Hazardous Waste: Flammable Organic Liquid (Contains THF, N-methylpropionamide, Water)".

  • Segregation: Store the sealed container in a designated SAA, strictly segregated from strong oxidizing agents and concentrated mineral acids.

Spill Management Protocol

In the event of an accidental spill of unquenched 1-Propyn-1-amine, N-methyl-:

  • Evacuate and Isolate: Immediately clear personnel from the immediate vicinity.

  • Avoid Water: Do not use water or aqueous spill kits to clean the spill, as this will trigger a violent exothermic reaction.

  • Inert Absorption: Cover the spill entirely with an inert, dry absorbent material such as dry sand, vermiculite, or a specialized universal chemical binder. Do not use combustible materials like sawdust.

  • Collection: Using non-sparking tools, sweep the absorbed material into a rigid, sealable hazardous waste bucket and contact your EHS department for emergency pickup, as mandated by.

References

  • Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council (US) Committee on Prudent Practices in the Laboratory URL: [Link]

  • Title: Managing Your Hazardous Waste: A Guide for Small Businesses (and Laboratories) Source: United States Environmental Protection Agency (EPA) URL: [Link]

  • Title: Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

Handling

Comprehensive Safety and Operational Guide for Handling 1-Propyn-1-amine, N-methyl- (CAS 90990-89-9)

Welcome to the definitive operational guide for handling 1-Propyn-1-amine, N-methyl-. As researchers and drug development professionals, working with highly reactive ynamines requires moving beyond standard safety data s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the definitive operational guide for handling 1-Propyn-1-amine, N-methyl-. As researchers and drug development professionals, working with highly reactive ynamines requires moving beyond standard safety data sheets. This guide provides field-proven methodologies, mechanistic rationales, and self-validating protocols to ensure both operator safety and experimental integrity.

Section 1: Chemical Profile & Mechanistic Causality

1-Propyn-1-amine, N-methyl- (CAS 90990-89-9) is a terminal-substituted ynamine. Ynamines are highly electron-rich alkynes due to the strong resonance donation from the nitrogen lone pair into the alkynyl π -system, making the β -carbon exceptionally nucleophilic[1].

The Causality of Moisture Sensitivity: Unlike standard alkynes, ynamines are violently sensitive to moisture and protic environments[1]. Protonation at the β -carbon generates a highly electrophilic keteniminium intermediate[1]. This intermediate is rapidly and irreversibly trapped by water (or any available nucleophile) to form an amide[1]. This hydrolysis not only destroys the reagent but can be highly exothermic, altering reaction stoichiometry and potentially over-pressurizing closed systems. To mitigate this, modern synthetic chemistry often transitions to more stable [1], but when pure ynamines are required, rigorous anhydrous conditions are non-negotiable.

G A 1-Propyn-1-amine, N-methyl- (Ynamine) B Protonation (Trace H2O) A->B C Keteniminium Intermediate B->C Rapid D Nucleophilic Attack (OH-) C->D E Amide (Hydrolyzed Product) D->E Irreversible

Mechanistic pathway of ynamine hydrolysis via a keteniminium intermediate.

Section 2: Hazard Assessment & PPE Matrix

Because of its low molecular weight (MW 69.11 g/mol ), 1-Propyn-1-amine, N-methyl- is highly volatile, flammable, and corrosive.

Table 1: Representative Physicochemical & Hazard Profile (Extrapolated from low-MW ynamines)

Property / HazardValue / IndicatorOperational Implication
Molecular Weight 69.11 g/mol High vapor pressure; severe inhalation hazard.
Physical State LiquidRequires oven-dried, gas-tight syringe transfer.
Moisture Sensitivity ExtremeMust be handled strictly under Argon/N₂.
Corrosivity High (Basic amine)Causes severe skin burns and eye damage.

Table 2: Personal Protective Equipment (PPE) Matrix

PPE CategorySpecificationMechanistic Rationale
Gloves Butyl rubber or double-gloved Nitrile (8 mil+)Low-MW amines rapidly permeate standard 4-mil nitrile gloves.
Eye Protection Chemical splash goggles + Face shieldKeteniminium hydrolysis can cause violent micro-splattering.
Body Flame-resistant (FR) lab coatMitigates risk from the highly flammable liquid/vapor.
Respiratory Handled exclusively in a Fume Hood / GloveboxPrevents inhalation of corrosive and toxic vapors.

Section 3: Operational Plan: Step-by-Step Handling Protocol

To maintain trustworthiness in your results, every protocol must be a self-validating system. We utilize standard Schlenk line techniques to ensure the absolute exclusion of moisture.

Protocol: Anhydrous Syringe Transfer

  • Glassware Preparation : Bake all receiving flasks and syringes at 120 °C for a minimum of 4 hours. Cool under a continuous stream of ultra-high-purity (UHP) Argon.

  • Atmosphere Validation : Perform three vacuum/Argon backfill cycles on the receiving Schlenk flask. Self-Validating Check: Observe a steady, outward bubbler rate before proceeding, ensuring a positive pressure of Argon.

  • Reagent Extraction : Pierce the septum of the 1-Propyn-1-amine, N-methyl- bottle with an oven-dried, Argon-purged gas-tight syringe. Withdraw the required volume slowly to prevent cavitation and boiling of the volatile liquid.

  • Transfer : Transfer the ynamine into the reaction vessel dropwise. Pro-tip: Keep the needle tip submerged in the receiving solvent to prevent vapor-phase hydrolysis in the flask headspace.

G Start Preparation: Bake glassware at 120°C Purge Schlenk Line: 3x Vacuum/Argon Cycles Start->Purge Transfer Syringe Transfer: Use oven-dried, gas-tight syringe Purge->Transfer Reaction Reaction Execution: Maintain positive Argon pressure Transfer->Reaction Quench Controlled Quench: Slow addition of IPA/H2O at 0°C Reaction->Quench

Standard operating procedure for the anhydrous handling and quenching of ynamines.

Section 4: Emergency Response & Disposal Plan

Ynamine spills require immediate, specific action. Never use water to wash an ynamine spill , as this will trigger rapid hydrolysis and dangerous heat generation.

Spill Response & Quenching Protocol:

  • Isolate : Evacuate the immediate fume hood area and maximize the exhaust flow.

  • Contain : Cover the spill completely with an inert, dry absorbent (e.g., dry sand or diatomaceous earth). Do not use combustible absorbents like paper towels.

  • Neutralize (Controlled Quench) : Once absorbed, carefully transfer the solid to a beaker inside the fume hood. Slowly add a 1:1 mixture of Isopropanol (IPA) and water at 0 °C. Causality: The bulky alcohol moderates the protonation rate, safely converting the ynamine to the corresponding amide without violent exotherms.

  • Dispose : Route the resulting amide/sand mixture to standard hazardous organic waste in a properly labeled, vented container.

References

  • DeKorver, K. A., Li, H., Lohse, A. G., Hayashi, R., Lu, Z., Zhang, Y., & Hsung, R. P. (2010). "Ynamides: A Modern Functional Group for the New Millennium." Chemical Reviews, 110(9), 5064-5106. URL:[Link]

  • Hu, L., & Zhao, J. (2024). "Ynamide Coupling Reagents: Origin and Advances." Accounts of Chemical Research, 57(6), 855-869. URL:[Link]

Sources

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